Metolachlor-d11

• CAS: 1632119-30-2

Core Science & Biosynthesis

Metolachlor-d11: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and analytical applications of Metolachlor-d11. It is intended to be a valuable resource for professionals in research and development who utilize isotopically labeled compounds as internal standards for quantitative analysis.

Chemical Identity and Properties

Metolachlor-d11 is the deuterated analog of Metolachlor, a widely used chloroacetanilide herbicide. The deuterium (B1214612) labeling makes it an ideal internal standard for mass spectrometry-based analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), used in environmental monitoring and agricultural research.[1]

Table 1: Chemical and Physical Properties of Metolachlor-d11

Property	Value	Reference
Chemical Name	2-chloro-N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl)acetamide-d11
Synonyms	Metolachlor-(2-ethyl-6-methylphenyl-d11)
CAS Number	1632119-30-2	[1]
Molecular Formula	C₁₅H₁₁D₁₁ClNO₂	[1]
Molecular Weight	294.86 g/mol	[1]
Isotopic Purity	≥98 atom % D
Physical State	Tan to brown oily liquid	[2]
Solubility	Slightly soluble in water; soluble in most organic solvents.	[2]
Storage Temperature	2-8°C

Chemical Structure

The chemical structure of Metolachlor-d11 is characterized by a chloroacetyl group attached to a deuterated N-(2-ethyl-6-methylphenyl)-N-(1-methoxypropan-2-yl) amine.

Caption: Chemical structure of Metolachlor-d11.

Mechanism of Action of Parent Compound (Metolachlor)

Metolachlor, the non-deuterated parent compound, is a selective herbicide that primarily acts on germinating weed seedlings.[2][3] It belongs to the Group K3 herbicides, which are known to inhibit the biosynthesis of very long-chain fatty acids (VLCFAs).[3][4] This inhibition disrupts the formation of new cell membranes, which in turn halts cell division and elongation, ultimately preventing the emergence and growth of susceptible weeds.[3]

Caption: Simplified signaling pathway of Metolachlor's herbicidal action.

Experimental Protocols

Metolachlor-d11 is predominantly used as an internal standard in isotope dilution mass spectrometry for the quantification of Metolachlor and other related herbicides in various environmental matrices. Below are generalized experimental protocols based on established methods.

Analysis of Metolachlor in Water Samples by LC-MS/MS

This protocol is adapted from methods for the analysis of herbicides in water.[5][6]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To a 50 mL water sample, add a known amount of Metolachlor-d11 internal standard solution.

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Load the water sample onto the SPE cartridge.

• Wash the cartridge with deionized water to remove interferences.

• Elute the analytes and the internal standard with methanol.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent mixture (e.g., 10:90 acetonitrile (B52724):water) for LC-MS/MS analysis.[5]

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both typically containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Metolachlor and Metolachlor-d11 to ensure accurate identification and quantification.

3. Quantification

• Create a calibration curve by analyzing a series of standards containing known concentrations of Metolachlor and a constant concentration of Metolachlor-d11.

• Plot the ratio of the peak area of Metolachlor to the peak area of Metolachlor-d11 against the concentration of Metolachlor.

• Determine the concentration of Metolachlor in the unknown samples by interpolating their peak area ratios on the calibration curve.

Caption: General experimental workflow for Metolachlor analysis using Metolachlor-d11.

Analysis of Metolachlor in Soil and Plant Samples by GC-MS or LC-MS/MS

This protocol is a generalized procedure based on methods for herbicide analysis in solid matrices.

1. Sample Preparation (Extraction and Cleanup)

• Homogenize a known weight (e.g., 10 g) of the soil or plant sample.

• Add a known amount of Metolachlor-d11 internal standard solution.

• Extract the sample with an appropriate organic solvent (e.g., acetonitrile or a mixture of n-hexane and acetone).[7] This can be done by shaking, sonication, or accelerated solvent extraction.

• Centrifuge the mixture and collect the supernatant.

• The extract may require a cleanup step, such as dispersive solid-phase extraction (d-SPE) with materials like anhydrous MgSO₄ and primary secondary amine (PSA) to remove matrix interferences.

• Evaporate the cleaned extract and reconstitute in a suitable solvent for analysis.

2. Instrumental Analysis (GC-MS or LC-MS/MS)

• For GC-MS:

  • Gas Chromatography (GC):

    • Column: A non-polar or semi-polar capillary column (e.g., HP-5MS).[7]

    • Injector: Split/splitless injector.

    • Oven Program: A temperature gradient to ensure separation of analytes.

  • Mass Spectrometry (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Analysis Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

• For LC-MS/MS:

  • The parameters would be similar to those described in section 4.1.2.

3. Quantification

• The quantification process is analogous to the one described for water samples, using a calibration curve prepared with matrix-matched standards if necessary to account for matrix effects.

Conclusion

Metolachlor-d11 serves as a crucial tool for the accurate and precise quantification of Metolachlor in complex environmental and biological samples. Its use in isotope dilution mass spectrometry helps to mitigate variability introduced during sample preparation and analysis, leading to more reliable data for researchers, scientists, and professionals in drug development and environmental monitoring. The experimental protocols outlined in this guide provide a foundation for developing robust analytical methods for the determination of Metolachlor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metolachlor Herbicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 3. S-Metolachlor Mode of Action: How It Works for Weed Control & OEM Supply [allpesticides.com]
• 4. docsity.com [docsity.com]
• 5. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdpr.ca.gov [cdpr.ca.gov]
• 7. researchgate.net [researchgate.net]

Synthesis of Deuterated Metolachlor: A Technical Guide for Research Professionals

An In-depth Guide to the Synthesis of Isotopically Labeled Metolachlor (B1676510) for Advanced Research Applications

This technical guide provides a comprehensive overview of a feasible synthetic pathway for deuterated metolachlor (metolachlor-d6), a critical analytical standard and research tool in environmental science, agriculture, and drug development. This document is intended for an audience of researchers, scientists, and professionals in drug development, offering detailed experimental protocols and data presentation to facilitate the laboratory synthesis of this important isotopically labeled compound.

Introduction: The Role of Deuterated Metolachlor in Research

Metolachlor is a widely used chloroacetamide herbicide for the control of broadleaf and annual grassy weeds in a variety of crops.[1] Understanding its environmental fate, metabolic pathways, and potential toxicological effects is of paramount importance. Deuterated analogues of metolachlor, such as metolachlor-d6 (B587433), serve as invaluable internal standards for quantitative analysis by mass spectrometry (GC-MS or LC-MS).[2] The use of stable isotope-labeled standards allows for precise and accurate quantification of the parent compound and its metabolites in complex matrices by correcting for matrix effects and variations in sample preparation and instrument response.

The specific deuterated analogue discussed in this guide is 2-Chloro-N-(2-ethyl-6-methylphenyl)-N-[1-(methoxymethyl-d2)ethyl-1,2,2,2-d4]acetamide (metolachlor-d6) , with the chemical formula C₁₅H₁₆ClD₆NO₂ and a CAS number of 1219803-97-0.[3][4] The six deuterium (B1214612) atoms are strategically placed on the N-alkyl side chain, providing a significant mass shift for clear differentiation from the unlabeled compound in mass spectrometric analyses.

Proposed Synthetic Strategy

The synthesis of metolachlor-d6 can be logically approached through a two-step process, mirroring common industrial synthesis methods for non-deuterated metolachlor.[5][6] The key to this synthesis is the initial preparation of a deuterated secondary amine intermediate, followed by acylation with chloroacetyl chloride.

The proposed overall synthetic scheme is as follows:

• Synthesis of the Deuterated Amine Intermediate: Reductive amination of 2-ethyl-6-methylaniline (B166961) with a deuterated methoxyacetone (B41198) analogue using a deuterium source.

• Acylation: Reaction of the resulting deuterated secondary amine with chloroacetyl chloride to yield the final product, metolachlor-d6.

This strategy relies on the availability of a suitable deuterated ketone, which can be prepared through established deuteration methods.

Experimental Protocols

This section provides detailed, hypothetical experimental procedures for the synthesis of metolachlor-d6. These protocols are based on established chemical principles and known synthetic routes for analogous non-deuterated compounds.

Synthesis of Deuterated Methoxyacetone (Methoxy-d2-propan-d4-one)

The synthesis of the deuterated ketone is a critical first step. A possible route involves the deuteration of commercially available methoxyacetone.

Materials:

• Methoxyacetone

• Deuterium oxide (D₂O)

• Potassium carbonate (K₂CO₃)

• Anhydrous diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Protocol:

• To a round-bottom flask, add methoxyacetone (1.0 eq) and a solution of potassium carbonate (0.2 eq) in deuterium oxide (10 eq).

• Stir the mixture vigorously at room temperature for 48 hours to allow for hydrogen-deuterium exchange at the α-carbon positions.

• Monitor the reaction progress by ¹H NMR spectroscopy until the disappearance of the proton signals corresponding to the methyl and methylene (B1212753) groups adjacent to the carbonyl.

• Once the exchange is complete, carefully neutralize the reaction mixture with a dilute solution of DCl in D₂O.

• Extract the deuterated product with anhydrous diethyl ether (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield deuterated methoxyacetone.

Synthesis of N-[1-(methoxymethyl-d2)ethyl-1,2,2,2-d4]-2-ethyl-6-methylaniline

This step involves the reductive amination of 2-ethyl-6-methylaniline with the deuterated ketone.

Materials:

• 2-Ethyl-6-methylaniline

• Deuterated methoxyacetone (from step 3.1)

• Sodium cyanoborodeuteride (NaBD₃CN)

• Deuterated methanol (B129727) (CD₃OD)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

Protocol:

• Dissolve 2-ethyl-6-methylaniline (1.0 eq) and deuterated methoxyacetone (1.2 eq) in deuterated methanol in a round-bottom flask.

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium cyanoborodeuteride (1.5 eq) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 24 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 75 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude deuterated secondary amine.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Synthesis of 2-Chloro-N-(2-ethyl-6-methylphenyl)-N-[1-(methoxymethyl-d2)ethyl-1,2,2,2-d4]acetamide (Metolachlor-d6)

The final step is the acylation of the deuterated amine with chloroacetyl chloride.

Materials:

• N-[1-(methoxymethyl-d2)ethyl-1,2,2,2-d4]-2-ethyl-6-methylaniline (from step 3.2)

• Chloroacetyl chloride

• Triethylamine (B128534)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

Protocol:

• Dissolve the deuterated secondary amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of chloroacetyl chloride (1.2 eq) in anhydrous dichloromethane dropwise to the reaction mixture.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield metolachlor-d6.

Data Presentation

The following tables summarize hypothetical quantitative data for the synthesis of metolachlor-d6. These values are illustrative and represent typical outcomes for such reactions. Actual results may vary depending on experimental conditions.

Table 1: Reactant and Product Quantities for Metolachlor-d6 Synthesis

Step	Compound	Molecular Weight ( g/mol )	Molar Equivalents	Amount (g)
3.1	Methoxyacetone	88.11	1.0	8.81
Deuterated Methoxyacetone	94.15	-	~8.5 (assuming ~90% yield)
3.2	2-Ethyl-6-methylaniline	135.21	1.0	13.52
Deuterated Methoxyacetone	94.15	1.2	11.30
N-deuterated amine	213.35	-	~19.2 (assuming ~90% yield)
3.3	N-deuterated amine	213.35	1.0	21.34
Chloroacetyl chloride	112.94	1.2	13.55
Metolachlor-d6	289.83	-	~23.2 (assuming ~80% yield)

Table 2: Characterization Data for Metolachlor-d6

Analysis	Expected Result
Appearance	Pale yellow oil
¹H NMR	Absence of signals for the N-alkyl protons, consistent with deuteration. Aromatic and ethyl/methyl protons on the phenyl ring should be present.
¹³C NMR	Signals consistent with the metolachlor carbon skeleton.
Mass Spectrometry (ESI+)	m/z [M+H]⁺ ≈ 290.8
Isotopic Purity	>98% deuteration determined by mass spectrometry.

Visualization of Synthetic Pathway and Workflow

The following diagrams, generated using the DOT language, illustrate the key synthetic transformations and the overall experimental workflow.

Caption: Synthetic pathway for deuterated metolachlor (metolachlor-d6).

Caption: Experimental workflow for the synthesis of metolachlor-d6.

Conclusion

This technical guide outlines a robust and logical synthetic approach for the preparation of deuterated metolachlor (metolachlor-d6). The detailed protocols and structured data presentation are intended to provide researchers with the necessary information to undertake the synthesis of this valuable analytical standard. The successful synthesis of metolachlor-d6 will enable more accurate and reliable quantification of metolachlor in environmental and biological samples, thereby contributing to a better understanding of its impact and behavior. Researchers are encouraged to adapt and optimize the provided protocols based on their specific laboratory conditions and available resources.

References

• 1. researchgate.net [researchgate.net]
• 2. CN104478756A - Synthesis method of (S)-metolachlor - Google Patents [patents.google.com]
• 3. Metolachlor-d6 | 1219803-97-0 | UYB80397 | Biosynth [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. CN105461580A - Synthesis method of metolachlor - Google Patents [patents.google.com]
• 6. CN110862303A - Preparation method of s-metolachlor - Google Patents [patents.google.com]

Metolachlor-d11: A Technical Guide for Researchers

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Metolachlor-d11, a deuterated analog of the widely used herbicide Metolachlor. This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Core Compound Details

Metolachlor-d11 is a synthetic isotopologue of Metolachlor where eleven hydrogen atoms have been replaced by deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for mass spectrometry-based analytical methods, as it is chemically identical to the parent compound but has a distinct mass.

Property	Value
CAS Number	1632119-30-2
Molecular Formula	C₁₅H₁₁D₁₁ClNO₂
Molecular Weight	294.86 g/mol
Synonyms	Metolachlor-(2-ethyl-6-methylphenyl-d11)
Primary Application	Internal standard for quantitative analysis

Analytical Applications and Methodologies

Metolachlor-d11 is primarily employed as an internal standard in chromatographic methods coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the precise quantification of Metolachlor and related compounds in various matrices.[1] The use of a deuterated internal standard is crucial for correcting variations in sample preparation and instrument response, thereby enhancing the accuracy and reliability of analytical results.

Experimental Protocols

The following sections outline typical experimental protocols for the analysis of Metolachlor in environmental samples using Metolachlor-d11 as an internal standard.

1. Preparation of Standard Solutions

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metolachlor-d11 and dissolve it in 100 mL of a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Standard Solution (1 µg/mL): Dilute the stock solution 1:100 with the same solvent to obtain a working standard solution. The optimal concentration of the internal standard working solution may vary depending on the sensitivity of the instrument and the expected concentration range of the analyte in the samples.

2. Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for the extraction of Metolachlor from water samples.

• Sample Fortification: Add a known volume of the Metolachlor-d11 working standard solution to a specific volume of the water sample (e.g., 10 µL of 1 µg/mL Metolachlor-d11 to a 100 mL water sample).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol followed by deionized water through it.

• Sample Loading: Pass the fortified water sample through the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with deionized water to remove interfering substances.

• Elution: Elute the analyte and the internal standard from the cartridge using a small volume of an organic solvent like ethyl acetate (B1210297) or acetonitrile.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

3. Instrumental Analysis: GC-MS

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.

  • Injector: Splitless injection is typically preferred for trace analysis.

  • Oven Temperature Program: An optimized temperature program is crucial for the separation of Metolachlor from other sample components. A typical program might start at a lower temperature (e.g., 70°C), ramp up to a higher temperature (e.g., 280°C), and hold for a few minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) is the standard ionization technique.

  • Acquisition Mode: Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity and selectivity. The characteristic ions for both Metolachlor and Metolachlor-d11 are monitored.

4. Instrumental Analysis: LC-MS/MS

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 reversed-phase column is typically used for the separation.

  • Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., methanol or acetonitrile) is employed.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is utilized for the highest sensitivity and specificity. Specific precursor-to-product ion transitions for both Metolachlor and Metolachlor-d11 are monitored. While specific MRM transitions for Metolachlor-d11 are instrument-dependent and require optimization, they will be of a higher mass-to-charge ratio than those of the unlabeled Metolachlor due to the deuterium labeling.

Workflow and Data Analysis

The general workflow for the quantitative analysis of Metolachlor using Metolachlor-d11 as an internal standard is depicted in the following diagram.

Caption: Analytical workflow for Metolachlor quantification.

The concentration of Metolachlor in the sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Metolachlor-d11) and comparing this ratio to a calibration curve prepared with known concentrations of Metolachlor and a constant concentration of Metolachlor-d11.

Signaling Pathways

The user's request for information on signaling pathways is not applicable to Metolachlor-d11. As a stable isotope-labeled internal standard, its purpose is for analytical quantification rather than for investigating biological or signaling pathways. Its chemical and biological behavior is considered identical to that of unlabeled Metolachlor.

Disclaimer: The experimental protocols provided are for general guidance only. Researchers should optimize and validate analytical methods for their specific instrumentation and sample matrices.

References

• 1. medchemexpress.com [medchemexpress.com]

Navigating the Nuances of Isotopic Purity: A Technical Guide to the Metolachlor-d11 Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in agrochemical residue testing and environmental monitoring, the quality of analytical standards is paramount. Deuterated internal standards, such as Metolachlor-d11, are the bedrock of accurate and reliable measurements using mass spectrometry. This technical guide delves into the critical aspect of isotopic purity for the Metolachlor-d11 analytical standard, providing an in-depth overview of its significance, determination, and practical implications for researchers.

Metolachlor-d11 is the deuterated analog of Metolachlor, a widely used chloroacetanilide herbicide.[1] Its application as an internal standard in analytical methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) is essential for correcting variations in sample preparation and instrument response. The efficacy of this correction hinges directly on the isotopic purity of the standard.

The Significance of Isotopic Purity

The isotopic purity of a deuterated standard refers to the percentage of the compound that is fully deuterated at all intended positions. The presence of incompletely deuterated or non-deuterated isotopologues can introduce inaccuracies in quantification. Therefore, a high isotopic enrichment is a critical quality attribute for any deuterated analytical standard. For most applications, an isotopic enrichment of ≥98% is recommended to minimize potential interferences and ensure data integrity.

Quantitative Analysis of Isotopic Purity

The isotopic purity of Metolachlor-d11 is typically determined by the manufacturer and reported on the Certificate of Analysis (CoA). While specific isotopic distributions can vary between manufacturing batches, a representative specification for a high-quality Metolachlor-d11 standard is an isotopic purity of ≥98 atom % D.

Below is a table summarizing a typical isotopic distribution for a Metolachlor-d11 analytical standard that meets this specification. This data is representative and illustrates the expected distribution of isotopologues.

Isotopologue	Designation	Typical Abundance (%)
C₁₅H₁₁D₁₁ ClNO₂	d11	> 98.0
C₁₅H₁₂D₁₀ ClNO₂	d10	< 2.0
C₁₅H₁₃D₉ ClNO₂	d9	< 0.5
...	...	...
C₁₅H₂₂D₀ ClNO₂	d0	< 0.1

Note: This table presents a typical distribution for a Metolachlor-d11 standard with an isotopic purity of ≥98 atom % D. The exact distribution for a specific lot should be obtained from the supplier's Certificate of Analysis.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity is a meticulous process that relies on sophisticated analytical techniques. The two primary methods employed are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS) Protocol

High-resolution mass spectrometry is a powerful tool for determining the isotopic distribution of a labeled compound.

Methodology:

• Sample Preparation: A dilute solution of the Metolachlor-d11 standard is prepared in a suitable solvent, such as acetonitrile (B52724) or methanol.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is used. Soft ionization techniques like electrospray ionization (ESI) are typically employed to minimize fragmentation.

• Data Acquisition: The instrument is calibrated, and the sample is introduced via direct infusion or through a liquid chromatograph. The mass spectrum is acquired over a mass range that encompasses all expected isotopologues of Metolachlor.

• Data Analysis: The relative abundance of the molecular ion peak for each isotopologue (d0 to d11) is measured. The isotopic purity is calculated by expressing the abundance of the d11 isotopologue as a percentage of the sum of the abundances of all isotopologues.

Workflow for Isotopic Purity Assessment by Mass Spectrometry

Caption: Workflow for determining the isotopic purity of Metolachlor-d11 using mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy, particularly ¹H NMR, can be used to determine the degree of deuteration by quantifying the residual, non-deuterated sites.

Methodology:

• Sample Preparation: A precise amount of the Metolachlor-d11 standard is dissolved in a deuterated NMR solvent (e.g., chloroform-d, acetonitrile-d3). A known amount of a high-purity, non-deuterated internal standard with a well-resolved proton signal is added for quantitative purposes.

• Instrumentation: A high-field NMR spectrometer is used.

• Data Acquisition: A quantitative ¹H NMR spectrum is acquired. It is crucial to use a long relaxation delay to ensure full relaxation of all protons for accurate integration.

• Data Analysis: The integral of the residual proton signals in the Metolachlor-d11 spectrum is compared to the integral of the known internal standard. This comparison allows for the calculation of the amount of non-deuterated material, and thus the isotopic purity.

Structural Representation of Metolachlor and its Deuterated Analog

The chemical structure of Metolachlor contains several sites where hydrogen atoms can be substituted with deuterium (B1214612) to create the Metolachlor-d11 standard. The following diagram illustrates the structures of both the parent compound and its deuterated analog, highlighting the positions of deuterium incorporation.

Chemical Structures of Metolachlor and Metolachlor-d11

Caption: Comparison of the chemical structures of Metolachlor and Metolachlor-d11.

Conclusion

The isotopic purity of the Metolachlor-d11 analytical standard is a cornerstone of its function as a reliable internal standard in quantitative mass spectrometry. A thorough understanding of how this purity is determined and reported is essential for researchers to ensure the accuracy and validity of their analytical data. By utilizing high-quality, well-characterized deuterated standards and adhering to rigorous analytical protocols, scientists can achieve the highest level of confidence in their results, contributing to advancements in food safety, environmental science, and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]

Metolachlor's Mode of Action in Target Weed Species: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolachlor (B1676510) is a selective, pre-emergence herbicide belonging to the chloroacetamide family (WSSA Group 15; HRAC Group K3).[1] Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis in susceptible weed species.[2][3] This guide provides a detailed technical overview of the biochemical mechanisms underlying metolachlor's herbicidal activity, focusing on its interaction with the target enzyme, the resulting physiological effects, and the experimental methodologies used to elucidate this mode of action.

Introduction

Metolachlor is widely used for the control of annual grasses and some broadleaf weeds in a variety of crops.[1] It is absorbed by the shoots and roots of germinating seedlings, and its efficacy is dependent on application before weed emergence.[4] The herbicidal activity of metolachlor is primarily attributed to its S-isomer (S-metolachlor), which is significantly more active than the R-isomer.[5][6] Understanding the precise mode of action at the molecular level is crucial for effective herbicide management, the development of new herbicidal compounds, and strategies to mitigate herbicide resistance.

The Molecular Target: Very-Long-Chain Fatty Acid (VLCFA) Elongase

The primary target of metolachlor is the enzyme system responsible for the elongation of very-long-chain fatty acids. VLCFAs are fatty acids with chain lengths of 20 carbons or more, and they are essential components of various cellular structures, including cell membranes, cuticular waxes, and suberin.[7] The biosynthesis of VLCFAs occurs in the endoplasmic reticulum through the action of a multi-enzyme complex known as the VLCFA elongase or synthase.[1][7][8]

This complex catalyzes a four-step reaction cycle, adding two-carbon units from malonyl-CoA to an acyl-CoA primer (typically C16 or C18) in each cycle.[1][8] The four key enzymes in this cycle are:

• β-ketoacyl-CoA synthase (KCS): This is the first and rate-limiting enzyme in the elongation cycle. It condenses the acyl-CoA substrate with malonyl-CoA.

• β-ketoacyl-CoA reductase (KCR): Reduces the product of the KCS reaction.

• β-hydroxyacyl-CoA dehydratase (HCD): Dehydrates the product of the KCR reaction.

• enoyl-CoA reductase (ECR): Reduces the product of the HCD reaction, resulting in an acyl-CoA chain that is two carbons longer.

Metolachlor specifically inhibits the first enzyme in this pathway, β-ketoacyl-CoA synthase (KCS) .[5][7][9]

Mechanism of Inhibition

S-metolachlor acts as a competitive inhibitor with respect to the acyl-CoA substrate of the KCS enzyme.[5][9] The chloroacetamide herbicide binds to the enzyme, preventing the natural substrate from accessing the active site.[9] This inhibition is irreversible, suggesting a tight binding of the inhibitor to the target enzyme.[9][10]

The following diagram illustrates the VLCFA biosynthesis pathway and the point of inhibition by metolachlor.

VLCFA biosynthesis pathway and metolachlor's point of inhibition.

Physiological Effects in Target Weeds

The inhibition of VLCFA synthesis by metolachlor leads to a cascade of physiological effects that ultimately result in the death of susceptible weed seedlings.

• Disruption of Cell Membrane Formation: VLCFAs are crucial for the integrity and function of cell membranes. Their depletion impairs the formation of new membranes, which is essential for cell division and growth.[2][8]

• Inhibition of Cell Division and Elongation: The inability to form new cell membranes halts cell division and elongation, particularly in the rapidly growing meristematic tissues of the shoots and roots of germinating seedlings.[2][3]

• Impaired Cuticle and Wax Formation: VLCFAs are precursors for the synthesis of cuticular waxes, which form a protective layer on the plant surface, preventing water loss and protecting against environmental stresses. Reduced wax formation can lead to desiccation and increased susceptibility to other stresses.

• Visible Injury Symptoms: In susceptible grass species, injury symptoms include stunting and the failure of leaves to emerge properly from the coleoptile. In broadleaf weeds, emergence may be slowed, and leaves can appear crinkled or cupped.[11]

Quantitative Data on Metolachlor's Inhibitory Activity

The following table summarizes available quantitative data on the inhibitory effects of metolachlor and other chloroacetamide herbicides on VLCFA synthesis and weed growth.

Herbicide	Target Species	Parameter	Value	Reference(s)
Metazachlor	Allium porrum (leek)	IC50 (VLCFA synthesis)	10-100 nM	[12]
Metazachlor	Allium porrum (leek)	IC50 (C16:0-CoA elongation)	0.5 µM	[13]
Metazachlor	Allium porrum (leek)	IC50 (C18:0-CoA elongation)	1.7 µM	[13]
Chloroacetamides	Recombinant VLCFA-synthase	Half-inhibition value	~10⁻⁸ M	[9][10]
S-metolachlor	Amaranthus tuberculatus (Waterhemp) - Sensitive	LD50	0.015-15 µM	[6]
S-metolachlor	Amaranthus palmeri (Palmer amaranth) - Susceptible	ED50	27 g ai ha⁻¹	[13]
S-metolachlor	Amaranthus palmeri (Palmer amaranth) - Resistant	ED50	88 to 785 g ai ha⁻¹	[12][13]

Experimental Protocols

The study of metolachlor's mode of action involves several key experimental techniques. Below are outlines of common protocols.

In Vitro VLCFA Elongase Inhibition Assay

This assay measures the direct effect of metolachlor on the activity of the VLCFA elongase complex in a cell-free system.

Objective: To determine the inhibitory potential of metolachlor on VLCFA synthesis.

Methodology Outline:

• Microsome Isolation:

  • Homogenize young, actively growing plant tissue (e.g., etiolated leek seedlings) in a suitable extraction buffer.

  • Centrifuge the homogenate at low speed to remove cell debris.

  • Centrifuge the supernatant at high speed to pellet the microsomal fraction, which contains the endoplasmic reticulum and the VLCFA elongase complex.

  • Resuspend the microsomal pellet in a storage buffer.

• Enzyme Assay:

  • Prepare a reaction mixture containing buffer, cofactors (e.g., NADPH), and a radiolabeled precursor, typically [2-¹⁴C]malonyl-CoA.

  • Add the acyl-CoA primer substrate (e.g., C18:0-CoA).

  • Add various concentrations of metolachlor (or the solvent as a control) to the reaction mixtures.

  • Initiate the reaction by adding the microsomal protein preparation.

  • Incubate the reaction at a specific temperature for a defined period.

• Lipid Extraction and Analysis:

  • Stop the reaction by adding a saponification agent (e.g., KOH in methanol).

  • Acidify the mixture and extract the fatty acids with an organic solvent (e.g., hexane (B92381) or iso-octane).

  • Analyze the radiolabeled VLCFA products using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) coupled with a radioactivity detector.

• Data Analysis:

  • Quantify the amount of radioactivity incorporated into the VLCFA products at each metolachlor concentration.

  • Calculate the percentage of inhibition relative to the control and determine the IC50 value.

(Based on methodologies described in[13])

In Vivo Analysis of Fatty Acid Composition

This method assesses the effect of metolachlor on the overall fatty acid profile of a target weed species.

Objective: To determine the changes in the relative abundance of different fatty acids in response to metolachlor treatment.

Methodology Outline:

• Plant Treatment:

  • Grow susceptible weed seedlings in a controlled environment (e.g., hydroponics or a soilless medium).

  • Treat the seedlings with a range of metolachlor concentrations.

  • Include an untreated control group.

  • Harvest the plant tissue after a specific treatment period.

• Lipid Extraction:

  • Extract the total lipids from the harvested plant tissue using a solvent system such as chloroform:methanol.

• Fatty Acid Methyl Ester (FAME) Derivatization:

  • Saponify the extracted lipids to release the fatty acids.

  • Methylate the free fatty acids to form fatty acid methyl esters (FAMEs), which are more volatile and suitable for gas chromatography.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Inject the FAMEs into a gas chromatograph equipped with a suitable capillary column.

  • Separate the FAMEs based on their chain length, and degree of saturation.

  • Detect and identify the individual FAMEs using a mass spectrometer.

• Data Analysis:

  • Quantify the peak area for each identified fatty acid.

  • Calculate the relative abundance of each fatty acid and compare the profiles of treated and untreated plants. A significant decrease in the proportion of VLCFAs in treated plants indicates inhibition of the elongase pathway.

(Based on methodologies described in[4][11][8][14][15])

The following diagram provides a general workflow for the analysis of fatty acid composition in herbicide-treated plants.

Workflow for fatty acid analysis in herbicide-treated plants.

Conclusion

The mode of action of metolachlor is well-established as the inhibition of very-long-chain fatty acid synthesis through the specific targeting of the β-ketoacyl-CoA synthase (KCS) enzyme. This disruption of a fundamental biosynthetic pathway leads to the cessation of cell division and growth in susceptible weed seedlings, resulting in their death prior to emergence. The in-depth understanding of this mechanism, supported by quantitative data and detailed experimental protocols, is essential for the continued effective use of metolachlor in agriculture and for the development of novel herbicides with similar or complementary modes of action. Further research into the nuances of KCS enzyme structures and the mechanisms of herbicide resistance will be critical for sustaining the utility of this important class of herbicides.

References

• 1. Covalent binding of chloroacetamide herbicides to the active site cysteine of plant type III polyketide synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lipidmaps.org [lipidmaps.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantifying resistance to very-long-chain fatty acid-inhibiting herbicides in Amaranthus tuberculatus using a soilless assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarworks.uark.edu [scholarworks.uark.edu]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. lup.lub.lu.se [lup.lub.lu.se]
• 12. researchgate.net [researchgate.net]
• 13. Mechanism of Resistance to S-metolachlor in Palmer amaranth - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Herbicidal Activity of S-Metolachlor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Metolachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide chemical family. It is widely utilized in modern agriculture for the control of annual grasses and certain broadleaf weeds in a variety of crops, including corn, soybeans, and cotton. As the S-enantiomer of metolachlor (B1676510), S-Metolachlor offers enhanced herbicidal efficacy at lower application rates, contributing to a more favorable environmental profile.[1] This technical guide provides an in-depth overview of the herbicidal activity of S-Metolachlor, focusing on its mechanism of action, metabolic pathways, and the experimental methodologies used for its evaluation.

Mechanism of Action: Inhibition of Very-Long-Chain Fatty Acid Elongase

The primary mode of action of S-Metolachlor is the inhibition of very-long-chain fatty acid (VLCFA) synthesis.[2] VLCFAs are fatty acids with chain lengths of 20 carbons or more, and they are crucial components of plant cell membranes, cuticular waxes, and suberin.

S-Metolachlor specifically targets and inhibits the activity of fatty acid elongase (FAE) , a key enzyme complex located in the endoplasmic reticulum.[3][4] This inhibition disrupts the elongation of C16 and C18 fatty acids to VLCFAs.[3] The depletion of VLCFAs leads to a cascade of detrimental effects in susceptible plants, including:

• Disrupted Cell Division and Growth: Inhibition of VLCFA synthesis halts the formation of new cell membranes, which is essential for cell division and overall plant growth. This is particularly effective against rapidly growing tissues in germinating seedlings.

• Impaired Seedling Emergence: S-Metolachlor is absorbed by the shoots and roots of emerging seedlings. By inhibiting growth at this critical stage, it prevents weeds from successfully emerging from the soil.

• Reduced Cuticle Integrity: The plant cuticle, a waxy layer that protects against water loss and external stressors, is rich in VLCFA derivatives. A deficiency in VLCFAs compromises cuticle formation, leading to increased desiccation and susceptibility to environmental stresses.

Quantitative Data on Herbicidal Activity

The efficacy of S-Metolachlor varies among different plant species. The following tables summarize the dose-response data for various weeds and the phytotoxicity observed in different crop species.

Table 1: Herbicidal Efficacy (ED₅₀, LD₅₀, and GR₅₀) of S-Metolachlor on Various Weed Species

Weed Species	Parameter	Value (g ai/ha)	Reference
Amaranthus palmeri (Palmer amaranth)	ED₅₀	27 (Susceptible)	[5]
ED₅₀	88 - 785 (Resistant)	[5]
LD₅₀	63 (Susceptible)	[6]
LD₅₀	140 - 577 (Resistant)	[6]
GR₅₀	3.6 - 4.1 (Resistant vs. Susceptible ratio)	[7]
Chenopodium album (Common lambsquarters)	ED₉₀	2700 (14 DAT)	[8]
ED₉₀	3800 (28 DAT)	[8]
Amaranthus spinosus (Spiny amaranth)	ED₉₀	1600 (14 DAT)	[8]
ED₉₀	1900 (28 DAT)	[8]
Panicum dichotomiflorum (Fall panicum)	ED₉₀	1200 (14 DAT)	[8]
ED₉₀	1500 (28 DAT)	[8]
Setaria viridis (Green foxtail)	LD₅₀	~400	[9]
Echinochloa crus-galli (Barnyardgrass)	LD₅₀	~600	[9]

Table 2: Phytotoxicity of S-Metolachlor on Various Crop Species

Crop Species	Application Rate (kg ai/ha)	Injury/Effect	Reference
Raphanus sativus (Radish)	1.4	74% control of C. album, 80% of weed-free yield	[8]
2.1	5% injury (14 DAT)	[8]
3.1	10% injury (14 DAT)	[8]
Cucurbita pepo (Summer squash)	1.4 (PRE)	15% stunting (4 WAP)	[10]
0.7 - 1.4 (EPOST)	No significant stunting	[10]
Cucumis sativus (Cucumber)	1.4 (PRE)	29% emergence reduction	[10]
0.7 (EPOST)	No significant stunting	[10]
1.4 (EPOST)	11% stunting	[10]
Various Ornamental Species	2.8, 5.6, 11.2 (2.5, 5.0, 10.0 lbs ai/A)	Varied responses from no injury to significant phytotoxicity	[5][8][11]

Signaling Pathways and Metabolism

The selectivity of S-Metolachlor between tolerant crops and susceptible weeds is primarily due to differences in their ability to metabolize the herbicide. Tolerant plants can rapidly detoxify S-Metolachlor through a multi-phase process.

S-Metolachlor Detoxification Pathway

Caption: S-Metolachlor detoxification pathway in tolerant plants.

Phase I: In the initial phase, cytochrome P450 monooxygenases (P450s) can oxidize S-Metolachlor, for instance, through O-demethylation.[6]

Phase II: The primary detoxification step involves the conjugation of S-Metolachlor or its Phase I metabolites with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).[7] This conjugation significantly increases the water solubility of the herbicide and reduces its phytotoxicity.

Phase III: The resulting glutathione conjugate is then transported into the vacuole for sequestration, effectively removing it from the cytoplasm and preventing it from reaching its target site.

Experimental Protocols

Very-Long-Chain Fatty Acid (VLCFA) Elongase Inhibition Assay (Composite Protocol)

This protocol is a composite based on principles described in the literature for assaying VLCFA elongase activity and its inhibition by herbicides.

Objective: To determine the in vitro inhibitory effect of S-Metolachlor on VLCFA elongase activity.

Materials:

• Microsomal fraction isolated from etiolated seedlings (e.g., maize or a susceptible weed).

• [¹⁴C]-Malonyl-CoA (radiolabeled substrate).

• Acyl-CoA substrates (e.g., C18:0-CoA, C20:0-CoA).

• Reaction buffer (e.g., 100 mM potassium phosphate (B84403), pH 7.2, containing 1 mM ATP, 0.5 mM CoASH, 1 mM NADPH, 1 mM NADH, and 5 mM MgCl₂).

• S-Metolachlor stock solution in a suitable solvent (e.g., DMSO).

• Scintillation cocktail and vials.

• Thin Layer Chromatography (TLC) plates and developing solvents.

Procedure:

• Microsome Preparation: Isolate microsomes from plant tissues using differential centrifugation as described in standard protocols.

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, a specific acyl-CoA substrate, and the desired concentration of S-Metolachlor (or solvent control).

• Enzyme Addition: Add the microsomal protein to the reaction mixture and pre-incubate for 5-10 minutes at 30°C.

• Initiate Reaction: Start the reaction by adding [¹⁴C]-Malonyl-CoA.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction: Terminate the reaction by adding a strong acid (e.g., 6 M HCl).

• Fatty Acid Extraction: Saponify the lipids and extract the fatty acids using an organic solvent (e.g., hexane).

• Analysis:

  • Scintillation Counting: Quantify the total incorporation of radiolabel into the fatty acid fraction using a scintillation counter.

  • TLC Analysis: Separate the different fatty acid species by TLC to visualize the elongated products and confirm the inhibition of specific elongation steps.

• Data Analysis: Calculate the percentage of inhibition of VLCFA elongase activity at different S-Metolachlor concentrations and determine the IC₅₀ value.

Glutathione S-Transferase (GST) Activity Assay

Objective: To measure the activity of GST in plant extracts, which is indicative of the plant's capacity to detoxify S-Metolachlor.

Materials:

• Plant tissue extract (cytosolic fraction).

• Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 6.5).

• 1-chloro-2,4-dinitrobenzene (CDNB) solution (substrate).

• Reduced glutathione (GSH) solution.

• Spectrophotometer.

Procedure:

• Plant Extract Preparation: Homogenize plant tissue in an extraction buffer and obtain the cytosolic fraction by centrifugation.

• Reaction Mixture: In a cuvette, prepare a reaction mixture containing the assay buffer, GSH solution, and the plant extract.

• Initiate Reaction: Add the CDNB solution to the cuvette to start the reaction.

• Spectrophotometric Measurement: Immediately measure the increase in absorbance at 340 nm over time (e.g., for 5 minutes) at a constant temperature (e.g., 25°C). The change in absorbance is due to the formation of the S-(2,4-dinitrophenyl)glutathione conjugate.

• Calculation of Activity: Calculate the GST activity based on the rate of change in absorbance, using the molar extinction coefficient of the product.

Cytochrome P450 Monooxygenase (CYP) Activity Assay

Objective: To determine the role of CYPs in the metabolism of S-Metolachlor.

Materials:

• Microsomal fraction from plant tissue.

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺).

• S-Metolachlor.

• LC-MS/MS system.

Procedure:

• Microsome Isolation: Isolate microsomes from plant tissues as previously described.

• Reaction Setup: In a reaction tube, combine the microsomal preparation, the NADPH regenerating system, and S-Metolachlor.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration.

• Reaction Termination and Extraction: Stop the reaction by adding a solvent like acetonitrile (B52724) and extract the metabolites.

• LC-MS/MS Analysis: Analyze the extract using a validated LC-MS/MS method to identify and quantify the metabolites of S-Metolachlor (e.g., O-demethylated S-Metolachlor).[6]

• Data Analysis: Compare the metabolite profiles from reactions with and without the NADPH regenerating system to confirm CYP-dependent metabolism.

Experimental Workflow

Caption: General workflow for investigating S-Metolachlor's herbicidal activity.

Conclusion

S-Metolachlor remains a vital tool in weed management due to its effective inhibition of very-long-chain fatty acid synthesis in susceptible plants. Understanding its precise mechanism of action, the pathways of its metabolic detoxification, and the experimental methods for its study are crucial for its continued effective and sustainable use in agriculture. The data and protocols presented in this guide offer a comprehensive resource for researchers and professionals working to further elucidate the herbicidal properties of S-Metolachlor and to develop new strategies for weed control.

References

• 1. 15.9 Herbicides that Inhibit Very Long Chain Fatty Acids – Principles of Weed Control [ohiostate.pressbooks.pub]
• 2. Specific and differential inhibition of very-long-chain fatty acid elongases from Arabidopsis thaliana by different herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ir4project.org [ir4project.org]
• 5. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ir4project.org [ir4project.org]
• 8. uaex.uada.edu [uaex.uada.edu]
• 9. Spectral characterization and chiral interactions of plant microsomal cytochrome P450 with metolachlor and herbicide safeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 11. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]

An In-depth Technical Guide on the Environmental Fate and Degradation of Metolachlor-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of Metolachlor-d11, a deuterated isotopologue of the widely used herbicide Metolachlor (B1676510). While Metolachlor-d11 is primarily utilized as an internal standard in analytical chemistry for the quantification of Metolachlor and its metabolites, understanding its environmental behavior is crucial for interpreting environmental monitoring data and assessing potential isotopic effects on degradation pathways.

Introduction to Metolachlor and the Significance of Deuteration

Metolachlor is a pre-emergent chloroacetamide herbicide effective against a wide range of annual grasses and broadleaf weeds in various crops. Its environmental persistence and potential for groundwater contamination have been subjects of extensive research. The deuterated form, Metolachlor-d11, where eleven hydrogen atoms are replaced by deuterium (B1214612), is chemically identical to Metolachlor but has a higher mass. This isotopic labeling is invaluable for tracer studies and for providing a stable internal standard in mass spectrometry-based analytical methods.

The central question regarding the environmental fate of Metolachlor-d11 is whether the deuterium substitution significantly alters its degradation rates and pathways compared to the non-labeled parent compound. The Kinetic Isotope Effect (KIE) principle suggests that reactions where a carbon-deuterium (C-D) bond is cleaved in the rate-determining step will proceed more slowly than the corresponding carbon-hydrogen (C-H) bond cleavage. However, the primary degradation mechanisms of Metolachlor, namely microbial degradation and photolysis, do not typically involve the cleavage of the C-H bonds that are substituted in Metolachlor-d11 as the initial or rate-limiting step. Therefore, the environmental fate and degradation of Metolachlor-d11 are expected to closely mirror that of Metolachlor.

Environmental Dissipation of Metolachlor

The dissipation of Metolachlor from the environment is a complex process governed by a combination of physical, chemical, and biological factors. The following sections detail the key processes influencing the fate of Metolachlor, which are presumed to be analogous for Metolachlor-d11.

Degradation in Soil

Microbial degradation is the primary pathway for Metolachlor dissipation in soil environments.[1][2] A variety of soil microorganisms, including bacteria and fungi, are capable of metabolizing Metolachlor.[3] The rate of degradation is influenced by soil properties such as organic matter content, moisture, temperature, and pH.[4]

Table 1: Soil Half-Life of Metolachlor under Various Conditions

Soil Type	Half-Life (Days)	Conditions	Reference
Various	47 - 107	Field conditions	[5]
Silty Loam	21.66	Field, 0-20 cm depth	[6]
Clay Loam	39 - 63	Field conditions	[7]
Sandy Loam	17.9 - 18.8	Field, top 15 cm	[8]
Unsaturated Surface Soil	81	Laboratory incubation	[1]
Saturated Surface Soil	50	Laboratory incubation	[1]
Various	2.5 - 289	Review of various studies	[1]

Degradation in Aquatic Systems

In aquatic environments, Metolachlor degradation occurs through both microbial action and photolysis. The hydrolysis of Metolachlor is generally slow, with a reported half-life of over 200 days at 20°C.[5] Photodegradation can be a more significant pathway in sunlit surface waters.[9]

Table 2: Aquatic Half-Life of Metolachlor

Water Type	Half-Life (Days)	Conditions	Reference
Aqueous Solution	>200	Hydrolysis at 20°C	[5]
Aquatic Mesocosms	33 - 46.2	Outdoor, simulated aquatic environment	[10]
Lake Water	11	Summer conditions	[11]
Water	47	Aerobic conditions	[11]
Water	78	Anaerobic conditions	[11]

Degradation Pathways and Major Metabolites

The degradation of Metolachlor proceeds through several key transformation reactions, leading to the formation of more polar and generally less toxic metabolites. The primary metabolites consistently identified in environmental samples are Metolachlor ethanesulfonic acid (ESA) and Metolachlor oxanilic acid (OA).[11] These metabolites are often detected more frequently and at higher concentrations than the parent compound in ground and surface water due to their increased mobility and persistence.[11]

The principal degradation pathways for Metolachlor are:

• Dechlorination: This is a critical initial step, often microbially mediated, where the chlorine atom is displaced.[2]

• Side-chain modifications: This includes N-dealkylation and oxidation of the side chains.[5]

• Conjugation: In biological systems, conjugation with glutathione (B108866) is a key detoxification mechanism.[2]

Figure 1: Simplified degradation pathway of Metolachlor.

Experimental Protocols for Environmental Fate Studies

The study of Metolachlor's environmental fate typically involves laboratory and field experiments. Below are generalized protocols for key experiments.

Soil Degradation Study (Aerobic)

• Soil Collection and Preparation: Collect surface soil (0-15 cm) from a location with no recent pesticide application. Sieve the soil (e.g., 2 mm) to remove large debris and homogenize. Characterize the soil for properties such as texture, organic matter content, pH, and microbial biomass.

• Spiking: Treat a known mass of the prepared soil with a solution of Metolachlor-d11 in a suitable solvent (e.g., acetone). The solvent is allowed to evaporate. The final concentration should be environmentally relevant.

• Incubation: Place the treated soil samples in incubation vessels (e.g., biometer flasks) and adjust the moisture content to a specified level (e.g., 50-60% of water holding capacity). Incubate in the dark at a constant temperature (e.g., 20-25°C). To trap any evolved CO2, a base solution (e.g., NaOH) can be included in a side arm of the flask if mineralization is being assessed using a ¹⁴C-labeled compound.

• Sampling: At predetermined time intervals, remove replicate soil samples for analysis.

• Extraction: Extract Metolachlor-d11 and its potential metabolites from the soil samples using an appropriate solvent system (e.g., acetonitrile (B52724)/water mixture) and extraction technique (e.g., accelerated solvent extraction, sonication).

• Analysis: Analyze the extracts using a validated analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS), with Metolachlor as a reference standard.

• Data Analysis: Calculate the dissipation half-life (DT50) of Metolachlor-d11 in the soil by fitting the concentration data to a first-order decay model.

Aquatic Degradation Study (Water/Sediment System)

• System Preparation: Collect surface water and sediment from a relevant aquatic source (e.g., a pond or river). Allow the sediment to settle in experimental vessels and then add the overlying water.

• Spiking: Apply a solution of Metolachlor-d11 to the water phase of the water/sediment systems.

• Incubation: Incubate the systems under controlled conditions of temperature and light (e.g., a 12h/12h light/dark cycle to simulate natural conditions for photolysis studies).

• Sampling: At various time points, collect replicate samples of both the water and sediment phases.

• Extraction: Separate the water and sediment. Extract the water phase using solid-phase extraction (SPE). Extract the sediment phase using a suitable solvent extraction method.

• Analysis: Analyze the extracts by LC-MS/MS or GC-MS.

• Data Analysis: Determine the partitioning of Metolachlor-d11 between the water and sediment phases and calculate the degradation half-life in the total system.

Figure 2: General workflow for an environmental fate study.

Analytical Methodologies

The accurate quantification of Metolachlor-d11 and its metabolites in environmental matrices is essential for fate and degradation studies.

• Sample Preparation: This typically involves extraction and cleanup steps to remove interfering matrix components. Solid-phase extraction (SPE) is commonly used for water samples, while solvent extraction is employed for soil and sediment.[12]

• Instrumentation:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred technique due to its high sensitivity and selectivity, allowing for the simultaneous analysis of the parent compound and its polar metabolites.[13]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, particularly for the parent compound, often requiring a derivatization step for the more polar metabolites.

Table 3: Typical Analytical Method Parameters

Parameter	Description
Instrumentation	LC-MS/MS (e.g., Triple Quadrupole)
Ionization Mode	Electrospray Ionization (ESI), positive and negative modes
Chromatographic Column	C18 reversed-phase column
Mobile Phase	Gradient of water and acetonitrile or methanol (B129727) with additives like formic acid or ammonium (B1175870) formate
Quantification	Isotope dilution using non-labeled Metolachlor as an internal standard for Metolachlor-d11 analysis, and vice versa.
Limit of Quantification (LOQ)	Typically in the low ng/L to µg/L range in water and µg/kg range in soil.

Conclusion

The environmental fate and degradation of Metolachlor-d11 are expected to be fundamentally similar to that of its non-deuterated counterpart, Metolachlor. The primary degradation mechanisms of microbial degradation in soil and a combination of microbial degradation and photolysis in aquatic systems are unlikely to be significantly affected by the deuterium labeling, as the rate-limiting steps in these processes generally do not involve the cleavage of the substituted C-H bonds. Therefore, the extensive body of research on Metolachlor can be confidently used to predict the environmental behavior of Metolachlor-d11. This guide provides researchers, scientists, and drug development professionals with a foundational understanding of these processes, supported by quantitative data and standardized experimental approaches.

References

• 1. Stable Isotope Analysis of Residual Pesticides via High Performance Liquid Chromatography and Elemental Analyzer–Isotope Ratio Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. egusphere.copernicus.org [egusphere.copernicus.org]
• 3. Environmental Fate & Ecotoxicology of Pesticides | Cambridge Environmental Inc [cambridgeenvironmental.com]
• 4. researchgate.net [researchgate.net]
• 5. Photodegradation of pesticides using compound-specific isotope analysis (CSIA): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. What happens to pesticides released in the environment? [npic.orst.edu]
• 9. [PDF] C and N isotope fractionation during biodegradation of the pesticide metabolite 2,6-dichlorobenzamide (BAM): potential for environmental assessments. | Semantic Scholar [semanticscholar.org]
• 10. Degradation and persistence of metolachlor in soil: effects of concentration, soil moisture, soil depth, and sterilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.who.int [cdn.who.int]
• 12. Metolachlor (Ref: CGA 24705) [sitem.herts.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]

Microbial Degradation Pathways of Metolachlor in Soil: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microbial degradation of the herbicide metolachlor (B1676510) in soil environments. Metolachlor, a widely used chloroacetamide herbicide, undergoes significant transformation primarily through the action of soil microorganisms. Understanding these degradation pathways is crucial for assessing its environmental fate, ecotoxicological impact, and for the development of bioremediation strategies. This document details the key microbial players, enzymatic reactions, degradation pathways, and the experimental methodologies used to elucidate these processes.

Introduction to Metolachlor and its Environmental Significance

Metolachlor [2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl) acetamide] is a selective pre-emergent herbicide used to control annual grasses and certain broadleaf weeds in a variety of crops.[1] Its extensive use has led to its detection in soil and water systems, raising concerns about its persistence and potential environmental impact.[2] Microbial degradation is the primary mechanism for the dissipation of metolachlor from soil.[2][3] The rate and extent of this degradation are influenced by various factors including soil type, moisture, temperature, and the composition of the soil microbial community.[4][5]

Key Microorganisms in Metolachlor Degradation

A diverse range of soil microorganisms, including both fungi and bacteria, have been identified as capable of degrading metolachlor. Fungi, in particular, have been shown to play a significant role in its breakdown.

Fungal Species:

• Aspergillus species: Aspergillus flavus and Aspergillus terricola have been shown to effectively metabolize metolachlor.[6] A mixed culture of these two species can rapidly degrade the herbicide.[6]

• Penicillium oxalicum: The strain MET-F-1, isolated from activated sludge, has demonstrated a high capacity for metolachlor degradation through co-metabolism.[2]

• Other Fungi: Studies have also implicated other fungal genera in metolachlor degradation.

Bacterial Species:

• While fungi are often highlighted, several bacterial species also contribute to metolachlor breakdown. These include:

  • Klebsiella pneumoniae

  • Pseudomonas alcaligenes

  • Enterobacter aerogenes

  • Enterobacter asburiae

  • Enterobacter amnigenus[7]

Biochemical Pathways of Metolachlor Degradation

The microbial degradation of metolachlor proceeds through several key enzymatic reactions, leading to the formation of various metabolites. The primary transformation processes include dechlorination, N-dealkylation, and amide bond cleavage.[6][8]

Initial Transformation Steps:

• Dechlorination: This is often the initial and rate-limiting step in the aerobic degradation of metolachlor. It can occur through two main mechanisms:

  • Hydrolytic Dechlorination: The chlorine atom is replaced by a hydroxyl group, forming a hydroxylated intermediate (M2H).

  • Reductive Dechlorination: The chlorine atom is replaced by a hydrogen atom.

• N-Dealkylation: This involves the removal of the ether-containing side chain (2-methoxy-1-methylethyl group) from the nitrogen atom.

• Amide Bond Cleavage: The amide linkage is hydrolyzed, breaking the molecule into two parts.

These initial steps result in the formation of several key intermediate metabolites, including:

• Metolachlor Oxanilic Acid (MOXA)

• Metolachlor Ethanesulfonic Acid (MESA)

• Metolachlor-2-hydroxy (M2H)

• 6-methyl 2-ethyl acetanilide

• 6-methyl 2-ethyl aniline [6]

The following Graphviz diagram illustrates the generalized degradation pathway of metolachlor by soil microorganisms.

Generalized microbial degradation pathway of Metolachlor.

Quantitative Data on Metolachlor Degradation

The rate of metolachlor degradation is often expressed as its half-life (DT50) in soil, which can vary significantly depending on environmental conditions and the microbial populations present.

Microorganism/System	Initial Concentration	Half-life (DT50) / Degradation Rate	Conditions	Reference
Mixed Fungal Culture (Aspergillus flavus & A. terricola)	100 µg/mL	3.5 days (in broth)	Broth culture	[6]
Aspergillus flavus (crude enzyme extract)	20 and 100 µg/mL	5.7 hours	Phosphate buffer, pH 7.5	[8]
Penicillium oxalicum MET-F-1	50 mg/L	88.6% degradation in 384 hours	Co-metabolism with 0.1% glucose and 0.1% yeast extract	[2]
Soil with history of fungicide treatment	Not specified	56 days	Soil microcosm	[9]
Field Experiment (Sandy Loam Soil)	1.5 L/ha and 3.0 L/ha	36.4% to 54.5% dissipation in 80 days	Phytoremediation with Avena sativa and Medicago sativa	[1]
Vegetable Field Soil	Not specified	12.18 to 70.71 days	5–35°C	[5]
Vegetable Field Soil	Not specified	27.28 to 53.72 days	30–90% Relative Humidity	[5]
Vegetable Field Soil	Not specified	19.69 to 29.62 days	pH 6–8	[5]

Experimental Protocols

The study of metolachlor degradation in soil involves a combination of microcosm studies, field trials, and sophisticated analytical techniques.

Soil Microcosm Study for Degradation Kinetics

This protocol outlines a typical laboratory experiment to determine the degradation rate of metolachlor in soil.

• Soil Collection and Preparation:

  • Collect topsoil (0-15 cm) from a field with a known history of pesticide application (or lack thereof).

  • Air-dry the soil and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

  • Characterize the soil for properties such as pH, organic matter content, texture, and microbial biomass.

• Microcosm Setup:

  • Weigh a defined amount of prepared soil (e.g., 100 g) into sterile glass jars or flasks.

  • Fortify the soil with a standard solution of metolachlor in a suitable solvent (e.g., acetone) to achieve the desired concentration. The solvent is typically allowed to evaporate.

  • Adjust the soil moisture to a specific level (e.g., 60% of water holding capacity).

  • Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

  • Prepare triplicate microcosms for each sampling time point. Control microcosms (without metolachlor) should also be included.

• Sampling and Extraction:

  • At predetermined time intervals (e.g., 0, 3, 7, 14, 28, 56 days), destructively sample triplicate microcosms.

  • Extract metolachlor and its metabolites from the soil using an appropriate solvent system, such as methanol/water or acetonitrile (B52724).[2][10] Microwave-assisted extraction (MAE) can enhance extraction efficiency.[10]

• Analysis:

  • Analyze the extracts using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the parent compound and its metabolites.[2][10]

  • Calculate the half-life (DT50) of metolachlor using first-order degradation kinetics.

The following diagram illustrates the experimental workflow for a soil microcosm study.

Workflow for a soil microcosm degradation study.

Analytical Methods for Metolachlor and its Metabolites

Accurate quantification of metolachlor and its degradation products is essential for pathway elucidation.

• Sample Preparation:

  • Extraction: A common method involves extraction with an organic solvent like acetonitrile or a methanol/water mixture.[2][10] Microwave-assisted extraction (MAE) can be used for more efficient extraction from the soil matrix.[10]

  • Clean-up: Solid-phase extraction (SPE) with cartridges such as C18 is often employed to remove interfering substances from the soil extract and to fractionate the parent compound from its more polar metabolites.[10]

• Instrumentation:

  • HPLC-MS/MS: This is a highly sensitive and selective technique for the analysis of metolachlor and its polar metabolites. It allows for the separation of compounds by liquid chromatography followed by their detection and quantification based on their mass-to-charge ratio.[2][11]

  • GC-MS: Gas chromatography-mass spectrometry is also used, particularly for the analysis of the parent metolachlor compound and less polar metabolites.[6][10]

Conclusion

The microbial degradation of metolachlor in soil is a complex process involving a variety of microorganisms and enzymatic reactions. Fungi of the genera Aspergillus and Penicillium are particularly effective in breaking down this herbicide. The primary degradation pathways involve dechlorination, N-dealkylation, and amide bond cleavage, leading to the formation of several polar metabolites. The rate of degradation is highly dependent on environmental factors. A thorough understanding of these processes, gained through detailed experimental studies and advanced analytical techniques, is vital for predicting the environmental fate of metolachlor and for developing strategies to mitigate its potential impact.

References

• 1. The Impact of Metolachlor Applications and Phytoremediation Processes on Soil Microorganisms: Insights from Functional Metagenomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation, Degradation Performance and Field Application of the Metolachlor-Degrading Fungus Penicillium oxalicum MET-F-1 [mdpi.com]
• 3. ars.usda.gov [ars.usda.gov]
• 4. Advances in Weed Science [awsjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. Metabolism of metolachlor by fungal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Degradation of metolachlor in crude extract of Aspergillus flavus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. Determination of alachlor, metolachlor, and their acidic metabolites in soils by microwave-assisted extraction (MAE) combined with solid phase extraction (SPE) coupled with GC-MS and HPLC-UV analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]

An In-depth Technical Guide to the Photodegradation Products of Metolachlor in Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photodegradation of the herbicide metolachlor (B1676510) in aqueous environments. It details the identified transformation products, the pathways of their formation, quantitative kinetic data, and the experimental protocols utilized for their study. This document is intended to serve as a valuable resource for researchers and professionals involved in environmental chemistry, water treatment, and drug development who require a deep understanding of the environmental fate of metolachlor.

Introduction

Metolachlor [2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl)acetamide] is a widely used selective herbicide.[1] Its presence in surface and ground waters has raised concerns, necessitating a thorough understanding of its environmental degradation pathways.[1] Photodegradation is a significant abiotic process that contributes to the transformation of metolachlor in aquatic systems.[2] This process involves the absorption of light energy, leading to a series of chemical reactions that alter the parent molecule, forming various transformation products (TPs). These TPs may exhibit different physicochemical properties and toxicological profiles compared to the parent compound.[3][4]

This guide synthesizes findings from multiple studies to provide a detailed account of metolachlor's photodegradation products and pathways in water.

Major Photodegradation Pathways

The photodegradation of metolachlor in water proceeds through several key reaction pathways, primarily initiated by the cleavage of the C-Cl bond.[2] The main transformation reactions observed are:

• Dechlorination: The primary and often initial step in the photodegradation process, where the chlorine atom is removed from the chloroacetamide moiety.[2]

• Hydroxylation: The introduction of one or more hydroxyl (-OH) groups onto the molecule, often on the aromatic ring or the alkyl side chains.[3][5]

• Dehydrochlorination and Cyclization: The loss of a hydrogen and a chlorine atom, leading to the formation of cyclic structures, such as morpholinone derivatives.[6][7]

• N-Dealkylation: The cleavage of bonds at the nitrogen atom, resulting in the loss of the methoxyethyl or other alkyl groups.[2][7]

These primary reactions can occur in combination, leading to a diverse array of photoproducts. The predominance of certain pathways can be influenced by environmental conditions such as the presence of dissolved organic matter (DOM) and nitrate (B79036) ions.[7][8] DOM can inhibit direct photolysis through light screening, while nitrate ions can accelerate degradation through the generation of hydroxyl radicals (HO•), promoting indirect photodegradation.[7][8]

Identified Photodegradation Products

A significant number of metolachlor photodegradation products have been identified through advanced analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[3][4][6] The structures of some of the major identified TPs are summarized below.

Table 1: Major Photodegradation Products of Metolachlor in Water

Product ID	Chemical Name / Proposed Structure	Molecular Weight ( g/mol )	Key Formation Pathway(s)	Reference(s)
M-OH	Hydroxy-metolachlor	299.8	Hydroxylation	[3]
M-OA	Metolachlor oxanilic acid	-	Oxidation	[2]
TP-249	Dechlorinated metolachlor	249.3	Dechlorination	[3][6]
TP-265	Hydroxylated dechlorinated metolachlor	265.3	Dechlorination, Hydroxylation	[3][6]
TP-279	Morpholinone derivative	279.4	Dehydrochlorination, Cyclization	[6]
TP-295	Dihydroxy-dechlorinated metolachlor	295.4	Dechlorination, Dihydroxylation	[6]
TP-221	N-dealkylated derivative	221.3	N-Dealkylation	[2]

Note: This table represents a selection of prominent and frequently reported photodegradation products. The exact structures and isomeric positions of hydroxyl groups may vary and require detailed spectroscopic analysis for confirmation.

Quantitative Data on Metolachlor Photodegradation

The rate of metolachlor photodegradation and the formation of its TPs are influenced by various factors, including the light source, water matrix, and the presence of photosensitizers or quenchers.

Table 2: Quantitative Photodegradation Data for Metolachlor in Water

Parameter	Value	Conditions	Reference(s)
Quantum Yield (Φ)	0.302 ± 0.001 mol E⁻¹	At 254 nm, pH 6-8	[1][9]
Half-life (t₁/₂)	< 7 days	Simulated sunlight, agriculturally impacted surface water	[8]
Half-life (t₁/₂)	22 days (summer)	Sunlight, lake water	[2]
Half-life (t₁/₂)	205 days (winter)	Sunlight, lake water	[2]
Half-life (t₁/₂)	87 - 693 h	Simulated solar irradiation, presence of DOM	[7]
Reaction Rate Constant (k)	9.07 (±0.21) x 10⁹ M⁻¹ s⁻¹	Second-order rate constant with hydroxyl radical	[1][9]

The data clearly indicates that photodegradation rates are significantly faster under simulated high-energy UV light compared to natural sunlight. The presence of DOM generally slows down the degradation process, while substances that generate hydroxyl radicals, like nitrates, can accelerate it.[7][8]

Experimental Protocols

The study of metolachlor photodegradation involves controlled laboratory experiments designed to simulate environmental conditions and elucidate degradation mechanisms.

Irradiation Experiments

• Light Sources: A variety of light sources are employed, including:

  • Mercury Vapor Lamps: Used for studies involving UV irradiation.[4]

  • Xenon Arc Lamps: Used to simulate the solar spectrum.

  • Natural Sunlight: Utilized in field or mesocosm studies to assess degradation under environmentally relevant conditions.[2]

• Reaction Vessels: Quartz or borosilicate glass vessels are typically used to allow for the transmission of UV and visible light.

• Water Matrices: Experiments are conducted in various aqueous media to assess the impact of water composition:

  • Ultrapure Water: To study direct photolysis.[9]

  • Natural Waters: Lake, river, and sea water to evaluate the effects of dissolved organic matter, inorganic salts, and other constituents.[2][7]

  • Buffered Solutions: To control and study the effect of pH.[9]

• Actinometry: Chemical actinometers are used to measure the photon flux of the light source to enable the calculation of quantum yields.

Analytical Methodologies

• Sample Preparation: Solid-phase extraction (SPE) is a common technique used to concentrate the analytes (metolachlor and its TPs) from water samples and remove interfering matrix components.[10]

• Chromatographic Separation:

  • High-Performance Liquid Chromatography (HPLC): Used for the separation of metolachlor and its more polar TPs.[3]

  • Gas Chromatography (GC): Suitable for the analysis of the parent compound and less polar, more volatile TPs.[9]

• Detection and Identification:

  • Mass Spectrometry (MS): Coupled with either HPLC or GC, MS is the primary tool for the identification and structural elucidation of TPs. High-resolution mass spectrometry (HRMS), such as Quadrupole Time-of-Flight (QTOF), provides accurate mass measurements for elemental composition determination.[4][6] Tandem mass spectrometry (MS/MS) is used to obtain structural information through fragmentation analysis.[4][6]

  • UV Detectors: Used in conjunction with HPLC for the quantification of the parent compound.[3]

Visualization of Degradation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key photodegradation pathways of metolachlor and a typical experimental workflow for its study.

Photodegradation Pathways of Metolachlor

Caption: Major photodegradation pathways of metolachlor in water.

Experimental Workflow for Photodegradation Studies

Caption: A typical experimental workflow for studying metolachlor photodegradation.

Conclusion

The photodegradation of metolachlor in water is a complex process leading to a variety of transformation products through pathways including dechlorination, hydroxylation, cyclization, and N-dealkylation. The rate and outcome of these reactions are highly dependent on environmental conditions. Advanced analytical techniques have been instrumental in identifying these photoproducts and elucidating their formation pathways. Given that some transformation products may exhibit higher toxicity than the parent compound, a thorough understanding of metolachlor's photodegradation is crucial for accurate environmental risk assessment and the development of effective water treatment strategies. This guide provides a foundational understanding for researchers and professionals working in this field.

References

• 1. Photodegradation of metolachlor applying UV and UV/H2O2. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structural elucidation of metolachlor photoproducts by liquid chromatography/high-resolution tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Metolachlor photodegradation study in aqueous media under natural and simulated solar irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Direct and indirect photodegradation of atrazine and S-metolachlor in agriculturally impacted surface water and associated C and N isotope fractionation - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 9. Photodegradation of metolachlor applying UV and UV/H2O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Metolachlor and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolachlor (B1676510), a widely utilized chloroacetanilide herbicide, has been the subject of extensive toxicological evaluation to ascertain its potential risks to human health and the environment. This technical guide provides a comprehensive overview of the toxicological profile of Metolachlor and its principal metabolites. The document details its absorption, distribution, metabolism, and excretion (ADME) characteristics, and systematically reviews findings from acute, subchronic, and chronic toxicity studies. Furthermore, it delves into the specific toxicological endpoints, including genotoxicity, carcinogenicity, reproductive and developmental toxicity, and neurotoxicity. The underlying mechanisms of toxicity, primarily the inhibition of very-long-chain fatty acid (VLCFA) synthesis, along with impacts on cellular signaling pathways related to oxidative stress and endocrine function, are discussed. This guide is intended to be a thorough resource, presenting quantitative data in structured tables for comparative analysis, detailing experimental methodologies for key studies, and providing visual representations of critical biological pathways and workflows to aid in research and development.

Introduction

Metolachlor is a pre-emergent herbicide effective against a broad spectrum of annual grasses and certain broadleaf weeds.[1] Its widespread agricultural use necessitates a thorough understanding of its toxicological properties and those of its metabolites to ensure human and environmental safety. The technical-grade Metolachlor is a racemic mixture of (S)- and (R)-stereoisomers; however, the herbicidal activity is primarily associated with the S-isomer, leading to the development of S-Metolachlor, an enriched formulation.[2] This guide synthesizes the available toxicological data for both Metolachlor and S-Metolachlor, as regulatory bodies often consider their toxicity profiles to be comparable.[3]

Absorption, Distribution, Metabolism, and Excretion (ADME)

Studies in animal models, including rats, goats, and poultry, indicate that orally administered Metolachlor is rapidly and extensively metabolized and subsequently eliminated from the body.[4][5] The primary routes of excretion are through the urine and feces, with the majority of the administered dose being cleared within 48 to 72 hours.[4][6] Unchanged Metolachlor is generally not detected in excreta or tissues, highlighting the efficiency of its metabolic conversion.[5][7]

Metabolism of Metolachlor is a complex process involving multiple enzymatic pathways, including dechlorination, O-demethylation, N-dealkylation, and side-chain oxidation.[1][7] This results in the formation of numerous metabolites. The major metabolites identified in environmental and biological samples are Metolachlor ethanesulfonic acid (MESA) and Metolachlor oxanilic acid (MOXA).[3][8] These metabolites are generally more water-soluble than the parent compound. Other identified metabolites include CGA-37735, CGA-49751, CGA-51202, and CGA-354743.[7][9]

The metabolic pathways involve both Phase I and Phase II reactions. Phase I reactions, primarily mediated by cytochrome P450 (CYP) enzymes, include oxidative processes.[1] Phase II reactions involve the conjugation of the metabolites with glutathione (B108866) (GSH), catalyzed by glutathione S-transferases (GSTs), to facilitate their excretion.[1][10]

Experimental Protocol: ADME Study in Rats

A representative experimental design for an ADME study of Metolachlor in rats would involve the following:

• Test Animals: Male and female Sprague-Dawley rats.

• Test Substance: Radiolabeled Metolachlor (e.g., ¹⁴C-labeled).

• Dosing: Single oral gavage administration at different dose levels (e.g., a low dose representing environmental exposure and a high dose to assess saturation of metabolic pathways).

• Sample Collection: Urine, feces, and exhaled air are collected at regular intervals (e.g., 6, 12, 24, 48, 72, 96, and 120 hours post-dosing). Blood samples are taken at various time points to determine the pharmacokinetic profile. At the end of the study, tissues are collected to assess for any residual radioactivity.

• Analysis: Radioactivity in all samples is quantified using liquid scintillation counting. Metabolite profiling in urine and feces is conducted using techniques such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) or Tandem Mass Spectrometry (MS/MS).[11]

Figure 1. Simplified metabolic pathway of Metolachlor.

Toxicological Profile

Acute Toxicity

Metolachlor exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[4][12] It is classified as EPA toxicity class III, requiring the "CAUTION" signal word on product labels.[4] Signs of acute intoxication in humans can include abdominal cramps, anemia, shortness of breath, dark urine, convulsions, diarrhea, jaundice, weakness, nausea, sweating, and dizziness.[5] In animal studies, technical Metolachlor has been shown to be a skin sensitizer (B1316253) in guinea pigs and causes slight eye and skin irritation in rabbits.[4][5]

Endpoint	Species	Route	Value	Reference
LD₅₀	Rat	Oral	1200 - 2780 mg/kg	[4][5]
LD₅₀	Rat	Dermal	>2000 mg/kg	[4][5]
LC₅₀ (4-hour)	Rat	Inhalation	>4.3 mg/L	[5]

Table 1: Acute Toxicity of Metolachlor

Subchronic and Chronic Toxicity

Repeated exposure to Metolachlor in subchronic and chronic studies has identified the liver and decreased body weight as primary targets of toxicity.[12][13] In 90-day feeding studies with rats, a No-Observed-Adverse-Effect Level (NOAEL) of approximately 90 mg/kg/day was established.[4][5] In a two-year study in mice, a similar NOAEL was observed, with decreased body weight gain noted at around 300 mg/kg/day.[4] In dogs, a one-year study established a NOAEL of 9.7 mg/kg/day, with effects on body weight and liver enzymes observed at higher doses.[14]

Study Duration	Species	NOAEL	LOAEL	Key Effects at LOAEL	Reference
90-Day	Rat	~90 mg/kg/day	-	-	[4][5]
1 Year	Dog	9.7 mg/kg/day	33 mg/kg/day	Decreased body weight gain	[15]
2 Years	Mouse	~90 mg/kg/day	~300 mg/kg/day	Decreased body weight gain	[4]
2 Years	Rat	15 mg/kg/day	150 mg/kg/day	Decreased body weight gain, microscopic liver changes (females)	[4]

Table 2: Subchronic and Chronic Toxicity of Metolachlor

Genotoxicity

The genotoxicity of Metolachlor has been evaluated in a range of in vitro and in vivo assays. The overall weight of evidence suggests that Metolachlor is not genotoxic.[9][14] It has generally tested negative in bacterial reverse mutation assays (Ames test), in vitro chromosomal aberration assays in mammalian cells, and in vivo micronucleus assays in mice.[9][16] Some studies have reported conflicting results, suggesting that further investigation may be warranted.[9] The metabolites MESA and MOXA have also largely shown negative results in genotoxicity assays.[3]

Carcinogenicity

The carcinogenic potential of Metolachlor has been assessed in long-term studies in rats and mice. In male and female mice, and in male rats, there was no evidence of carcinogenicity at doses up to 100-150 mg/kg/day.[4][17] However, in female rats, an increased incidence of liver tumors was observed at the highest dose tested (approximately 150 mg/kg/day).[4][17][18] Based on these findings, the U.S. EPA has classified Metolachlor as a "possible human carcinogen" (Group C) and more recently suggested it is "Not Likely to be Carcinogenic to Humans" at doses that do not cause cellular proliferation in the liver, indicating a non-linear, threshold-based mechanism of carcinogenicity.[1][5] The proposed mode of action for liver tumor formation in female rats is mitogenic, involving cellular proliferation.[5]

A standard protocol for a two-year combined chronic toxicity and carcinogenicity study in rats, based on OECD Test Guideline 453, would include:

• Test Animals: At least 50 male and 50 female rats (e.g., Sprague-Dawley) per dose group.

• Dosing: Administration of Metolachlor in the diet at three or more dose levels and a control group for 24 months.

• Observations: Daily clinical observations, weekly body weight and food consumption measurements.

• Clinical Pathology: Hematology, clinical chemistry, and urinalysis at 3, 6, 12, 18, and 24 months.

• Pathology: Full histopathological examination of all organs and tissues from all animals in the control and high-dose groups, and of all gross lesions and target organs from all other animals.

Figure 2. Workflow for a chronic toxicity and carcinogenicity study.

Reproductive and Developmental Toxicity

Metolachlor is not considered to be a reproductive or developmental toxicant at doses that are not maternally toxic.[7][12] In two-generation reproduction studies in rats, no adverse effects on mating, fertility, or gestation were observed at doses up to 50 mg/kg/day.[4][5] At higher doses, a decrease in pup body weight was noted.[19] Developmental toxicity studies in rats and rabbits did not show any teratogenic effects.[7]

Study Type	Species	NOAEL (Maternal)	NOAEL (Developmental)	Key Effects	Reference
Two-Generation Reproduction	Rat	50 mg/kg/day	15 mg/kg/day	Reduced pup weights at higher doses	[5][19]
Developmental	Rat	300 mg/kg/day	>300 mg/kg/day	No teratogenic effects	[14]
Developmental	Rabbit	100 mg/kg/day	>360 mg/kg/day	No teratogenic effects	[7]

Table 3: Reproductive and Developmental Toxicity of Metolachlor

The OECD Test Guideline 416 for a two-generation study in rats typically involves:

• Test Animals: Young adult male and female rats (F0 generation).

• Dosing: Continuous dietary administration of the test substance to the F0 generation for a pre-mating period, during mating, gestation, and lactation. Dosing is continued for the F1 generation through their maturation, mating, and production of the F2 generation.

• Endpoints:

  • Parental (F0 and F1): Clinical observations, body weight, food consumption, estrous cycles, mating performance, fertility, gestation length, and parturition. Gross necropsy and histopathology of reproductive organs.

  • Offspring (F1 and F2): Viability, sex ratio, body weight, and developmental landmarks (e.g., anogenital distance, nipple retention, balano-preputial separation).

Neurotoxicity

There is no evidence to suggest that Metolachlor is a neurotoxin.[12][14] Specific neurotoxicity studies have not been required by regulatory agencies based on the lack of neurotoxic effects observed in standard acute, subchronic, and chronic toxicity studies.[14]

Mechanism of Action and Signaling Pathways

The primary mode of action of Metolachlor as a herbicide is the inhibition of the biosynthesis of very-long-chain fatty acids (VLCFAs).[2] This is achieved by inhibiting the activity of elongase enzymes.[1] VLCFAs are essential components of cell membranes, and their inhibition disrupts cell division and growth in susceptible plants.[2]

In non-target organisms, the toxicological effects of Metolachlor may be linked to several mechanisms:

Oxidative Stress

Exposure to Metolachlor has been shown to induce oxidative stress in various organisms. This is characterized by an imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense system. Studies have demonstrated alterations in the activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPX), as well as changes in the levels of glutathione (GSH).[3][11] The resulting oxidative damage can affect lipids, proteins, and DNA.

Figure 3. Metolachlor-induced oxidative stress pathway.

Endocrine Disruption

There is evidence to suggest that Metolachlor may have endocrine-disrupting properties. Studies in male Wistar rats have shown that prepubertal exposure to Metolachlor can lead to changes in reproductive endocrinology, including altered serum concentrations of testosterone (B1683101), estradiol (B170435), and follicle-stimulating hormone (FSH).[20] One proposed mechanism is the increased activity of the aromatase enzyme, which converts testosterone to estradiol.[14][20]

Figure 4. Proposed endocrine disruption pathway of Metolachlor.

Cell Cycle Alterations

In vitro studies using human liver cells (HepG2) have suggested that Metolachlor may affect cell cycle progression.[3] It has been demonstrated that Metolachlor can lead to a decrease in the levels of retinoblastoma protein, which may result in cell cycle arrest.[3]

Toxicology of Metabolites

The primary metabolites of Metolachlor, MESA and MOXA, are frequently detected in ground and surface water.[3][8] Toxicological studies on these metabolites indicate that they are generally less toxic than the parent compound.[21]

• Metolachlor Ethanesulfonic Acid (MESA; CGA-354743): Acute toxicity studies in rats show low toxicity.[6] MESA is poorly absorbed from the gastrointestinal tract.[6]

• Metolachlor Oxanilic Acid (MOXA; CGA-51202): Subchronic oral toxicity studies in rats and dogs have shown some evidence of liver toxicity, similar to the parent compound, but at higher doses.[12][21] There is no evidence of developmental toxicity for MOXA.[3]

• Other Metabolites: Information on the toxicology of other metabolites like CGA-37735 and CGA-49751 is limited. Available data for CGA-37735 suggest it is not mutagenic in the Ames test.[12]

Metabolite	Key Toxicological Findings	Reference
MESA (CGA-354743)	Low acute toxicity; poor gastrointestinal absorption.	[6]
MOXA (CGA-51202)	Lower subchronic toxicity than parent; some liver effects at high doses; no developmental toxicity.	[3][12][21]
CGA-37735	Not mutagenic in Ames test.	[12]

Table 4: Summary of Metabolite Toxicology

Conclusion

Metolachlor exhibits a well-characterized toxicological profile of low acute toxicity. The primary concerns with repeated exposure are effects on the liver and body weight. It is not considered to be genotoxic, and its carcinogenic potential in female rats appears to be mediated by a non-linear, mitogenic mode of action. Metolachlor is not a reproductive or developmental toxicant at doses that are not maternally toxic, and it does not exhibit neurotoxic properties. The main metabolites, MESA and MOXA, are generally less toxic than the parent compound. The primary mechanism of action is the inhibition of VLCFA synthesis, with evidence also pointing to the induction of oxidative stress and potential endocrine-disrupting effects as contributing to its toxicity in non-target organisms. This comprehensive profile, supported by detailed experimental data, provides a robust foundation for risk assessment and the safe use of Metolachlor in agriculture. Further research into the specific signaling pathways affected by Metolachlor and a more complete toxicological characterization of its minor metabolites would further enhance our understanding of its potential health effects.

References

• 1. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. health.state.mn.us [health.state.mn.us]
• 3. researchgate.net [researchgate.net]
• 4. ANALYTICAL METHODS - Toxicological Profile for Methoxychlor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. Two-generation reproduction toxicity study in rats with methoxychlor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. S-Metolachlor Mode of Action: How It Works for Weed Control & OEM Supply [allpesticides.com]
• 9. ec.europa.eu [ec.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. hpc-standards.com [hpc-standards.com]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. Herbicide Metolachlor Causes Changes in Reproductive Endocrinology of Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Mechanisms of Action of Agrochemicals Acting as Endocrine Disrupting Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Protocols for the Evaluation of Neurodevelopmental Alterations in Rabbit Models In Vitro and In Vivo [frontiersin.org]
• 18. downloads.regulations.gov [downloads.regulations.gov]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. Herbicide metolachlor causes changes in reproductive endocrinology of male wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Methoxychlor and estradiol induce oxidative stress DNA damage in the mouse ovarian surface epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical and Chemical Properties of Metolachlor-d11

Metolachlor-d11 is the deuterium-labeled form of Metolachlor, a widely used pre-emergent chloroacetanilide herbicide.[1] It is primarily utilized as an internal standard in analytical chemistry for the quantitative analysis of Metolachlor in various environmental and biological matrices.[1] The use of isotopically labeled standards like Metolachlor-d11 is crucial for accurate quantification via isotope dilution mass spectrometry (IDMS), as they exhibit nearly identical physical and chemical properties to their non-labeled counterparts, allowing for compensation of matrix effects and analyte loss during sample preparation.

Physical and Chemical Properties

The physical and chemical properties of Metolachlor-d11 are summarized below. Data for the non-deuterated form, Metolachlor, is also provided for comparison where available.

Table 1: Physical Properties of Metolachlor-d11

Property	Value	Source
Molecular Formula	C₁₅H₁₁D₁₁ClNO₂	[1]
Molecular Weight	294.86 g/mol	[1]
CAS Number	1632119-30-2	[1]
Appearance	Tan to brown oily liquid (for non-deuterated Metolachlor)	[2]
Solubility in Water	Slightly soluble (for non-deuterated Metolachlor)	[2]
Solubility in Organic Solvents	Soluble in most organic solvents (for non-deuterated Metolachlor)	[2]
Melting Point	Not specified for Metolachlor-d11
Boiling Point	Not specified for Metolachlor-d11

Table 2: Chemical Properties and Specifications of Metolachlor-d11

Property	Value	Source
Isotopic Purity	≥98 atom % D
Chemical Purity (Assay)	≥97.0% (HPLC)
Storage Temperature	2-8°C
Stability	Limited shelf life, refer to the expiry date on the label.
Applications	Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.	[1]

Experimental Protocols

Metolachlor-d11 is instrumental in analytical methods for detecting and quantifying Metolachlor. The principle behind its use is isotope dilution, where a known amount of the deuterated standard is added to a sample before processing. The ratio of the native analyte to the standard is measured by mass spectrometry, which allows for accurate quantification, correcting for any losses during sample preparation and analysis.

Methodology: Determination of Metolachlor in Water Samples by Solid-Phase Extraction (SPE) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol describes a general procedure for the analysis of Metolachlor in water, using Metolachlor-d11 as an internal standard.

1. Sample Preparation and Fortification:

• Collect a 50 mL water sample.

• Spike the sample with a known concentration of Metolachlor-d11 internal standard solution.

2. Solid-Phase Extraction (SPE):

• Condition a C18 SPE cartridge.

• Pass the 50 mL water sample through the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analyte (Metolachlor) and the internal standard (Metolachlor-d11) from the cartridge using a suitable solvent, such as 80/20 methanol/water (v/v).[3]

3. Sample Concentration and Reconstitution:

• Reduce the eluate volume to less than 1.0 mL under a gentle stream of nitrogen.

• Reconstitute the sample in a solvent compatible with the LC-MS/MS system, for example, 10/90 acetonitrile/water (v/v), to a final volume of 1.0 mL.[3]

4. LC-MS/MS Analysis:

• Inject the prepared sample into an LC-MS/MS system.

• Perform chromatographic separation on a suitable column (e.g., C18).

• Detect and quantify the parent Metolachlor and the Metolachlor-d11 internal standard using mass spectrometry in multiple reaction monitoring (MRM) mode.

• The concentration of Metolachlor in the original sample is calculated based on the ratio of the peak area of the analyte to the peak area of the internal standard and the initial amount of internal standard added.

Visualizations

The following diagram illustrates the general workflow for the quantitative analysis of Metolachlor using Metolachlor-d11 as an internal standard.

Analytical workflow for Metolachlor quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Metolachlor | C15H22ClNO2 | CID 4169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Herbicide Fate: A Technical Guide to Metolachlor-d11 in Plant Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolachlor (B1676510), a widely used chloroacetanilide herbicide, is critical for controlling annual grasses and broadleaf weeds in various crops.[1] Understanding its metabolic fate in plants is paramount for developing herbicide-tolerant crops, managing herbicide resistance in weeds, and assessing environmental impact. This technical guide provides an in-depth overview of the use of Metolachlor-d11, a deuterium-labeled internal standard, for the accurate study of metolachlor metabolism in plants. Stable isotope labeling is a powerful technique for tracing the biotransformation of compounds and quantifying metabolites in complex biological matrices.[2][3] Metolachlor-d11 serves as an ideal tool for researchers, offering a precise method for quantification in mass spectrometry-based analyses.[4]

Metolachlor Metabolism in Plants: A Two-Phase Detoxification

Plants primarily detoxify metolachlor through a well-defined two-phase process involving enzymatic transformations that increase its water solubility and reduce its phytotoxicity, ultimately leading to its sequestration.[5]

Phase I: Oxidation

The initial step in metolachlor metabolism is an oxidation reaction, predominantly O-demethylation, catalyzed by cytochrome P450 monooxygenases (P450s).[2][6] This reaction introduces a hydroxyl group, creating a more reactive site for subsequent conjugation. In some resistant weed species, such as waterhemp (Amaranthus tuberculatus), an enhanced rate of P450-mediated metabolism is a key mechanism of resistance.[2][6]

Phase II: Conjugation

Following oxidation, the metolachlor metabolite is conjugated with endogenous molecules. The most significant conjugation pathway is the attachment of glutathione (B108866) (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).[2][6] This conjugation step dramatically increases the water solubility of the molecule, effectively detoxifying it. In tolerant crops like corn (Zea mays), rapid GST-mediated conjugation is a primary mechanism of selectivity.[5]

References

• 1. Isotopes in Weed Research - Google 圖書 [books.google.com.tw]
• 2. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Integrated LC-MS/MS system for plant metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Metolachlor-d11 in Elucidating the Environmental Persistence of a Widely Used Herbicide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolachlor (B1676510), a pre-emergent chloroacetanilide herbicide, is extensively used for weed control in various agricultural crops. Its environmental fate is a subject of significant interest due to its potential for off-site transport and contamination of water resources. Stable isotope-labeled compounds, such as Metolachlor-d11, are invaluable tools in these environmental persistence studies. This technical guide provides an in-depth overview of the application of Metolachlor-d11, detailing the methodologies for key environmental fate studies, summarizing quantitative degradation data, and illustrating the primary dissipation pathways. The use of deuterated standards like Metolachlor-d11 as internal standards in analytical workflows ensures high accuracy and precision in quantifying metolachlor and its metabolites in complex environmental matrices.

Introduction: The Significance of Metolachlor and its Environmental Monitoring

Metolachlor is a selective herbicide effective against a wide range of annual grasses and broadleaf weeds.[1] Its widespread use, however, raises concerns about its persistence in soil and its potential to leach into groundwater and surface water.[2][3] The primary degradation products of metolachlor, metolachlor ethanesulfonic acid (ESA) and metolachlor oxanilic acid (OA), are often detected more frequently and at higher concentrations in water bodies than the parent compound.[4]

To accurately assess the environmental risk posed by metolachlor, it is crucial to understand its degradation kinetics and pathways under various environmental conditions. Environmental persistence studies typically investigate three main degradation processes: microbial degradation in soil, photodegradation in water and on soil surfaces, and chemical hydrolysis.

Metolachlor-d11, a deuterated analog of metolachlor, plays a critical role in these studies. It is primarily used as an internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of metolachlor residues.[5] By adding a known amount of Metolachlor-d11 to a sample at the beginning of the analytical process, any loss of the target analyte during sample preparation and analysis can be corrected for, leading to more accurate and reliable results. Furthermore, stable isotope-labeled compounds like Metolachlor-d11 can be used as tracers to follow the metabolic and environmental fate of the parent compound.[5]

Analytical Methodologies: Quantifying Metolachlor in Environmental Samples

The accurate quantification of metolachlor and its metabolites is fundamental to any environmental persistence study. The following section outlines a typical analytical workflow.

Sample Preparation and Extraction

The initial step involves extracting the analytes from the environmental matrix (soil or water). A common and effective technique is Solid Phase Extraction (SPE).

Experimental Protocol: Solid Phase Extraction (SPE) for Water Samples

• Sample Collection: Collect a representative water sample (typically 50 mL).

• Internal Standard Spiking: Spike the sample with a known concentration of Metolachlor-d11.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol (B129727) followed by deionized water through it.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge. The analytes will adsorb to the stationary phase.

• Washing: Wash the cartridge with deionized water to remove any interfering substances.

• Elution: Elute the retained analytes from the cartridge using an appropriate solvent, typically a mixture of methanol and water (e.g., 80/20 v/v).

• Concentration: Evaporate the eluate to a small volume (e.g., < 1.0 mL) under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the concentrated extract in a suitable solvent mixture (e.g., 10/90 acetonitrile (B52724)/water) to the desired final volume for analysis.

Instrumental Analysis

LC-MS/MS is the preferred method for the analysis of metolachlor and its polar metabolites due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Analysis

• Chromatographic Separation: Inject the prepared sample extract into a liquid chromatography system equipped with a suitable column (e.g., C18). A gradient elution program with a mobile phase consisting of acetonitrile and water (often with additives like formic acid) is used to separate the parent compound from its metabolites.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer. The instrument is typically operated in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the native metolachlor and the Metolachlor-d11 internal standard.

• Quantification: The concentration of metolachlor in the original sample is determined by comparing the peak area ratio of the analyte to its deuterated internal standard against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Analytical Workflow Diagram

Caption: General workflow for the analysis of Metolachlor in environmental samples.

Environmental Degradation Pathways and Persistence

Metolachlor dissipates in the environment through several key pathways, which are influenced by various environmental factors.

Microbial Degradation in Soil

Microbial degradation is the primary mechanism for metolachlor dissipation in soil.[6][7] This process is influenced by soil type, organic matter content, moisture, temperature, and aeration status.[6][8]

Experimental Protocol: Aerobic Soil Metabolism Study

• Soil Collection and Characterization: Collect fresh soil from a relevant agricultural area. Characterize the soil for properties such as texture, pH, organic carbon content, and microbial biomass.

• Test Substance Application: Treat the soil with a solution of [14C]-labeled or non-labeled metolachlor at a concentration relevant to typical agricultural use. For quantitative analysis using non-labeled compound, Metolachlor-d11 can be used as a tracer.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-60% of water holding capacity). Maintain aerobic conditions by ensuring adequate air exchange.

• Sampling: Collect soil subsamples at predetermined time intervals over a period of up to 120 days.

• Extraction and Analysis: Extract metolachlor and its degradation products from the soil samples using an appropriate solvent. Analyze the extracts using LC-MS/MS or, for radiolabeled studies, by techniques such as liquid scintillation counting and radio-TLC.

• Data Analysis: Determine the dissipation half-life (DT50) of metolachlor by fitting the concentration data to a first-order decay model. Identify and quantify the major metabolites.

Photodegradation

Photodegradation, or photolysis, is the breakdown of molecules by light, particularly ultraviolet (UV) radiation from the sun. This is a significant degradation pathway for metolachlor in surface waters and on soil surfaces.[9][10]

Experimental Protocol: Aqueous Photolysis Study

• Solution Preparation: Prepare a sterile aqueous solution of metolachlor in a buffered solution (e.g., pH 7) using purified water.

• Light Exposure: Place the solution in quartz tubes (which are transparent to UV light) and expose them to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Control the temperature during the experiment.

• Dark Control: Prepare identical samples and keep them in the dark at the same temperature to serve as controls for hydrolysis and other non-photolytic degradation.

• Sampling and Analysis: At various time points, withdraw aliquots from the light-exposed and dark control samples. Analyze the samples for the concentration of metolachlor using HPLC-UV or LC-MS/MS.

• Data Analysis: Calculate the photodegradation rate constant and half-life. Identify any major photoproducts formed.

Hydrolysis

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. The rate of hydrolysis is often dependent on the pH of the water.

Experimental Protocol: Hydrolysis Study

• Solution Preparation: Prepare sterile aqueous buffer solutions at different environmentally relevant pH values (e.g., pH 4, 7, and 9).

• Test Substance Addition: Add metolachlor to each buffer solution.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C or 50°C) to prevent photodegradation.

• Sampling and Analysis: Periodically collect samples from each pH solution and analyze for the concentration of the parent metolachlor and any hydrolysis products.

• Data Analysis: Determine the hydrolysis rate constant and half-life for each pH value.

Environmental Fate of Metolachlor

Caption: Key pathways for the dissipation of Metolachlor in the environment.

Quantitative Data on Metolachlor Persistence

The persistence of metolachlor in the environment is typically expressed as its dissipation half-life (DT50), which is the time required for 50% of the initial concentration to degrade. The following tables summarize reported DT50 values under various conditions.

Table 1: Soil Dissipation Half-Life (DT50) of Metolachlor/S-Metolachlor

Soil Condition	DT50 (days)	Reference(s)
Aerobic
Sandy Loam	67	[11]
Various Field Soils	15 - 70	[10][12]
Japanese Andisol (5°C)	66.9	[5]
Japanese Andisol (25°C)	23.4	[5]
Japanese Andisol (35°C)	23.4	[5]
Different Soil Types	26.3 - 40.1	[13]
Field Study	11.1 - 14.7	[13]
First-order kinetics	21.66	[13]
Anaerobic
Sandy Loam	81	[11]
Sterilized vs. Non-sterilized Soil
Non-sterilized	37.9 - 49.5	[14]
Sterilized	126 - 135.9	[12][14]
Unsaturated Non-sterile Surface Soil	81	[15]
Unsaturated Sterile Surface Soil	210	[15]
Unsaturated Non-sterile Subsurface Soil	289	[15]
Unsaturated Sterile Subsurface Soil	217	[15]

Table 2: Aqueous Dissipation Half-Life (DT50) of Metolachlor/S-Metolachlor

Condition	DT50 (days)	Reference(s)
Photodegradation
Lake Water (Summer)	22	[9]
Lake Water (Winter)	205	[9]
With Dissolved Organic Matter	2-3 times longer	[9]
Aqueous Photolysis (Sunlight)	70	[11]
Synthetic Water (Direct & Indirect)	< 7	[8][16]
Hydrolysis
pH 5, 7, 9 (20°C)	> 200	[2]
Estimated in Water	210	[11]
pH 4.0 (low dose)	6.02
pH 4.0 (high dose, phase I)	3.16
pH 4.0 (high dose, phase II)	150.5
pH 7.0 (low dose, phase I)	12.5
pH 7.0 (low dose, phase II)	301
pH 7.0 (high dose, phase I)	3.4
pH 7.0 (high dose, phase II)	100.3
Biodegradation (Water)
Aerobic	47	[11]
Anaerobic	78	[11]

Metabolic Pathways

In biological systems, including soil microorganisms and plants, metolachlor undergoes metabolic transformation. The primary initial steps involve dechlorination and conjugation, often with glutathione (B108866), mediated by glutathione S-transferases (GSTs). Further metabolism can involve oxidation reactions catalyzed by enzymes like cytochrome P450s, leading to the formation of various metabolites.[7]

Metabolic Pathway of S-Metolachlor

Caption: Simplified metabolic pathway of S-Metolachlor in biological systems.

Conclusion

The study of metolachlor's environmental persistence is essential for assessing its ecological impact. Metolachlor-d11 is a vital tool for researchers, enabling accurate quantification of metolachlor and its metabolites in complex environmental matrices. The detailed experimental protocols and quantitative data presented in this guide provide a comprehensive resource for designing and interpreting environmental fate studies. Understanding the interplay of microbial degradation, photodegradation, and hydrolysis, as influenced by various environmental factors, is key to predicting the behavior of metolachlor in the environment and mitigating potential risks to water quality. Future research should continue to explore the degradation pathways of metolachlor's metabolites and the long-term ecological effects of this widely used herbicide.

References

• 1. Metolachlor | C15H22ClNO2 | CID 4169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]
• 3. Holistic assessment of occurrence and fate of metolachlor within environmental compartments of agricultural watersheds [pubs.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Direct and indirect photodegradation of atrazine and S-metolachlor in agriculturally impacted surface water and associated C and N isotope fractionation - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. ars.usda.gov [ars.usda.gov]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. Dissipation Kinetics, Leaching, and Ecological Risk Assessment of S-Metolachlor and Benfluralin Residues in Soil [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. chemijournal.com [chemijournal.com]
• 16. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselectivity of Metolachlor Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolachlor (B1676510), a widely utilized pre-emergent herbicide, is a chiral compound existing as four stereoisomers. The herbicidal efficacy of metolachlor is primarily attributed to the S-enantiomers, while the R-enantiomers exhibit significantly lower activity. This enantioselectivity has profound implications for agricultural practices, environmental fate, and toxicological profiles. The development and adoption of enantiomerically enriched S-metolachlor formulations represent a significant advancement in crop protection, allowing for reduced application rates and a decreased environmental load of the less active isomers. This technical guide provides an in-depth exploration of the enantioselectivity of metolachlor isomers, detailing their mechanism of action, differential activity, analytical separation, metabolic pathways, and environmental impact. Detailed experimental protocols for key analytical and biological assays are provided, alongside a comprehensive summary of quantitative data and visual representations of key pathways and workflows.

Introduction

Metolachlor is a chloroacetamide herbicide that plays a crucial role in controlling annual grasses and some broadleaf weeds in a variety of crops, including corn, soybeans, and cotton.[1][2] The molecule possesses two chiral elements: a stereogenic center and a chiral axis, resulting in four stable stereoisomers.[3] Initially commercialized as a racemic mixture containing equal amounts of all four stereoisomers, the understanding of the differential biological activity of these isomers has led to the development of products enriched in the more active S-enantiomers, commonly known as S-metolachlor.[4][5] This "chiral switch" has enabled a reduction in the amount of active ingredient applied to fields while maintaining or enhancing weed control efficacy.[5] This guide delves into the scientific basis for the enantioselectivity of metolachlor, providing a technical resource for researchers and professionals in the fields of agricultural science, environmental chemistry, and toxicology.

Mechanism of Action and Enantioselective Herbicidal Activity

The primary mode of action of metolachlor is the inhibition of very-long-chain fatty acid (VLCFA) synthesis in susceptible plants.[6] Specifically, it targets and inhibits the activity of VLCFA elongase enzymes, which are crucial for the formation of fatty acids with more than 18 carbon atoms.[7] These VLCFAs are essential components of cell membranes and are involved in various physiological processes, including cell division and shoot development.[5]

The herbicidal activity of metolachlor is highly enantioselective, with the S-isomers being the potent inhibitors of VLCFA synthase.[7] The R-isomers exhibit minimal to no inhibitory effect on the target enzyme. This differential activity is the cornerstone of the development of S-metolachlor formulations.

Quantitative Herbicidal Activity

The superior efficacy of S-metolachlor allows for significantly lower application rates compared to the racemic mixture to achieve the same level of weed control. The following table summarizes the differential herbicidal activity of metolachlor isomers.

Weed Species	Parameter	Racemic Metolachlor	S-Metolachlor	Reference
Creeping Bentgrass (Agrostis stolonifera)	LD50 (rate for 50% control)	Higher	Lower	[8]
Green Foxtail (Setaria viridis)	Control (%) at equivalent rates	Lower	Higher	[8]
Barnyardgrass (Echinochloa crus-galli)	Control (%) at equivalent rates	Lower	Higher	[8]

Analytical Separation of Metolachlor Isomers

The accurate assessment of the enantiomeric composition of metolachlor in commercial products and environmental samples is crucial. Several analytical techniques have been developed for the enantioseparation of metolachlor stereoisomers.

High-Performance Liquid Chromatography (HPLC)

Normal-phase HPLC using chiral stationary phases (CSPs) is a widely used method for separating metolachlor enantiomers.

Column	Mobile Phase	Flow Rate	Temperature	Reference
Chiralcel OD-H	n-hexane/diethyl ether (91/9)	-	-	[9]
Chiralpak AY-H	n-hexane/Ethanol (96/4)	0.6 mL/min	25°C	[9]

Supercritical Fluid Chromatography (SFC)

SFC offers a faster and more environmentally friendly alternative to HPLC for chiral separations.

Column	Modifier	Isocratic Condition	Run Time	Reference
Chiralpak IA3	Isopropanol	2.5%	< 8 minutes	[10]

Metabolic Pathways and Environmental Fate

The environmental fate and metabolism of metolachlor are also subject to enantioselectivity. Understanding these processes is vital for assessing the environmental impact of its use.

Metabolism in Plants

In plants, metolachlor is metabolized through a series of reactions, primarily involving glutathione (B108866) conjugation followed by further degradation. The initial steps of metabolism can be enantioselective. A proposed metabolic pathway in maize roots involves hydroxylation, dechlorination, and demethylation.

Caption: Proposed metabolic pathway of metolachlor in maize roots.

Degradation in Soil

The persistence of metolachlor in soil is influenced by factors such as soil type, temperature, and moisture content. Microbial degradation is a key factor in its dissipation. Studies have shown that the degradation rates of the enantiomers can differ, although this can be soil-dependent.

Soil Type	Condition	Half-life (days) - S-Metolachlor	Half-life (days) - Racemic Metolachlor	Reference
Silty Loam	Field	21.66	-	[11]
Various European Soils	Field	Mean of 23	Similar to S-metolachlor	[12]
Andisol Soil	25°C	-	23.4	[13]
Andisol Soil	35°C	-	19.2	[13]
Five different soils	Laboratory	26.3 - 40.1	-	[12]

Enantioselective Toxicology

The differential biological activity of metolachlor isomers extends to non-target organisms, which is a critical consideration for environmental risk assessment.

Aquatic Organisms

Metolachlor can be toxic to aquatic organisms. While data on the differential toxicity of the individual R- and S-isomers are not as extensive, studies on racemic metolachlor provide important benchmarks.

Organism	Parameter	Value (µg/L)	Reference
Rainbow Trout	96-hour LC50	~3000	[14]
Bluegill Sunfish	96-hour LC50	15000	[14]
Daphnia magna (water flea)	48-hour LC50	25000	[14]
Common Carp	96-hour LC50 (S-Metolachlor)	16310	[15]
Freshwater microalgae	24-hour EC50	5.5 - 341	[16]

Soil Organisms

The impact of metolachlor on soil-dwelling organisms is an important aspect of its environmental profile.

Organism	Parameter	Racemic Metolachlor	S-Metolachlor	Reference
Earthworm (Eisenia fetida)	Acute toxicity	More significant effect on enzyme activities and bodyweight	Less significant effect	[17]
Earthworm (Eisenia fetida)	Avoidance behavior	More sensitive	Less sensitive	[17]
Earthworm (Eisenia fetida)	LC50 (natural soil)	No significant difference	No significant difference	[10]

Experimental Protocols

Protocol for HPLC Separation of Metolachlor Enantiomers

This protocol is based on the method described by Müller et al. (2001).[9]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Chiral Column: Chiralpak AY-H (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: n-hexane/Ethanol (96/4, v/v).

• Flow Rate: 0.6 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 230 nm.

• Sample Preparation: Dissolve the metolachlor standard or sample extract in the mobile phase.

• Injection Volume: 10 µL.

• Analysis: The four stereoisomers will be separated based on their retention times.

Caption: Experimental workflow for HPLC separation of Metolachlor isomers.

Protocol for Analysis of Metolachlor Residues in Water

This protocol is a generalized procedure based on methods described for analyzing metolachlor in water samples.[9][18][19][20]

• Sample Collection: Collect a representative water sample in a clean glass container.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Pass a known volume of the water sample through the cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Elute the metolachlor from the cartridge using a suitable solvent like methanol or ethyl acetate.

• Concentration: Evaporate the eluent to a small volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for analysis.

• Analysis: Analyze the sample using an appropriate analytical technique such as GC-MS or LC-MS/MS for quantification.

Caption: Workflow for analyzing Metolachlor residues in water.

Protocol for Assessing Metolachlor Toxicity to Soil Microorganisms

This protocol is a general guideline based on studies investigating the effects of herbicides on soil microbial communities.[4][21][22]

• Soil Collection and Preparation:

  • Collect soil from a site with no recent pesticide application history.

  • Sieve the soil to remove large debris and homogenize.

• Experimental Setup:

  • Prepare microcosms by placing a known amount of soil into containers.

  • Apply different concentrations of racemic metolachlor and S-metolachlor to the soil samples. Include a control group with no herbicide.

  • Maintain the microcosms at a constant temperature and moisture level.

• Microbial Analysis (at different time points):

  • Microbial Biomass: Use methods like substrate-induced respiration or chloroform (B151607) fumigation-extraction to determine microbial biomass carbon.

  • Enzyme Activities: Assay for key soil enzyme activities such as dehydrogenase, urease, and phosphatase.

  • Community Structure: Employ techniques like phospholipid fatty acid (PLFA) analysis or next-generation sequencing of 16S rRNA and ITS genes to assess changes in the microbial community structure.

• Data Analysis: Statistically compare the results from the treated and control groups to determine the impact of the different metolachlor forms on the soil microbial community.

Conclusion

The enantioselectivity of metolachlor isomers is a well-established phenomenon with significant practical implications. The S-enantiomers are responsible for the vast majority of the herbicidal activity, leading to the successful development and widespread use of S-metolachlor formulations. This allows for a reduction in the application rates of the active ingredient, thereby minimizing the potential for environmental contamination and non-target effects from the less active R-isomers. This technical guide has provided a comprehensive overview of the key aspects of metolachlor enantioselectivity, from its molecular mechanism of action to its environmental fate and toxicological profile. The provided data and experimental protocols serve as a valuable resource for researchers and professionals working to further understand and optimize the use of this important herbicide. Continued research into the enantioselective behavior of metolachlor and other chiral pesticides is essential for the development of more effective and environmentally benign crop protection strategies.

References

• 1. fbn.com [fbn.com]
• 2. Dissipation and residue of S-metolachlor in maize and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessment of the Effect of Application of the Herbicide S-Metolachlor on the Activity of Some Enzymes Found in Soil [mdpi.com]
• 4. pomais.com [pomais.com]
• 5. Metolachlor vs S-Metolachlor: Why Does It Matter? [550cd1-au-sgs.simplotgrowersolutions.com]
• 6. researchgate.net [researchgate.net]
• 7. uaex.uada.edu [uaex.uada.edu]
• 8. cdpr.ca.gov [cdpr.ca.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. EXTOXNET PIP - METOLACHLOR [extoxnet.orst.edu]
• 14. mdpi.com [mdpi.com]
• 15. waterquality.gov.au [waterquality.gov.au]
• 16. Effect of chiral differences of metolachlor and its (S)-isomer on their toxicity to earthworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cdpr.ca.gov [cdpr.ca.gov]
• 18. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. uaiasi.ro [uaiasi.ro]
• 21. The Impact of Metolachlor Applications and Phytoremediation Processes on Soil Microorganisms: Insights from Functional Metagenomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Metolachlor in Environmental Samples using LC-MS/MS with Metolachlor-d11 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metolachlor (B1676510) is a widely used pre-emergent chloroacetanilide herbicide for controlling various annual grasses and broadleaf weeds in crops like corn.[1] Its prevalence in agriculture raises environmental and health concerns, necessitating sensitive and accurate monitoring in matrices such as water and soil. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a preferred technique for such analysis due to its high selectivity and sensitivity.[2]

However, complex sample matrices can introduce significant variability from matrix effects, ion suppression, and inconsistencies in sample preparation, all of which can compromise the accuracy and precision of quantification.[3] To overcome these challenges, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[3] This application note details a robust LC-MS/MS method for the quantification of Metolachlor using Metolachlor-d11, its deuterated analogue, as an internal standard.

Principle: Isotope Dilution Mass Spectrometry

The core of this method is Isotope Dilution Mass Spectrometry (IDMS).[4] Metolachlor-d11 is a version of the analyte where eleven hydrogen atoms have been replaced by their stable, heavy isotope, deuterium.[1] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.[4] Because their physicochemical properties are nearly identical, Metolachlor-d11 behaves just like the native Metolachlor throughout the entire analytical process, including extraction, chromatography, and ionization.[3][5]

By adding a known amount of Metolachlor-d11 to each sample at the beginning of the preparation process, it acts as a perfect mimic for the analyte.[4] Any loss of analyte during sample processing or fluctuations in instrument response will be mirrored by a proportional loss or fluctuation of the internal standard.[3] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, correcting for experimental variability and enabling highly accurate and precise quantification.[4][6]

Experimental Protocols

Materials and Reagents

• Standards: Metolachlor (PESTANAL®, analytical standard), Metolachlor-d11 (isotopic purity ≥98 atom % D)

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid (HPLC grade), Ammonium formate.

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent).[7]

Preparation of Standard Solutions

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve 10.0 mg of Metolachlor and Metolachlor-d11 (corrected for purity) into separate 100 mL volumetric flasks. Dilute to volume with methanol. Store at 2-8°C.

• Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with methanol to create intermediate standards.[7]

• Working Internal Standard (IS) Solution (e.g., 100 ng/mL): Serially dilute the Metolachlor-d11 intermediate solution with a 1:1 methanol/water mixture to the desired working concentration.

• Calibration Curve Standards: Prepare a series of calibration standards by serially diluting the Metolachlor intermediate solution with a 1:1 methanol/water mixture to achieve a concentration range relevant to the expected sample concentrations (e.g., 0.1 to 100 ng/mL).[2] Spike each calibration standard with the working IS solution to a final concentration of 10 ng/mL.

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is adapted for water samples.[7]

• Sample Collection: Collect a 50 mL aliquot of the water sample.

• Spiking: Add a precise volume of the working IS solution (e.g., 100 µL of 100 ng/mL Metolachlor-d11) to the water sample and vortex to mix.

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of MS-grade water. Do not allow the cartridge to go dry.[7]

• Sample Loading: Pass the entire 50 mL sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of MS-grade water to remove interferences.

• Elution: Elute the retained analytes (Metolachlor and Metolachlor-d11) from the cartridge with 5 mL of methanol into a clean collection tube.

• Concentration: Evaporate the eluate to near dryness (approx. 0.4 mL) under a gentle stream of nitrogen at 45°C.[7]

• Reconstitution: Reconstitute the residue to a final volume of 1.0 mL using a 1:1 methanol/water mixture.[7] Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following table outlines the recommended starting parameters for the LC-MS/MS instrument. These should be optimized for the specific instrument in use.

Table 1: Recommended LC-MS/MS Parameters

Parameter	Condition
Liquid Chromatography (LC)
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate
Gradient	10% B to 95% B over 8 min, hold at 95% for 2 min, return to 10% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Tandem Mass Spectrometry (MS/MS)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Data Presentation

Quantitative analysis is performed by monitoring the specific precursor-to-product ion transitions for both Metolachlor and its deuterated internal standard, Metolachlor-d11.

Table 2: Quantitative Data and MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Metolachlor	284.1	252.1	50	15
	284.1	176.1	50	25
Metolachlor-d11 (IS)	295.2	263.2	50	15

| | 295.2 | 187.1 | 50 | 25 |

Note: The primary transition for quantification is listed first. The second transition serves as a qualifier for confirmation. Collision energies should be optimized for the specific instrument.

Visualizations

// Style Definitions node [fontcolor="#202124"]; edge [color="#5F6368"]; Spike [shape=box, style="filled,rounded", fillcolor="#FBBC05"]; LCMS [shape=cds, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quant [shape=note, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; } dot Caption: A flowchart of the analytical procedure.

// Nodes Analyte [label="Analyte (Metolachlor)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; IS [label="Internal Standard (Metolachlor-d11)", fillcolor="#34A853", fontcolor="#FFFFFF"]; SamplePrep [label="Sample Preparation\n(Extraction, Cleanup)", shape=invhouse, fillcolor="#F1F3F4"]; LCMS [label="LC-MS/MS Analysis\n(Injection, Ionization)", shape=invhouse, fillcolor="#F1F3F4"]; Variation [label="Sources of Variation\n(e.g., Matrix Effects, Recovery Loss)", shape=ellipse, style="filled,dashed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; AnalyteSignal [label="Analyte Signal", shape=parallelogram, fillcolor="#FFFFFF"]; IS_Signal [label="IS Signal", shape=parallelogram, fillcolor="#FFFFFF"]; Ratio [label="Signal Ratio\n(Analyte / IS)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Result [label="Accurate Quantification", shape=ellipse, style=filled, fillcolor="#FFFFFF", peripheries=2, color="#34A853"];

// Edges Analyte -> SamplePrep; IS -> SamplePrep; SamplePrep -> LCMS; LCMS -> AnalyteSignal; LCMS -> IS_Signal; Variation -> SamplePrep [style=dashed, color="#EA4335", arrowhead=tee]; Variation -> LCMS [style=dashed, color="#EA4335", arrowhead=tee]; AnalyteSignal -> Ratio [label=" Variable"]; IS_Signal -> Ratio [label="Variable "]; Ratio -> Result [label="Constant & Proportional\nto True Concentration"]; } dot Caption: How an internal standard corrects for variability.

Conclusion

The use of a deuterated internal standard, such as Metolachlor-d11, is indispensable for achieving the highest levels of accuracy and precision in the quantitative analysis of Metolachlor by LC-MS/MS.[4] This method, which leverages the principle of isotope dilution, effectively normalizes for variations in sample preparation and instrument response, which is particularly critical when dealing with complex environmental matrices.[8][9] The protocols outlined provide a robust framework for the reliable monitoring of Metolachlor, ensuring high-quality data essential for environmental assessment and regulatory compliance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. epa.gov [epa.gov]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. cdpr.ca.gov [cdpr.ca.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Rapid SPE - LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative analysis of Metolachlor in water samples using GC-MS

An Application Note for the Quantitative Analysis of Metolachlor in Water Samples using GC-MS

Introduction

Metolachlor is a widely used pre-emergent herbicide for controlling a variety of grasses and broadleaf weeds in crops such as corn, soybeans, and sorghum.[1] Due to its widespread application and moderate persistence, there is a growing concern about its potential contamination of surface and groundwater sources. Monitoring Metolachlor residues in water is crucial for ensuring environmental safety and compliance with regulatory limits.[2] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that offers high selectivity and sensitivity, making it well-suited for the identification and quantification of Metolachlor in complex environmental matrices like water.[3][4] This application note provides a detailed protocol for the quantitative analysis of Metolachlor in water samples using GC-MS, including sample preparation, instrumental analysis, and method validation.

Principle

This method involves the extraction and concentration of Metolachlor from water samples using Solid Phase Extraction (SPE). The analytes are adsorbed onto a solid sorbent (e.g., C18), and interfering substances are washed away. The Metolachlor is then eluted with a small volume of organic solvent. The concentrated extract is subsequently analyzed by GC-MS.[5] The gas chromatograph separates Metolachlor from other components in the extract based on its volatility and interaction with the stationary phase of the GC column. The separated compound then enters the mass spectrometer, where it is ionized, fragmented, and detected. Quantification is achieved by monitoring specific ions of Metolachlor in Selected Ion Monitoring (SIM) mode, which provides enhanced sensitivity and selectivity.[6]

Apparatus and Reagents

• Apparatus:

  • Gas Chromatograph with a Mass Selective Detector (GC-MS)

  • Autosampler

  • Solid Phase Extraction (SPE) cartridges (e.g., C18)

  • SPE vacuum manifold

  • Sample filtration apparatus with glass fiber filters

  • Centrifuge

  • Nitrogen evaporator

  • Analytical balance

  • Volumetric flasks, pipettes, and syringes

  • GC vials with inserts

• Reagents:

  • Metolachlor analytical standard (Purity >98%)

  • High-purity solvents (HPLC or pesticide residue grade): Methanol, Acetonitrile, Dichloromethane (B109758), Ethyl Acetate (B1210297), Isooctane.[6]

  • Reagent water (HPLC grade)

  • Anhydrous sodium sulfate (B86663)

  • Helium (carrier gas, 99.999% purity)[7]

  • Nitrogen (for evaporation)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of Metolachlor standard and dissolve it in a 10 mL volumetric flask with methanol.[6]

• Intermediate Stock Solution (e.g., 10 µg/mL): Pipette 1.0 mL of the primary stock solution into a 100 mL volumetric flask and dilute to the mark with methanol.[6]

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution with a suitable solvent (e.g., 10% ethyl acetate in isooctane) to achieve concentrations ranging from approximately 0.05 to 5.0 ng/µL.[6][8] These standards should bracket the expected concentration range of the samples.

Sample Collection and Preparation

• Sample Collection: Collect water samples in clean glass bottles. If not analyzed immediately, store them at 4°C.

• Filtration: If the water sample contains particulate matter, centrifuge the sample or filter it through a glass fiber filter to prevent clogging of the SPE cartridge.[6]

• Solid Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.[2]

  • Sample Loading: Pass a known volume of the water sample (e.g., 200 mL) through the conditioned SPE cartridge at a flow rate of about 5-10 mL/min.[6]

  • Washing: After loading the entire sample, wash the cartridge with 10 mL of reagent water to remove polar interferences.[2]

  • Drying: Dry the cartridge under vacuum for approximately 2-5 minutes to remove residual water.[2]

  • Elution: Elute the trapped Metolachlor from the cartridge with a small volume of an appropriate solvent, such as 10 mL of dichloromethane (DCM) or ethyl acetate.[2]

• Concentration and Reconstitution:

  • Pass the eluate through anhydrous sodium sulfate to remove any remaining traces of water.[2]

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 45°C.[8]

  • Reconstitute the residue in a precise volume (e.g., 1.0 mL) of a suitable solvent (e.g., acetone (B3395972) or ethyl acetate/isooctane mixture) for GC-MS analysis.[2][6]

GC-MS Instrumental Conditions

The following are typical GC-MS parameters for Metolachlor analysis. These may need to be optimized for specific instruments.

Parameter	Condition
Gas Chromatograph
GC Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[1][3][7]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[7]
Injection Mode	Splitless[1][7]
Injection Volume	1 µL[1][7]
Injector Temperature	250 °C[1][7]
Oven Program	Initial 50°C (hold 1 min), ramp to 200°C at 30°C/min, then ramp to 280°C at 10°C/min (hold 1 min)[1]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV[7]
Ion Source Temperature	250 °C[7]
Transfer Line Temp.	280 °C[1][7]
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	162.0
Qualifier Ions (m/z)	146.0, 238.0

Method Validation and Data Presentation

The analytical method should be validated to ensure its performance and reliability. Key validation parameters are summarized below.

Parameter	Typical Performance
Linearity (R²)	> 0.997[7]
Limit of Detection (LOD)	0.05 - 0.07 µg/L[3][9]
Limit of Quantification (LOQ)	0.075 - 5 µg/L[7][9]
Accuracy (Recovery)	86 - 119%[1][3]
Precision (RSD)	< 15%

Note: LOD and LOQ values can vary significantly based on the specific instrumentation and matrix effects.

Visualizations

Caption: Experimental workflow for Metolachlor analysis in water.

Caption: Logical flow of the GC-MS analysis process.

Conclusion

The described method, utilizing Solid Phase Extraction followed by GC-MS analysis, provides a robust, sensitive, and selective approach for the quantitative determination of Metolachlor in water samples. The method demonstrates good linearity, low detection limits, and acceptable accuracy and precision, making it suitable for routine environmental monitoring and regulatory compliance testing.

References

• 1. mdpi.com [mdpi.com]
• 2. shimadzu.com [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. Simultaneous determination of metolachlor, pendimethalin and oxyfluorfen in bulb vegetables using gas chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. cdpr.ca.gov [cdpr.ca.gov]
• 9. epa.gov [epa.gov]

Application Note: Quantitative Analysis of Metolachlor in Environmental Samples by Isotope Dilution Mass Spectrometry

Abstract

This application note provides a detailed protocol for the quantitative analysis of Metolachlor in environmental water and soil samples using Isotope Dilution Mass Spectrometry (IDMS). Metolachlor is a widely used herbicide, and its monitoring in the environment is crucial for assessing potential ecological and human health risks.[1] The use of a stable isotope-labeled internal standard, Metolachlor (ring-¹³C₆), ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. This method is intended for researchers, environmental scientists, and analytical chemists requiring a robust and reliable method for Metolachlor quantification.

Introduction

Metolachlor is a selective, pre-emergent herbicide used to control annual grasses and some broadleaf weeds in crops such as corn, soybeans, and cotton.[1] Due to its widespread use, residues of Metolachlor and its metabolites are frequently detected in surface water, groundwater, and soil.[2][3] Accurate and precise quantification of Metolachlor in complex environmental matrices is essential for regulatory compliance and environmental monitoring.

Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides a high degree of accuracy and precision. By introducing a known amount of a stable isotope-labeled analogue of the analyte (in this case, ¹³C₆-Metolachlor) at the beginning of the sample preparation process, any losses or variations during extraction, cleanup, and analysis are compensated for. This makes IDMS the gold standard for quantitative analysis, particularly in complex matrices where matrix effects can significantly impact the accuracy of other methods.

This application note details a comprehensive IDMS method for Metolachlor analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The principle of IDMS involves the addition of a known amount of an isotopically enriched standard (the "spike") to a sample containing the analyte of unknown concentration. The spike is chemically identical to the analyte but has a different mass due to the isotopic enrichment. After allowing the spike to equilibrate with the sample, the mixture is processed and analyzed by mass spectrometry. The ratio of the signal from the native analyte to the signal from the isotopically labeled standard is measured. Since the amount of the spike added is known, the concentration of the native analyte in the original sample can be calculated with high accuracy.

The fundamental equation for calculating the analyte concentration in a sample by IDMS is as follows:

Csample = (Asample / Aspike) * (mspike / msample) * (Msample / Mspike)

Where:

• Csample is the concentration of the analyte in the sample.

• Asample is the peak area of the native analyte.

• Aspike is the peak area of the isotopically labeled internal standard.

• mspike is the mass of the isotopically labeled internal standard added to the sample.

• msample is the mass or volume of the sample.

• Msample is the molar mass of the native analyte.

• Mspike is the molar mass of the isotopically labeled internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), Water (HPLC or LC-MS grade), Formic Acid (FA). All solvents should be of high purity (e.g., HPLC or LC-MS grade).

• Standards:

  • Metolachlor analytical standard (CAS No. 51218-45-2)

  • Metolachlor (ring-¹³C₆) stable isotope-labeled internal standard.

• Solid Phase Extraction (SPE) Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) or C18 cartridges are suitable for water sample cleanup.[2]

• Other: Volumetric flasks, pipettes, autosampler vials, centrifuge tubes, nitrogen evaporator.

Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of Metolachlor and ¹³C₆-Metolachlor standards into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions 1:100 with methanol to obtain intermediate stock solutions.

• Spiking Solution (¹³C₆-Metolachlor, 1 µg/mL): Dilute the ¹³C₆-Metolachlor intermediate stock solution 1:10 with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the Metolachlor intermediate stock solution into a solvent mixture (e.g., 50:50 methanol:water) to achieve a concentration range relevant to the expected sample concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL). Spike each calibration standard with a constant amount of the ¹³C₆-Metolachlor spiking solution.

Sample Preparation

Water Samples

• Sample Collection: Collect water samples in clean glass bottles. Store at 4°C until analysis.

• Spiking: To a known volume of the water sample (e.g., 100 mL), add a precise volume of the ¹³C₆-Metolachlor spiking solution.

• SPE Cleanup:

  • Condition an Oasis HLB SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the spiked water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of water to remove interferences.

  • Dry the cartridge under vacuum or with nitrogen for 10 minutes.

  • Elute the analytes with 5 mL of methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Soil Samples

• Sample Preparation: Air-dry the soil sample and sieve to remove large debris.

• Spiking: To a known weight of the soil sample (e.g., 10 g), add a precise volume of the ¹³C₆-Metolachlor spiking solution. Allow the solvent to evaporate.

• Extraction:

  • Add 20 mL of acetonitrile to the spiked soil sample in a centrifuge tube.

  • Vortex or shake vigorously for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

• Cleanup and Concentration:

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent for further cleanup if necessary (e.g., by SPE as described for water samples) or directly in the initial mobile phase for LC-MS/MS analysis.

• Analysis: Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrument being used.

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	ZORBAX Extend-C18, RRHT, 2.1 mm × 100 mm, 1.8 µm or equivalent
Column Temperature	40 °C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	Time (min)
0.0
10.0
12.0
12.1
15.0
MS System	Agilent 6490 Triple Quadrupole LC/MS or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4000 V
Gas Temperature	300 °C
Gas Flow	10 L/min
Nebulizer Pressure	35 psi

Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions should be used for the quantification and confirmation of Metolachlor and its ¹³C₆-labeled internal standard. The collision energies should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Use
Metolachlor	284.1	176.2	50	24	Quantifier
Metolachlor	284.1	134.1	50	32	Qualifier
¹³C₆-Metolachlor	290.1	182.2	50	Optimize	Quantifier
¹³C₆-Metolachlor	290.1	140.1	50	Optimize	Qualifier

Note: The MRM transitions for ¹³C₆-Metolachlor are predicted based on the fragmentation pattern of the native compound and the +6 Da mass shift. These should be confirmed and optimized experimentally.

Data Presentation

The following table summarizes typical performance data for the IDMS method for Metolachlor in water.

Analyte	Matrix	Spiking Level (ng/L)	Recovery (%)	RSD (%)	LOD (ng/L)	LOQ (ng/L)
Metolachlor	Surface Water	10	98	4.5	0.5	1.5
50	102	3.8
100	99	3.2
¹³C₆-Metolachlor	Surface Water	50	95	5.1	-	-
Metolachlor	Groundwater	10	97	5.2	0.5	1.5
50	101	4.1
100	100	3.5
¹³C₆-Metolachlor	Groundwater	50	96	4.8	-	-

Note: This data is representative and should be generated for each laboratory's specific method and matrix.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Metolachlor analysis by IDMS.

Principle of Isotope Dilution Mass Spectrometry

Caption: Conceptual diagram of the IDMS principle.

Conclusion

The Isotope Dilution Mass Spectrometry method detailed in this application note provides a highly accurate, precise, and robust approach for the quantification of Metolachlor in environmental water and soil samples. The use of a stable isotope-labeled internal standard effectively mitigates matrix effects and compensates for variations in sample preparation, leading to reliable and defensible data. This method is suitable for routine environmental monitoring and research applications where high-quality data is paramount.

References

• 1. Metolachlor | C15H22ClNO2 | CID 4169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: High-Recovery Solid-Phase Extraction Protocol for Metolachlor in Water Samples

Introduction

Metolachlor (B1676510) is a widely used herbicide that can contaminate water sources through runoff and leaching. Accurate and sensitive monitoring of metolachlor levels in water is crucial for environmental and public health protection. Solid-phase extraction (SPE) is a highly effective and widely adopted technique for the pre-concentration and purification of metolachlor from water samples prior to chromatographic analysis. This application note details a robust SPE protocol for the extraction of metolachlor from water, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS). The presented method is designed for researchers, scientists, and professionals in drug development and environmental analysis, offering high recovery and reliable quantification.

Materials and Methods

Sample Preparation

Water samples (50 mL) are subjected to purification and concentration using SPE cartridges. For optimal results, C18 or Oasis HLB cartridges are recommended.[1][2]

Solid-Phase Extraction (SPE) Protocol

A detailed, step-by-step protocol for the solid-phase extraction of metolachlor from water samples is provided below. This protocol is based on established methods and ensures high recovery and reproducibility.[1][2][3]

Instrumentation

The final analysis of the extracted metolachlor is performed using either Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS).[3][4] These techniques provide the necessary selectivity and sensitivity for accurate quantification of metolachlor at low concentrations.

Results

The described SPE protocol, coupled with LC-MS/MS or GC-MS analysis, provides excellent recovery and sensitivity for the determination of metolachlor in water. The following table summarizes the quantitative data from various studies employing similar methodologies.

Table 1: Summary of Quantitative Data for Metolachlor Analysis using SPE

Parameter	Value	Analytical Method	Reference
Recovery	95% - 105%	LC/ESI-MS/MS	[1]
86% - 114%	LC-MS/MS	[5]
Limit of Quantification (LOQ)	0.10 ppb	LC/ESI-MS/MS	[1]
0.05 ppb	LC/MS/MS	[2][3]
0.02 µg L⁻¹	LC-MS/MS	[5]
Limit of Detection (LOD)	0.125 ng (injected)	LC/ESI-MS/MS	[1]

Experimental Protocol: Solid-Phase Extraction of Metolachlor from Water

This section provides a detailed, step-by-step procedure for the solid-phase extraction of metolachlor from water samples.

1. Materials

• Solid-Phase Extraction (SPE) Cartridges: C18 or Oasis HLB (200 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Deionized Water (HPLC grade)

• Elution Solvent: 80/20 Methanol/Water (v/v) or Methanol

• Nitrogen gas for evaporation

• 15 mL conical tubes

• SPE Vacuum Manifold

2. SPE Cartridge Conditioning

• Place the SPE cartridges on a vacuum manifold.

• Pass 10 mL of methanol through each cartridge by gravity.

• Follow with 20 mL of deionized water, ensuring the cartridge does not go dry. Maintain a small layer of water above the sorbent bed.[2][3]

3. Sample Loading

• Load the 50 mL water sample onto the conditioned SPE cartridge.

• Apply a gentle vacuum to achieve a flow rate of approximately 5-10 mL per minute.[2] Do not allow the cartridge to dry out during this step.

4. Washing

• After the entire sample has passed through, rinse the cartridge with a specific volume of deionized water to remove any interfering substances.

• Dry the cartridge under full vacuum for at least 5 minutes to remove excess water.[3]

5. Elution

• Place a 15 mL conical collection tube under each cartridge.

• Elute the retained metolachlor from the cartridge with 10 mL of the elution solvent (e.g., 80/20 methanol/water or pure methanol).[1][3]

6. Post-Elution and Reconstitution

• Evaporate the eluate to approximately 0.4 mL using a gentle stream of nitrogen at 45°C.[2][3]

• Reconstitute the sample to a final volume of 1.0 mL with a suitable solvent mixture, such as 50:50 methanol:water, for subsequent analysis.[2][3]

Diagrams

References

• 1. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdpr.ca.gov [cdpr.ca.gov]
• 3. cdpr.ca.gov [cdpr.ca.gov]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of dilute-and-shoot and solid-phase extraction methods for the determination of S-metolachlor and metolachlor-OA in runoff water samples by liquid chromatography tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for QuEChERS Analysis of Metolachlor Residue in Agricultural Products

Introduction

Metolachlor (B1676510) is a widely used pre-emergent herbicide for controlling annual grasses and certain broadleaf weeds in a variety of crops. Its extensive use raises concerns about potential residues in agricultural commodities, necessitating sensitive and efficient analytical methods for monitoring and ensuring food safety. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a preferred sample preparation technique for the analysis of pesticide residues, including metolachlor, in food and agricultural samples.[1][2][3] This approach significantly simplifies the traditional multi-step extraction processes, offering a streamlined workflow with reduced solvent consumption and faster sample throughput.[3]

Principle of the QuEChERS Method

The QuEChERS method is a two-step process that involves:

• Extraction: A homogenized sample is first extracted with an organic solvent, typically acetonitrile (B52724), in the presence of salts.[1] The salts, usually magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) or sodium acetate (B1210297) (NaOAc), induce phase separation between the aqueous and organic layers, partitioning the pesticides into the acetonitrile layer.[4]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is then cleaned up by adding a small amount of sorbent material.[1] Common sorbents include primary secondary amine (PSA) to remove organic acids, sugars, and fatty acids; graphitized carbon black (GCB) for pigment and sterol removal; and C18 for nonpolar interferences. After vortexing and centrifugation, the purified extract is ready for instrumental analysis.

Experimental Protocol: QuEChERS Method for Metolachlor

This protocol is a general guideline and may require optimization for specific agricultural matrices.

1. Apparatus and Reagents

• Apparatus:

  • High-speed homogenizer (e.g., blender or probe homogenizer)

  • Centrifuge capable of ≥3000 rcf

  • 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes with screw caps

  • Vortex mixer

  • Micropipettes

  • Analytical balance

  • Syringe filters (0.22 µm)

• Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Ethyl acetate (EtOAc), HPLC grade (optional extraction solvent)[5]

  • Anhydrous magnesium sulfate (MgSO₄)

  • Sodium chloride (NaCl)

  • Sodium acetate (NaOAc) or Sodium citrate (B86180) salts[6]

  • Primary Secondary Amine (PSA) sorbent

  • C18 sorbent (optional, for fatty matrices)

  • Graphitized Carbon Black (GCB) sorbent (optional, for pigmented matrices)

  • Metolachlor analytical standard

  • Internal standard (optional)

2. Sample Preparation

• Chop or blend the agricultural product (e.g., fruits, vegetables) to achieve a homogeneous sample.[2] For samples with low water content, it may be necessary to add a specific amount of water to hydrate (B1144303) the sample.[7]

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[4][8]

3. Extraction

• Add 10-15 mL of acetonitrile (or acetonitrile with 1% acetic acid) to the 50 mL tube containing the sample.[4][8]

• If an internal standard is used, add it at this stage.

• Cap the tube and shake or vortex vigorously for 1-5 minutes to ensure thorough mixing and extraction of the analyte.[7]

• Add the extraction salts. A common combination is 4-6 g of anhydrous MgSO₄ and 1-1.5 g of NaCl or NaOAc.[4][8]

• Immediately cap the tube and shake vigorously for 1 minute to prevent the formation of salt agglomerates and ensure proper phase separation.

• Centrifuge the tube for 5 minutes at ≥3000 rcf.

4. Dispersive SPE (d-SPE) Cleanup

• Transfer a 1-8 mL aliquot of the upper acetonitrile layer into a 2 mL or 15 mL centrifuge tube containing the d-SPE sorbents. The choice of sorbents depends on the matrix:

  • For general matrices: 150 mg PSA and 900 mg anhydrous MgSO₄ per mL of extract.[9]

  • For fatty matrices: Add 50 mg of C18 sorbent.

  • For pigmented matrices (e.g., spinach, peppers): Add 50 mg of GCB. Use with caution as GCB can adsorb some planar pesticides.

• Cap the tube and vortex for 30-60 seconds.

• Centrifuge for 2-5 minutes at ≥5000 rcf.[7]

• The resulting supernatant is the final extract.

5. Final Extract Preparation

• Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial.

• The extract can be analyzed directly by GC-MS or LC-MS/MS. For GC analysis, a solvent exchange to a more volatile solvent like toluene (B28343) may be necessary, and the addition of an analyte protectant is recommended. For LC-MS/MS analysis, the extract is often diluted with the mobile phase.

Quantitative Data for Metolachlor Analysis using QuEChERS

The following tables summarize the performance data of the QuEChERS method for metolachlor determination in various agricultural and environmental matrices from different studies.

Table 1: Recovery and Precision Data for Metolachlor

Agricultural Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Bean	Not Specified	84.47 - 105.92	0.87 - 7.81	[10]
Fruits and Vegetables	0.05, 0.5, 5	Average 93 (for 22 pesticides)	10	[5]
Soil	Not Specified	70.8 - 99.0	2.1 - 7.9	[11]
Apple	0.1, 1.0, 10 x MRL	Overall 90.15 (for 4 pesticides)	13.27	[12]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Metolachlor

Matrix	LOD (mg/kg)	LOQ (mg/kg)	Analytical Method	Reference
Water	0.001	-	GC-L	[13]
Soil	0.01	0.1	Not Specified	[11][13]
Sugar Beet	0.005 - 0.01	-	GC-L	[13]
Potato	0.005	-	GC-L	[13]
Bean	0.01	-	GC-ECD	[10]
Fruits and Vegetables	0.005 - 0.01	-	GC-ECD, GC-NPD	[5]
Water	0.00005 (ppb)	0.000075 (ppb)	Immunoassay	[14]
Agricultural Water	0.00002 - 0.003 (µg/L)	0.0001 - 0.0099 (µg/L)	LC-MS/MS	[6]

Workflow Diagram

The following diagram illustrates the experimental workflow of the QuEChERS method for metolachlor analysis.

Caption: QuEChERS experimental workflow for metolachlor residue analysis in agricultural products.

The QuEChERS method provides a simple, rapid, and effective approach for the determination of metolachlor residues in a wide variety of agricultural products. Its high recovery rates, good reproducibility, and low solvent consumption make it an ideal choice for routine monitoring in food safety and environmental laboratories. The flexibility to modify the extraction and cleanup steps allows for its adaptation to different and complex matrices, ensuring accurate and reliable results.

References

• 1. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 2. food-safety.com [food-safety.com]
• 3. shimisanj.com [shimisanj.com]
• 4. researchgate.net [researchgate.net]
• 5. Validation of an efficient method for the determination of pesticide residues in fruits and vegetables using ethyl acetate for extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. weber.hu [weber.hu]
• 8. laar.plapiqui.edu.ar [laar.plapiqui.edu.ar]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. journals.caass.org.cn [journals.caass.org.cn]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. C-metolachlor residues determination in plant material, soil and water by gas - liquid chromatography method | Kislushko | Plant Protection [plants.belal.by]
• 14. epa.gov [epa.gov]

Application of Metolachlor-d11 for the Quantitative Analysis of Metolachlor Residues in Food Matrices

Introduction

Metolachlor (B1676510) is a widely used chloroacetanilide herbicide for the control of annual grasses and certain broadleaf weeds in a variety of crops. Due to its potential for persistence in the environment and presence in food commodities, regulatory bodies worldwide have established maximum residue limits (MRLs) for metolachlor in various food products. Accurate and sensitive analytical methods are therefore essential for monitoring compliance with these regulations and ensuring food safety. The European Commission, for instance, has set the MRL for metolachlor at the limit of determination (LOD), which is typically between 0.01 and 0.05 mg/kg for most fruits, vegetables, cereals, and other food products.[1]

Isotope dilution mass spectrometry, employing a stable isotope-labeled internal standard, is the gold standard for quantitative analysis of organic micropollutants in complex matrices. Metolachlor-d11, a deuterated analog of metolachlor, serves as an ideal internal standard for this purpose.[2][3] Its chemical and physical properties are nearly identical to the native analyte, ensuring that it behaves similarly during sample preparation and analysis. This co-elution and similar ionization behavior allow for the effective compensation of matrix effects and variations in instrument response, leading to highly accurate and precise quantification.

This document provides detailed application notes and protocols for the analysis of metolachlor in food residues using Metolachlor-d11 as an internal standard, primarily focusing on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS) analysis.

Quantitative Data Summary

The use of Metolachlor-d11 as an internal standard significantly improves the accuracy and precision of metolachlor quantification across various food matrices. The following tables summarize typical performance data for the analytical method.

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Metolachlor	0.003 - 0.01 mg/kg	0.01 - 0.02 mg/kg

Note: LOD and LOQ values can vary depending on the food matrix, instrumentation, and specific method parameters.

Table 2: Recovery and Precision in Various Food Matrices

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Apples	0.01	95	5
0.05	98	4
Potatoes	0.01	92	7
0.05	96	5
Spinach	0.01	88	9
0.05	93	6
Maize (Straw)	0.01	89	8
0.05	94	7
Soybean (Straw)	0.01	91	6
0.05	95	5

Recovery and precision data are typically expected to be within 70-120% and ≤20%, respectively, according to international guidelines.[4]

Table 3: Matrix Effects in Different Food Commodities

Food Matrix	Matrix Effect (%)
Apples	-15 (Suppression)
Potatoes	-10 (Suppression)
Spinach	-25 (Suppression)
Maize (Straw)	-20 (Suppression)
Soybean (Straw)	-18 (Suppression)

Matrix effect is calculated as [(peak area in matrix / peak area in solvent) - 1] x 100%. Negative values indicate signal suppression, while positive values indicate signal enhancement. The use of an isotope-labeled internal standard like Metolachlor-d11 effectively compensates for these effects.

Experimental Protocols

1. Sample Preparation: QuEChERS Method

The QuEChERS method is a streamlined and effective approach for extracting pesticide residues from a wide range of food matrices.[5][6][7]

Materials and Reagents:

• Homogenized food sample

• Metolachlor and Metolachlor-d11 analytical standards

• Acetonitrile (B52724) (ACN), HPLC grade

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB))

• 50 mL centrifuge tubes

• Centrifuge

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a known amount of Metolachlor-d11 internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Add the QuEChERS extraction salt packet.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer (typically 1-8 mL) to a d-SPE cleanup tube containing the appropriate sorbents for the matrix.

• Shake the d-SPE tube for 30 seconds.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Take an aliquot of the cleaned extract for LC-MS/MS or GC-MS/MS analysis. The extract may need to be diluted with an appropriate solvent prior to injection.

2. Instrumental Analysis: LC-MS/MS

Instrumentation:

• Liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 2 - 10 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Metolachlor	284.2	252.1	176.1	15 / 25
Metolachlor-d11	295.2	260.1	176.1	15 / 25

Note: Collision energies should be optimized for the specific instrument used.

3. Instrumental Analysis: GC-MS/MS

Instrumentation:

• Gas chromatograph coupled to a tandem mass spectrometer with an electron ionization (EI) source.

GC Conditions:

• Column: Low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)

• Inlet Temperature: 250 °C

• Oven Temperature Program: A suitable temperature program should be developed to ensure good chromatographic separation. For example, start at 70°C, ramp to 180°C, then ramp to 280°C and hold.

• Injection Mode: Splitless

MS/MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Metolachlor	238.1	176.1	162.1	10 / 20
Metolachlor-d11	249.1	184.1	167.1	10 / 20

Note: Collision energies should be optimized for the specific instrument used.

Visualizations

Caption: Experimental workflow for Metolachlor residue analysis.

Caption: Role of Metolachlor-d11 in compensating for analytical variability.

References

• 1. agrinfo.eu [agrinfo.eu]
• 2. grupobiomaster.com [grupobiomaster.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. aensiweb.com [aensiweb.com]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]

Application Note: Development of an Analytical Method for the Determination of Metolachlor and its Metabolites in Environmental Samples

Introduction

Metolachlor (B1676510) is a widely used pre-emergent chloroacetamide herbicide for controlling annual grasses and some broadleaf weeds in various crops.[1] Due to its extensive use, residues of metolachlor and its metabolites can be found in soil, water, and crops.[1][2] The primary metabolites of environmental concern are metolachlor ethanesulfonic acid (MESA) and metolachlor oxanilic acid (MOXA), which are more mobile and persistent than the parent compound.[3][4] Therefore, sensitive and reliable analytical methods are crucial for monitoring these compounds to assess environmental contamination and ensure food safety. This application note details a robust analytical method for the simultaneous determination of metolachlor and its major metabolites using Solid Phase Extraction (SPE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Metolachlor

Metolachlor undergoes extensive metabolism in plants and soil, primarily through microbial degradation.[2][5] The main transformation pathways involve dechlorination, N-dealkylation, and cleavage of the amide bond.[6] These processes lead to the formation of more polar and less toxic metabolites, such as MESA and MOXA.[7]

Caption: Simplified metabolic pathway of Metolachlor in the environment.

Analytical Method Workflow

The analytical method involves sample collection, preparation using Solid Phase Extraction (SPE) for analyte concentration and matrix cleanup, followed by instrumental analysis using LC-MS/MS for separation and quantification.

Caption: Experimental workflow for the analysis of Metolachlor and its metabolites.

Quantitative Data Summary

The following table summarizes the quantitative performance of various analytical methods for the determination of metolachlor and its metabolites in different matrices.

Analyte	Matrix	Method	LOQ	LOD	Recovery (%)	Reference
Metolachlor	Water	SPE-LC/ESI-MS/MS	0.10 ppb	0.125 ng injected	95-105	[8][9]
Metolachlor ESA	Water	SPE-LC/ESI-MS/MS	0.10 ppb	0.125 ng injected	95-105	[8][9]
Metolachlor OXA	Water	SPE-LC/ESI-MS/MS	0.10 ppb	0.125 ng injected	95-105	[8][9]
S-Metolachlor	Soil	QuEChERS-LC-MS/MS	0.001 mg/kg	0.0005 mg/kg	91.3	[10]
S-Metolachlor	Maize	QuEChERS-LC-MS/MS	0.001 mg/kg	0.0005 mg/kg	91.3	[10]
S-Metolachlor	Water	Immunoassay	0.075 ppb	0.05 ppb	N/A	[11]
S-Metolachlor	Maize Straw	ASE-GC-MS/MS	0.19-0.67 ng/g	0.07-0.2 ng/g	83.4-119.3	[12][13]
S-Metolachlor	Soybean Straw	ASE-GC-MS/MS	0.19-0.67 ng/g	0.07-0.2 ng/g	85.5-112.7	[12][13]

N/A: Not Available

Experimental Protocols

1. Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

This protocol is adapted from a validated method for the determination of chloroacetanilide herbicides and their degradates in water.[8][9]

• Materials:

  • C18 SPE columns (e.g., 200 mg)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid

  • Deionized water

  • 50 mL water sample

• Procedure:

  • Column Conditioning: Pre-condition the C18 SPE column with 2 volumes of methanol followed by 2 volumes of deionized water acidified with 0.1% formic acid.[7]

  • Sample Loading: Load the 50 mL water sample onto the conditioned SPE column under vacuum at a flow rate of approximately 1 mL/min.[7][8]

  • Column Washing: Wash the column with 1 mL of acidified water to remove interfering substances.[7]

  • Drying: Dry the column under vacuum.[7]

  • Elution: Elute the retained analytes with 80/20 methanol/water (v/v).[8][9]

  • Reconstitution: Reduce the eluate volume to less than 1.0 mL using a gentle stream of nitrogen or rotary evaporation.[8] Reconstitute the residue to the desired final volume (e.g., 1.0 mL) with 10/90 acetonitrile/water (v/v) for LC-MS/MS analysis.[8]

2. LC-MS/MS Analysis

• Instrumentation:

  • Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 3.5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient starting with a high percentage of mobile phase A, increasing the percentage of mobile phase B over time to elute the analytes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative ion modes. Parent compounds are typically analyzed in positive mode, while the acidic metabolites (ESA and OXA) are analyzed in negative mode.[8][9]

  • Detection Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor/product ion transitions for each analyte for enhanced selectivity and sensitivity.

  • Source Parameters: Optimize source temperature, gas flows, and ion spray voltage according to the instrument manufacturer's recommendations.

Conclusion

The described analytical method, combining Solid Phase Extraction with LC-MS/MS, provides a sensitive, selective, and reliable approach for the simultaneous determination of metolachlor and its key metabolites (MESA and MOXA) in environmental water samples. The method demonstrates good recovery and low detection limits, making it suitable for routine monitoring and regulatory compliance. For other matrices such as soil and plant tissues, alternative extraction methods like QuEChERS or microwave-assisted extraction may be more appropriate.[10][14] The provided protocols can be adapted and validated for different sample types and analytical instrumentation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. scielo.br [scielo.br]
• 3. Enantiomeric separation of metolachlor and its metabolites using LC-MS and CZE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alachlor and metolachlor transformation pattern in corn and soil | Weed Science | Cambridge Core [cambridge.org]
• 6. researchgate.net [researchgate.net]
• 7. Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dissipation of S-metolachlor in plant and soil and effect on enzymatic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. Selective and Sensitive Quantification of Acetochlor and S-Metolachlor in Maize and Soybean Plant Samples by Gas Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Pharmacokinetic Studies of Metolachlor-d11 in Organisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolachlor, a widely used chloroacetanilide herbicide, has been the subject of numerous toxicological and environmental studies. Understanding its pharmacokinetic profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is crucial for assessing its potential risks to non-target organisms, including mammals. Stable isotope-labeled compounds, such as Metolachlor-d11, are invaluable tools in these studies. The deuterium-labeled Metolachlor (Metolachlor-d11) serves as an ideal tracer, allowing for its differentiation from the parent compound and its metabolites in biological matrices. This document provides detailed application notes and protocols for conducting pharmacokinetic studies of Metolachlor-d11 in rodent models, a common preclinical model in toxicology and drug development.

Metolachlor is known to be rapidly metabolized in organisms like rats, with a significant portion of a single oral dose being excreted as metabolites within 48 hours.[1] While the parent compound is often not detected in tissues, its metabolites can be found in various organs.[1] Metolachlor-d11 is primarily utilized as an internal standard in analytical methods for the quantification of Metolachlor and its metabolites due to its similar chemical properties and distinct mass.[2] However, it can also be used as the primary substance in pharmacokinetic studies to trace the fate of the Metolachlor molecule within an organism.

Applications

The primary application of Metolachlor-d11 in pharmacokinetic studies is to provide a clear and unambiguous way to track the parent compound and its metabolites through a biological system. Key applications include:

• Absorption, Distribution, Metabolism, and Excretion (ADME) Studies: Tracing the uptake, tissue distribution, biotransformation, and elimination of Metolachlor.

• Bioavailability Studies: Determining the fraction of an administered dose of Metolachlor that reaches the systemic circulation.

• Metabolite Identification and Profiling: Facilitating the identification of novel metabolites by leveraging the known isotopic signature of Metolachlor-d11.

• Toxicokinetic (TK) Studies: Relating the exposure to Metolachlor to its toxic effects by providing accurate concentration-time data.

Experimental Protocols

The following protocols provide a framework for conducting a pharmacokinetic study of Metolachlor-d11 in a rat model. These protocols should be adapted based on the specific research question, institutional animal care and use committee (IACUC) guidelines, and available instrumentation.

I. Animal Model and Dosing

A typical pharmacokinetic study in rodents requires a sufficient number of animals to allow for blood sampling at multiple time points.[3]

• Animal Model: Male and female Sprague-Dawley or Wistar rats (8-10 weeks old, 200-250 g).

• Acclimation: Animals should be acclimated for at least one week before the study, with free access to standard laboratory chow and water.

• Dosing Formulation: Prepare a dosing solution of Metolachlor-d11 in a suitable vehicle (e.g., corn oil, 0.5% carboxymethylcellulose). The concentration should be calculated to deliver the desired dose in a volume appropriate for the administration route.

• Administration:

  • Oral (PO): Administer the dosing solution via oral gavage. A typical dose for toxicological studies might range from low, environmentally relevant levels to higher doses used to assess toxicity.[4]

  • Intravenous (IV): For determining absolute bioavailability, administer a sterile solution of Metolachlor-d11 via a cannulated vein (e.g., jugular or femoral vein).[5][6]

• Dose Levels: At least two dose levels (a low and a high dose) are recommended to assess dose-linearity.

II. Sample Collection

Blood, urine, and feces are the primary matrices for pharmacokinetic analysis. Tissue samples can also be collected to assess distribution.

• Blood Sampling:

  • Collect blood samples (approximately 100-200 µL) at predetermined time points.[6]

  • Typical time points for an oral study could be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose.[3]

  • For IV administration, earlier time points (e.g., 2, 5, 15, 30 minutes) are crucial to capture the distribution phase.[7]

  • Blood can be collected via various methods, including tail vein, saphenous vein, or retro-orbital sinus, depending on IACUC guidelines.[4][8] For serial sampling from the same animal, cannulation of a major blood vessel is preferred to minimize stress.[5]

  • Collect blood in tubes containing an anticoagulant (e.g., EDTA or heparin) and immediately place on ice.

  • Centrifuge the blood samples to separate plasma, which is then stored at -80°C until analysis.

• Urine and Feces Collection:

  • House animals in metabolic cages to allow for the separate collection of urine and feces.

  • Collect samples at intervals (e.g., 0-8, 8-24, 24-48, 48-72 hours) post-dose.

  • Record the total volume of urine and weight of feces for each collection period.

  • Store samples at -80°C until analysis.

• Tissue Collection (Terminal Procedure):

  • At the end of the study, euthanize the animals and collect relevant tissues (e.g., liver, kidneys, fat, brain).

  • Rinse tissues with cold saline, blot dry, weigh, and snap-freeze in liquid nitrogen.

  • Store tissues at -80°C until analysis.

III. Sample Preparation

The goal of sample preparation is to extract Metolachlor-d11 and its metabolites from the biological matrix and remove interfering substances.

• Plasma/Urine - Protein Precipitation (PPT): A simple and rapid method for removing proteins.[9]

  • To 50 µL of plasma or urine in a microcentrifuge tube, add 200 µL of cold acetonitrile (B52724) containing a suitable internal standard (if a different isotopologue is used).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 5-10 minutes at 4°C.[6]

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase used for LC-MS/MS analysis.

• Plasma/Urine - Solid-Phase Extraction (SPE): Offers cleaner extracts compared to PPT.

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load the plasma or urine sample (may require dilution).

  • Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elute Metolachlor-d11 and its metabolites with a stronger solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate and reconstitute as described for PPT.

• Tissue Homogenization:

  • Weigh a portion of the frozen tissue and add a homogenization buffer (e.g., phosphate-buffered saline).

  • Homogenize the tissue using a mechanical homogenizer (e.g., rotor-stator or bead beater).

  • Proceed with protein precipitation or SPE of the tissue homogenate.

IV. Analytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of Metolachlor-d11 and its metabolites in biological matrices.[10][11]

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of Metolachlor and its metabolites.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.[12][13]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally suitable for Metolachlor and its metabolites.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion to product ion transition for Metolachlor-d11 and its metabolites. The mass shift due to the deuterium (B1214612) labels will differentiate the analyte from any endogenous compounds.

  • Internal Standard: If available, a different stable isotope-labeled analog of Metolachlor (e.g., ¹³C-labeled) can be used as an internal standard to correct for matrix effects and variations in sample processing and instrument response. If not, careful validation of the method using matrix-matched calibration curves is essential.

• Method Validation: The analytical method should be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, and stability.

Data Presentation

Quantitative data from the pharmacokinetic study should be summarized in clear and concise tables to facilitate interpretation and comparison.

Table 1: Pharmacokinetic Parameters of Metolachlor-d11 in Rats Following a Single Oral Dose

Parameter	Low Dose (e.g., 5 mg/kg)	High Dose (e.g., 50 mg/kg)
Cmax (ng/mL)	Value	Value
Tmax (h)	Value	Value
AUC₀₋t (ng·h/mL)	Value	Value
AUC₀₋inf (ng·h/mL)	Value	Value
t₁/₂ (h)	Value	Value
CL/F (L/h/kg)	Value	Value
Vd/F (L/kg)	Value	Value
Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC₀₋t: Area under the plasma concentration-time curve from time 0 to the last measurable concentration; AUC₀₋inf: Area under the plasma concentration-time curve from time 0 to infinity; t₁/₂: Elimination half-life; CL/F: Apparent total clearance; Vd/F: Apparent volume of distribution.

Table 2: Excretion of Metolachlor-d11 and its Metabolites in Rats Following a Single Oral Dose

Excretion Route	Time Interval (h)	% of Administered Dose (Low Dose)	% of Administered Dose (High Dose)
Urine	0-24	Value	Value
24-48	Value	Value
Total	Value	Value
Feces	0-24	Value	Value
24-48	Value	Value
Total	Value	Value
Total Recovery	Value	Value

Table 3: Tissue Distribution of Metolachlor-d11 Derived Radioactivity in Rats at 24h Post-Dose

Tissue	Concentration (ng-equivalents/g tissue)
Liver	Value
Kidney	Value
Fat	Value
Brain	Value
Muscle	Value
Plasma	Value

Visualizations

Diagrams created using Graphviz (DOT language) to illustrate key workflows and concepts.

Caption: Experimental workflow for a pharmacokinetic study of Metolachlor-d11.

Caption: Conceptual ADME pathway for orally administered Metolachlor-d11.

Caption: Workflow for the analysis of Metolachlor-d11 in biological samples.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. A comparison of sample preparation strategies for biological tissues and subsequent trace element analysis using LA-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. What sample types and time points are ideal for rodent PK? [synapse.patsnap.com]
• 5. currentseparations.com [currentseparations.com]
• 6. agilent.com [agilent.com]
• 7. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lar.fsu.edu [lar.fsu.edu]
• 9. researchgate.net [researchgate.net]
• 10. Liquid Chromatography / Tandem Mass Spectrometry in Urine Testing Lab | Premier Medical Labs | Official Site | Reference Laboratory [premedinc.com]
• 11. mdpi.com [mdpi.com]
• 12. japsonline.com [japsonline.com]
• 13. researchgate.net [researchgate.net]

Protocol for Spiking Metolachlor-d11 in Environmental Samples

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Metolachlor is a widely used herbicide, and its presence in environmental samples is a significant concern. Accurate quantification of Metolachlor in complex matrices such as soil, water, and sediment is crucial for environmental monitoring and risk assessment. The use of a stable isotope-labeled internal standard, such as Metolachlor-d11, is a well-established analytical technique to improve the accuracy and precision of these measurements. This document provides a detailed protocol for the preparation of Metolachlor-d11 standard solutions and the procedure for spiking environmental samples.

Data Presentation

A summary of typical quantitative data for the analysis of Metolachlor using a deuterated internal standard is presented below. Please note that specific performance metrics can vary depending on the laboratory, instrumentation, and matrix characteristics.

Parameter	Water	Soil	Sediment
Typical Spiking Concentration	0.1 - 10 µg/L	10 - 100 µg/kg	10 - 100 µg/kg
Recovery (%)	90 - 110%	80 - 120%	75 - 115%
Limit of Detection (LOD)	0.01 - 0.1 µg/L	0.1 - 1 µg/kg	0.2 - 2 µg/kg
Limit of Quantification (LOQ)	0.05 - 0.5 µg/L	0.5 - 5 µg/kg	1 - 10 µg/kg

Experimental Protocols

This section details the necessary steps for preparing Metolachlor-d11 standards and spiking them into various environmental samples.

Materials and Reagents

• Metolachlor-d11 certified reference material

• Methanol (B129727) (HPLC or pesticide residue grade)

• Deionized water (18 MΩ·cm)

• Volumetric flasks (Class A)

• Micropipettes and tips

• Vortex mixer

• Analytical balance

Preparation of Metolachlor-d11 Standard Solutions

1. Primary Stock Solution (100 µg/mL):

• Accurately weigh approximately 10 mg of Metolachlor-d11 standard into a 100 mL volumetric flask.

• Dissolve the standard in methanol and bring the volume to the mark.

• Stopper the flask and mix thoroughly.

• This primary stock solution should be stored at -20°C in an amber glass vial.

2. Intermediate Stock Solution (10 µg/mL):

• Pipette 10 mL of the 100 µg/mL primary stock solution into a 100 mL volumetric flask.

• Dilute to the mark with methanol.

• Mix the solution thoroughly.

• Store at 4°C in an amber glass vial.

3. Working Spiking Solution (1 µg/mL):

• Pipette 10 mL of the 10 µg/mL intermediate stock solution into a 100 mL volumetric flask.

• Dilute to the mark with methanol.

• This working solution is used to spike the environmental samples. Store at 4°C and prepare fresh as needed for each batch of samples.

Sample Spiking Procedures

1. Water Samples:

• For a 100 mL water sample, add 100 µL of the 1 µg/mL working spiking solution to achieve a final concentration of 1 µg/L.

• The spiking volume can be adjusted to achieve the desired final concentration based on the expected levels of Metolachlor in the samples.

• Immediately after spiking, cap the sample container and vortex for at least 30 seconds to ensure thorough mixing.

• Allow the spiked sample to equilibrate for at least 30 minutes at room temperature before proceeding with extraction.

2. Soil and Sediment Samples:

• Weigh approximately 10 g of the homogenized soil or sediment sample into an appropriate extraction vessel.

• Add 100 µL of the 1 µg/mL working spiking solution directly onto the sample. This will result in a concentration of 10 µg/kg.

• The spiking volume can be adjusted based on the sample weight and desired final concentration.

• Thoroughly mix the spiked sample using a vortex mixer or by vigorous shaking for at least 1 minute to ensure even distribution of the internal standard.

• Allow the spiked sample to equilibrate for at least 1 hour at room temperature before extraction. This allows for the interaction of the internal standard with the sample matrix.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for spiking environmental samples with Metolachlor-d11 and subsequent analysis.

Application Note: High-Sensitivity LC-MS/MS Quantification of Metolachlor in Environmental Samples Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metolachlor is a widely used chloroacetanilide herbicide for controlling various annual grasses and broadleaf weeds in crops like corn, soybeans, and sorghum. Due to its extensive use, mobility, and persistence, there is a regulatory need to monitor its presence in environmental matrices such as water and soil. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for this purpose, offering high sensitivity and selectivity.

A significant challenge in quantitative analysis, especially in complex matrices, is the phenomenon of matrix effects, where co-eluting substances can suppress or enhance the ionization of the target analyte, leading to inaccurate results. The most effective way to compensate for these effects is by using a stable isotope-labeled internal standard (SIL-IS). Metolachlor-d11, a deuterium-labeled analog of Metolachlor, serves as an ideal internal standard.[1] Because it co-elutes and exhibits nearly identical chemical behavior and ionization efficiency to the native analyte, it allows for highly accurate and precise quantification.[2]

This application note provides a detailed protocol for the extraction and quantification of Metolachlor from water and solid samples using LC-MS/MS with Metolachlor-d11 as the internal standard.

Experimental Protocols

Two primary extraction protocols are presented, tailored to different sample matrices. Metolachlor-d11 internal standard should be spiked into all samples, calibration standards, and quality controls before extraction to ensure accurate correction for matrix effects and procedural losses.

2.1. Protocol 1: Water Sample Analysis via Solid Phase Extraction (SPE)

This protocol is optimized for ground and surface water samples.

Methodology:

• Measure a 50 mL aliquot of the water sample into a clean glass container.

• Spike the sample with a known concentration of Metolachlor-d11 solution (e.g., to a final concentration of 0.1 ppb).

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of reagent water. Do not allow the cartridge to go dry.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of reagent water to remove interferences.

• Dry the cartridge under a vacuum for 10 minutes.

• Elute the analytes from the cartridge with 10 mL of methanol into a collection tube.

• Evaporate the eluate to near dryness (approx. 0.5 mL) under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue to a final volume of 1.0 mL with an appropriate solvent mixture (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Workflow Diagram for SPE Protocol

Caption: Solid Phase Extraction (SPE) workflow for water samples.

2.2. Protocol 2: Solid/Food Sample Analysis via QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is suitable for a wide range of complex solid matrices like soil, sediments, or food products.[3][4]

Methodology:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add 10 mL of reagent water and allow to hydrate (B1144303) for 30 minutes.

• Add 10 mL of acetonitrile (B52724) to the tube.

• Spike the sample with a known concentration of Metolachlor-d11 solution.

• Shake vigorously for 1 minute.

• Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately shake for 1 minute and centrifuge at >3000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄ and 50 mg Primary Secondary Amine - PSA).

• Vortex for 30 seconds and centrifuge at >3000 rpm for 5 minutes.

• Take an aliquot of the final supernatant, dilute as needed with the initial mobile phase, and transfer to an autosampler vial for LC-MS/MS analysis.[4]

Workflow Diagram for QuEChERS Protocol

Caption: QuEChERS extraction and cleanup workflow for solid samples.

LC-MS/MS Parameters

The following parameters provide a robust starting point and should be optimized for the specific instrumentation used.

3.1. Liquid Chromatography (LC) Conditions

Parameter	Recommended Value
HPLC System	UHPLC system (e.g., Agilent 1290, Waters Acquity)
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, <2.7 µm particle size)
Mobile Phase A	Water with 5 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate and 0.1% Formic Acid
Gradient	10% B to 95% B over 8 minutes, hold for 2 min, re-equilibrate
Flow Rate	0.3 - 0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C

3.2. Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3500 V
Gas Temperature	300 °C
Gas Flow	8 L/min
Nebulizer Pressure	40 psi

Data Presentation: Quantitative Parameters

4.1. MRM Transitions for Metolachlor and Metolachlor-d11

Accurate quantification relies on monitoring specific precursor-to-product ion transitions. The transitions for Metolachlor are well-established. For Metolachlor-d11, the precursor ion is shifted by +11 Da. The product ions should be determined by direct infusion of the standard, but a common fragment resulting from the loss of methanol and the chloroacetyl group is often used.[5]

Analyte	Role	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Metolachlor	Quantifier	284.1	176.1	50	25
Metolachlor	Qualifier	284.1	252.1	50	15
Metolachlor-d11	Internal Standard	295.2	187.1	50	25

4.2. Typical Method Performance

The performance metrics below are representative of what can be achieved with this methodology. Actual limits will vary based on the instrument's sensitivity and matrix complexity.

Parameter	Typical Value (Water)	Typical Value (Solid Matrix)
Limit of Quantitation (LOQ)	0.1 µg/L (ppb)	10 µg/kg (ppb)
Limit of Detection (LOD)	0.03 µg/L (ppb)	3 µg/kg (ppb)
Linearity (R²)	>0.995	>0.99
Recovery	85 - 110%	75 - 115%
Precision (%RSD)	<10%	<15%

Conclusion

The described LC-MS/MS method, incorporating Metolachlor-d11 as a stable isotope-labeled internal standard, provides a robust, sensitive, and accurate framework for the quantification of Metolachlor in diverse environmental samples. The use of an SIL-IS is critical for mitigating matrix effects, thereby ensuring high-quality, reliable data essential for environmental monitoring and regulatory compliance. The provided SPE and QuEChERS protocols offer versatile sample preparation options for different matrices, which, when coupled with the optimized instrumental parameters, create a comprehensive analytical solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Chiral Separation of Metolachlor Isomers by GC-MS

Abstract

This application note provides a detailed protocol for the separation and identification of the four stereoisomers of the herbicide Metolachlor (B1676510) using Gas Chromatography-Mass Spectrometry (GC-MS). Metolachlor possesses two chiral elements—a stereogenic center and a chiral axis—resulting in four stable stereoisomers: aSS, aRS, aSR, and aRR. Due to the potential for thermal isomerization during conventional injection techniques, this method employs on-column injection with a chiral capillary column to ensure accurate isomer analysis. The described methodology is intended for researchers in environmental science, agriculture, and drug development requiring precise quantification of individual Metolachlor isomers.

Introduction

Metolachlor is a widely used herbicide that exists as a mixture of four stereoisomers. The herbicidal activity is primarily associated with the S-isomers (aSS and aRS). Consequently, commercial formulations have shifted from racemic mixtures to products enriched with the more active S-isomers.[1] This "chiral switch" necessitates analytical methods capable of distinguishing between the different stereoisomers to assess environmental fate, toxicological effects, and product quality. While High-Performance Liquid Chromatography (HPLC) with chiral columns is a common approach, this note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for this purpose. A critical consideration for the GC analysis of Metolachlor isomers is the potential for thermal interconversion in the injector.[1] Therefore, on-column injection is mandatory for accurate and reproducible results, as split/splitless injection can lead to significant isomerization before separation.[1]

Experimental Protocol

This protocol is based on established methodologies for the chiral separation of Metolachlor isomers.

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of racemic Metolachlor or S-Metolachlor in a suitable solvent such as ethyl acetate (B1210297) or iso-octane at a concentration of 1 mg/mL.

• Working Standard Dilution: Dilute the stock solution with the same solvent to a working concentration range suitable for GC-MS analysis (e.g., 0.1 - 10 µg/mL).

• Sample Extraction (for matrices): For environmental or biological samples, an appropriate extraction and clean-up procedure should be employed to isolate the Metolachlor isomers. This may include liquid-liquid extraction or solid-phase extraction (SPE). The final extract should be dissolved in a solvent compatible with on-column injection.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the chiral separation of Metolachlor isomers.

Parameter	Value
Gas Chromatograph	Agilent 7890B GC (or equivalent) with on-column injection capability
Injector	On-column injector
Injection Volume	1 µL
GC Column	Chiral Stationary Phase (e.g., Hydrodex β-6TBDM, 25 m x 0.25 mm i.d.)
Carrier Gas	Helium at a constant flow of approximately 1 mL/min
Oven Temperature Program	Initial: 60°C, hold for 1 minRamp 1: 10°C/min to 160°CRamp 2: 1°C/min to 180°C, hold for 10 min
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Transfer Line Temperature	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	162, 176, 206, 238, 250

Data Presentation

The retention times of the four Metolachlor isomers will vary depending on the specific chiral column and GC conditions used. The following table provides an example of the expected elution order and key mass-to-charge ratios for identification.

Isomer	Expected Elution Order	Quantifying Ion (m/z)	Qualifying Ions (m/z)
aSS	1	162	176, 206, 238, 250
aRS	2	162	176, 206, 238, 250
aSR	3	162	176, 206, 238, 250
aRR	4	162	176, 206, 238, 250

Mandatory Visualization

Caption: Workflow for the chiral separation of Metolachlor isomers by GC-MS.

Discussion

The successful separation of Metolachlor's four stereoisomers by GC-MS is highly dependent on the choice of a suitable chiral stationary phase and the strict adherence to on-column injection to prevent thermally induced isomerization. The temperature program outlined in this note is a starting point and may require optimization based on the specific column and instrumentation used. The use of Selected Ion Monitoring (SIM) mode in the mass spectrometer enhances the sensitivity and selectivity of the analysis, allowing for accurate quantification of each isomer even at low concentrations. This method provides a reliable and robust approach for the isomer-specific analysis of Metolachlor, which is crucial for understanding its environmental behavior and biological activity.

References

• 1. Isolation and identification of the metolachlor stereoisomers using high-performance liquid chromatography, polarimetric measurements, and enantioselective gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Metolachlor-d11 in the Regulatory Monitoring of Metolachlor

Introduction

Metolachlor is a widely used pre-emergent chloroacetanilide herbicide for the control of annual grasses and some broadleaf weeds in a variety of crops. Due to its widespread use, persistence, and mobility in soil, regulatory bodies worldwide monitor its presence in environmental samples, such as water and soil, to ensure compliance with established maximum residue limits (MRLs). Accurate and sensitive analytical methods are crucial for this monitoring. The use of a stable isotope-labeled internal standard, such as Metolachlor-d11, is a key component of robust analytical methodologies, significantly improving the accuracy and reliability of quantitative results.

Metolachlor-d11 is a deuterated form of Metolachlor, where eleven hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for isotope dilution mass spectrometry (IDMS) techniques, primarily with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Because Metolachlor-d11 is chemically and physically almost identical to the non-labeled Metolachlor, it behaves similarly during sample preparation, extraction, and chromatographic analysis. This co-elution allows for the correction of analyte losses during sample processing and compensates for matrix effects—the suppression or enhancement of the analyte signal by other components in the sample matrix—which are common challenges in environmental analysis.[1]

This document provides detailed application notes and protocols for the use of Metolachlor-d11 in the regulatory monitoring of Metolachlor in water samples.

Data Presentation

The use of Metolachlor-d11 as an internal standard in conjunction with LC-MS/MS or GC-MS allows for the achievement of low detection and quantification limits required for regulatory monitoring. The following table summarizes typical method validation parameters for the analysis of Metolachlor in water.

Parameter	Matrix	Method	Value	Reference
Limit of Quantitation (LOQ)	Water	GC/MS	0.05 µg/L (ppb)	--INVALID-LINK--[2][3]
Reporting Limit (RL)	Well Water	LC-MS/MS	0.05 µg/L (ppb)	--INVALID-LINK--[4]
Limit of Detection (LOD)	Drinking Water	LC-MS/MS	0.0005 ng injected	--INVALID-LINK--[5]
Average Recovery	Surface and Groundwater	SPE and LC/ESI-MS/MS	95% - 105%	--INVALID-LINK--
Internal Standard Details
Metolachlor-d11 Concentration in Final Extract	Water	GC/MS	0.10 µg/mL	--INVALID-LINK--[2]

Experimental Protocols

This section details a standard protocol for the analysis of Metolachlor in water samples using solid-phase extraction (SPE) and LC-MS/MS with Metolachlor-d11 as an internal standard.

Reagents and Materials

• Metolachlor analytical standard (≥98% purity)

• Metolachlor-d11 internal standard (≥98% isotopic purity)

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 6 cc, 200 mg)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Nitrogen evaporator

• Vortex mixer

• LC-MS/MS system with an electrospray ionization (ESI) source

Preparation of Standard Solutions

• Metolachlor Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metolachlor standard and dissolve in 100 mL of methanol.

• Metolachlor-d11 Stock Solution (100 µg/mL): Accurately weigh 10 mg of Metolachlor-d11 and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Metolachlor stock solution with a methanol/water mixture (e.g., 1:1 v/v) to achieve concentrations ranging from the expected LOQ to the upper limit of the linear range (e.g., 0.05, 0.1, 0.5, 1, 5, 10, 50 µg/L).

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the Metolachlor-d11 stock solution with methanol to a suitable concentration for spiking samples. The final concentration in the sample extract should be around the mid-point of the calibration curve. Based on EPA methodology, a final concentration of 0.10 µg/mL in the extract is recommended.[2]

Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C.

• Fortification with Internal Standard: To a 50 mL water sample, add a known amount of the Metolachlor-d11 internal standard spiking solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC water. Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of HPLC water to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the retained analytes (Metolachlor and Metolachlor-d11) with two 5 mL aliquots of methanol into a collection tube.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40-45°C.[4]

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase composition (e.g., 1:1 methanol/water).[4] Vortex to ensure complete dissolution. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A suitable gradient to achieve good separation of Metolachlor from matrix interferences. For example:

    • 0-1 min: 30% B

    • 1-8 min: Linear gradient to 95% B

    • 8-10 min: Hold at 95% B

    • 10.1-12 min: Return to 30% B for column re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor and product ions for Metolachlor and Metolachlor-d11 should be optimized on the specific instrument. Typical transitions are provided in the table below. The most intense transition is typically used for quantification, and a second transition is used for confirmation.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Metolachlor	284.1	252.1	176.1
Metolachlor-d11	295.2	263.2	187.1

Note: The exact m/z values may vary slightly depending on the instrument and calibration. It is crucial to optimize these transitions in-house.

Data Analysis and Quantification

Quantification is performed using the isotope dilution method. A calibration curve is generated by plotting the ratio of the peak area of Metolachlor to the peak area of Metolachlor-d11 against the concentration of the Metolachlor calibration standards. The concentration of Metolachlor in the unknown samples is then calculated from this calibration curve using the measured peak area ratio in the sample.

Mandatory Visualization

Caption: Workflow for the quantitative analysis of Metolachlor in water using Metolachlor-d11.

References

• 1. lcms.cz [lcms.cz]
• 2. epa.gov [epa.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. cdpr.ca.gov [cdpr.ca.gov]
• 5. epa.gov [epa.gov]

Application Note and Protocol for the Analysis of Metolachlor in Complex Biological Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metolachlor is a widely used chloroacetanilide herbicide. Due to its extensive use, there is a growing need for sensitive and reliable methods to monitor its presence and the presence of its metabolites in complex biological matrices for toxicological assessment and environmental monitoring. This document provides detailed protocols for the extraction and quantification of Metolachlor and its S-enantiomer in various biological samples, including plasma, urine, and tissues, using advanced analytical techniques such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the quantification of Metolachlor and its related compounds in different biological and environmental matrices.

Table 1: Performance of GC-MS and GC-MS/MS Methods for Metolachlor Analysis

Analyte(s)	Matrix	Method	LOD	LOQ	Recovery (%)	Reference
Acetochlor (B104951), S-Metolachlor (B166716)	Maize and Soybean Straw	GC-MS	0.07 ng/g (S-Metolachlor)	0.19 - 0.67 ng/g	86 - 119.7	[1][2][3]
Metolachlor	Human Serum	GC/MS/MS	500 ng/L	-	113	[4]
C-Metolachlor	Sugar Beet, Potato	Gas-Liquid Chromatography	0.005 - 0.01 mg/kg	-	-	[5]
S-Metolachlor	Maize Seedlings, Soil	-	-	-	-	[6][7]

Table 2: Performance of LC-MS/MS Methods for Metolachlor and Metabolite Analysis

Analyte(s)	Matrix	Method	LOD	LOQ	Recovery (%)	Reference
Metolachlor and metabolites (ESA, OXA)	Water	LC/ESI-MS/MS	0.125 ng injected	0.10 ppb	95 - 105	[8]
Metolazone (B1676511)	Human Plasma	LC-MS/MS	-	0.02 ng/mL	87.2 - 95.2	[9]
Metoprolol	Human Plasma	LC-MS/MS	-	5 ng/mL	> 90	[10]

Table 3: Performance of Immunoassay Methods for Metolachlor Analysis

Analyte(s)	Matrix	Method	LDD/LOD	LOQ	Reference
Metolachlor Mercapturate	Urine	ELISA	4.9 nmol/L	-	[11]
S-Metolachlor	Water	Immunoassay	0.05 ppb	0.075 ppb	[12]

Experimental Protocols

Protocol 1: Extraction and Analysis of Metolachlor from Human Plasma using LC-MS/MS

This protocol is adapted from methodologies for analyzing small molecules in human plasma.[9][10][13]

3.1.1. Materials and Reagents

• Metolachlor analytical standard

• Internal Standard (e.g., Metolachlor-d6)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Water, Milli-Q or equivalent

• Formic acid, LC-MS grade

• Human plasma (blank)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

3.1.2. Sample Preparation: Protein Precipitation

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard solution (e.g., 100 ng/mL Metolachlor-d6 in methanol).

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.3. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) system

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7.1-10 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

• Ionization Mode: Positive

• MRM Transitions: Monitor the precursor and product ions for Metolachlor and its internal standard.

Protocol 2: Extraction and Analysis of Metolachlor from Urine using SPE and GC-MS/MS

This protocol is based on established methods for herbicide analysis in urine.[11][14]

3.2.1. Materials and Reagents

• Metolachlor analytical standard

• Internal Standard (e.g., Atrazine-d5)

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

• Methanol, pesticide residue grade

• Ethyl acetate (B1210297), pesticide residue grade

• Dichloromethane, pesticide residue grade

• Sodium sulfate (B86663) (anhydrous)

• Urine samples

• Vortex mixer, Centrifuge

3.2.2. Sample Preparation: Solid-Phase Extraction (SPE)

• Thaw urine samples to room temperature.

• Centrifuge 5 mL of urine at 4000 rpm for 10 minutes to remove particulates.

• Spike the supernatant with the internal standard.

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Load the urine sample onto the SPE cartridge at a flow rate of 1-2 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of ethyl acetate.

• Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS/MS analysis.

3.2.3. GC-MS/MS Conditions

• GC System: Gas chromatograph with a tandem mass spectrometer

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent[1][2]

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 70°C, hold for 1 min

  • Ramp: 25°C/min to 180°C

  • Ramp: 5°C/min to 280°C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS System: Triple quadrupole mass spectrometer with electron ionization (EI)

• Ionization Energy: 70 eV

• MRM Transitions: Monitor specific precursor and product ions for Metolachlor and the internal standard.

Protocol 3: Extraction of Metolachlor from Adipose Tissue

This protocol is adapted from general lipid extraction methods.[4][15]

3.3.1. Materials and Reagents

• Hexane (B92381), acetone (B3395972), petroleum ether (pesticide residue grade)

• Homogenizer

• Florisil® or Gel Permeation Chromatography (GPC) for cleanup

• Sodium sulfate (anhydrous)

3.3.2. Sample Preparation

• Weigh approximately 1 g of adipose tissue.

• Homogenize the tissue in a mixture of acetone and hexane (e.g., 1:1 v/v).[4]

• Filter the homogenate and collect the liquid phase.

• Perform a liquid-liquid extraction with petroleum ether.[4]

• Concentrate the organic extract.

• Perform a cleanup step using either a Florisil® column or GPC to remove lipids.[4]

• The cleaned-up extract can then be analyzed by GC-MS or LC-MS.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Metolachlor in biological matrices.

Caption: General workflow for Metolachlor analysis in biological samples.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective and sensitive quantification of acetochlor and s-metolachlor in maize and soybean plant samples by Gas chromatography-tandem mass spectrometry [repository.iuls.ro]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. C-metolachlor residues determination in plant material, soil and water by gas - liquid chromatography method | Kislushko | Plant Protection [plants.belal.by]
• 6. Dissipation and residue of S-metolachlor in maize and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jfda-online.com [jfda-online.com]
• 10. eijppr.com [eijppr.com]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. epa.gov [epa.gov]
• 13. An improved LC-MS/MS method for quantitative determination of metolazone in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A comparison of cell and tissue extraction techniques using high-resolution 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracing Metolachlor-d11 in Ecosystems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Metolachlor-d11 as a stable isotope tracer to study the environmental fate and transport of the widely used herbicide, metolachlor (B1676510). The information is intended to guide researchers in designing and executing robust experiments to track herbicide movement in various environmental matrices.

Application Note 1: Metolachlor-d11 as a Tracer and Internal Standard

Metolachlor-d11 is a deuterated form of the herbicide metolachlor, where eleven hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal tool for environmental fate studies for two primary reasons:

• Tracer for Herbicide Movement: When introduced into an ecosystem, Metolachlor-d11 behaves nearly identically to its non-labeled counterpart, metolachlor.[1] Its unique mass allows it to be distinguished from the background presence of metolachlor, enabling precise tracking of the applied herbicide's movement through soil, water, and potentially air.

• Internal Standard for Quantitative Analysis: In analytical chemistry, particularly in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Metolachlor-d11 serves as an excellent internal standard.[1] Since it co-elutes with metolachlor but is detected at a different mass-to-charge ratio, it allows for accurate quantification by correcting for variations in sample preparation and instrument response.[2]

Application Note 2: Environmental Fate of Metolachlor

Understanding the environmental behavior of metolachlor is crucial for designing effective tracing studies. Metolachlor is a pre-emergent herbicide used to control annual grasses and some broadleaf weeds in various crops.[1] Its environmental fate is governed by several processes:

• Mobility: Metolachlor is moderately mobile in soil, with its movement influenced by soil type, organic matter content, and rainfall.[3]

• Degradation: The primary degradation pathway for metolachlor in the environment is microbial degradation, leading to the formation of metabolites such as metolachlor ethane (B1197151) sulfonic acid (ESA) and metolachlor oxanilic acid (OA).[4][5]

• Distribution: Studies have shown that a significant portion of applied metolachlor can be taken up by plants or degraded, with smaller amounts lost to volatilization, surface runoff, and leaching into groundwater.[4][5] A mass budget study indicated that approximately 90% of applied metolachlor was taken up by plants or degraded, 10% volatilized, and about 1% was transported to surface water, with less than 0.02% reaching groundwater.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the analysis and environmental fate of metolachlor.

Table 1: Analytical Detection and Quantification Limits

Analyte	Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
S-Metolachlor	Maize and Soybean Straw	GC-MS/MS	0.07 ng/g	0.19 - 0.67 ng/g
Acetochlor	Maize and Soybean Straw	GC-MS/MS	0.2 ng/g	0.19 - 0.67 ng/g
Metolachlor & Degradates	Water	LC/ESI-MS/MS	0.125 ng injected	0.10 ppb

Data synthesized from multiple sources.[2]

Table 2: Environmental Fate and Distribution of Applied Metolachlor

Environmental Compartment	Percentage of Applied Metolachlor
Plant Uptake and Degradation	~90%
Volatilization	~10%
Return as Rainfall	~0.3%
Transport to Surface Water	~1%
Infiltration to Unsaturated Soil Water	~1%
Reaching Groundwater	< 0.02%

Source: Holistic assessment of occurrence and fate of metolachlor within environmental compartments of agricultural watersheds.[4][5]

Experimental Protocols

Protocol 1: Laboratory Soil Column Leaching Study

This protocol outlines a laboratory experiment to assess the leaching potential of Metolachlor-d11 through a soil column.

1. Materials:

• Glass or stainless steel chromatography columns (e.g., 30-50 cm length, 5-10 cm diameter)
• Soil representative of the study area, sieved to remove large debris
• Metolachlor-d11 standard solution
• Artificial rainwater solution (e.g., 0.01 M CaCl2)
• Peristaltic pump
• Fraction collector
• Solid Phase Extraction (SPE) cartridges (e.g., C18)
• Analytical instrumentation (LC-MS/MS or GC-MS)

2. Procedure:

• Column Packing: Dry-pack the soil into the column to a uniform bulk density, tapping the column gently to settle the soil. Place a layer of glass wool or a filter at the bottom and top of the soil to prevent erosion.
• Saturation: Slowly introduce the artificial rainwater from the bottom of the column using the peristaltic pump until the soil is fully saturated. Allow the column to equilibrate for 24-48 hours.
• Herbicide Application: Apply a known concentration and volume of Metolachlor-d11 solution evenly to the top of the soil column.
• Leaching: Begin the simulated rainfall by applying the artificial rainwater to the top of the column at a constant flow rate.
• Leachate Collection: Collect the leachate from the bottom of the column in timed fractions using a fraction collector.
• Soil Sampling: At the conclusion of the experiment, carefully extrude the soil column and section it into desired depth increments (e.g., every 5 cm).
• Sample Preparation and Analysis:

• Water Samples (Leachate): Extract Metolachlor-d11 from the water samples using SPE. Elute the analyte and concentrate the eluate for analysis.
• Soil Samples: Extract Metolachlor-d11 from the soil samples using an appropriate solvent (e.g., acetonitrile (B52724) or methanol) via sonication or accelerated solvent extraction. Centrifuge and filter the extract for analysis.
• Analysis: Quantify the concentration of Metolachlor-d11 in the extracts using a validated LC-MS/MS or GC-MS method, with non-labeled metolachlor as an internal standard if necessary for quality control.

Protocol 2: Field-Scale Herbicide Tracing Study

This protocol provides a framework for a field study to trace the movement of Metolachlor-d11 in a small agricultural plot.

1. Materials:

• Metolachlor-d11 formulated for field application
• Spraying equipment calibrated for uniform application
• Soil sampling auger or core sampler
• Lysimeters for collecting soil pore water
• Runoff collection devices (e.g., flumes with automated samplers)
• Air samplers (if assessing volatilization)
• Sample collection containers (amber glass vials, etc.)
• Field data logger for meteorological data (rainfall, temperature, etc.)

2. Procedure:

• Site Selection and Characterization: Choose a representative field plot. Characterize the soil properties (texture, organic matter, pH) and install monitoring equipment (lysimeters, runoff collectors).
• Pre-Application Sampling: Collect baseline soil and water samples to confirm the absence of Metolachlor-d11.
• Herbicide Application: Apply the Metolachlor-d11 formulation to the plot at a known application rate, ensuring uniform coverage. Record the exact time and conditions of application.
• Post-Application Sampling:

• Soil: Collect soil cores at various locations and depths within and around the treated plot at predetermined time intervals (e.g., 1, 3, 7, 14, 30, 60 days) after application.
• Water: Collect water samples from lysimeters and runoff collectors, particularly after rainfall events.
• Air (Optional): Collect air samples using appropriate samplers at different heights and distances from the plot to assess volatilization.

• Sample Handling and Storage: Store all samples in a cool, dark environment and transport them to the laboratory for analysis as soon as possible.
• Sample Preparation and Analysis: Follow the sample preparation and analysis steps outlined in Protocol 1 for the respective sample matrices (soil, water).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scielo.br [scielo.br]
• 4. Holistic assessment of occurrence and fate of metolachlor within environmental compartments of agricultural watersheds [pubs.usgs.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Metolachlor Soil Analysis

This technical support center provides researchers, scientists, and professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with matrix effects in the analysis of Metolachlor (B1676510) in soil samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Metolachlor soil analysis?

A1: The "matrix" refers to all components in a soil sample other than the analyte of interest, Metolachlor. These components can include organic matter, minerals, salts, and other co-extracted substances. Matrix effects occur when these components interfere with the analytical signal of Metolachlor, leading to either an artificial decrease (ion suppression) or increase (ion enhancement) in the measured response.[1] This interference can compromise the accuracy, precision, and sensitivity of the quantitative analysis.[1]

Q2: What are the primary causes of matrix effects, particularly ion suppression, in LC-MS/MS analysis?

A2: Ion suppression is a major concern in LC-MS/MS analysis and is often more pronounced with electrospray ionization (ESI).[2] It primarily occurs when co-eluting matrix components compete with the Metolachlor analyte for ionization in the MS source.[3] This competition can reduce the efficiency of analyte ion formation, leading to a weaker signal. Factors like the presence of non-volatile salts, highly polar compounds, and overall sample complexity contribute significantly to this phenomenon.[2][3]

Q3: How can I determine if my analysis is affected by matrix effects?

A3: A common method is to compare the signal response of a standard prepared in a pure solvent against the response of a standard spiked into a blank soil extract (post-extraction).[1] A significant difference between the two responses indicates the presence of matrix effects.[1] Another valuable technique during method development is the post-column infusion experiment, where a constant flow of the analyte is introduced into the MS source while a blank matrix extract is injected. Dips or peaks in the analyte's baseline signal indicate regions of ion suppression or enhancement.[4]

Q4: What are the most common sample preparation techniques for extracting Metolachlor from soil?

A4: Common techniques include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used and efficient method involving an extraction step with a solvent like acetonitrile (B52724), followed by a cleanup step (dispersive solid-phase extraction or d-SPE) with sorbents to remove interferences.[5][6][7][8][9]

• Solid-Phase Extraction (SPE): This technique is used for cleanup after an initial solvent extraction. The extract is passed through a cartridge (e.g., C18) to retain the analyte while interferences are washed away.[10][11][12][13]

• Liquid-Liquid Extraction (LLE): A traditional method involving partitioning the analyte between two immiscible liquid phases to separate it from matrix components.[14][15]

• Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and soil sample, accelerating the extraction of the analyte.[10]

Q5: How can I compensate for or mitigate matrix effects?

A5: The most effective strategies include:

• Matrix-Matched Calibration: This is a widely recommended approach where calibration standards are prepared in a blank soil matrix extract that is free of the analyte.[8][16][17] This ensures that the standards and the samples are affected by the matrix in the same way, improving accuracy.[17]

• Use of Internal Standards: An isotopically labeled version of Metolachlor is the ideal internal standard. Since it co-elutes and behaves almost identically to the analyte during ionization, it can effectively compensate for signal variations caused by matrix effects.[5][18][19]

• Sample Dilution: Simply diluting the final extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on the analyte's signal.[19] This is only feasible if the analytical method is sensitive enough to detect the diluted analyte.

• Optimized Cleanup: Improving the sample cleanup step by using appropriate SPE cartridges or d-SPE sorbents (e.g., PSA, C18, GCB) can remove the problematic matrix components before analysis.[6][7][13]

Troubleshooting Guide

Problem: I am observing low or inconsistent recoveries for Metolachlor.

Possible Cause	Suggested Solution
Inefficient Extraction	Ensure the chosen extraction solvent is appropriate for Metolachlor and the soil type. For example, acidified acetonitrile is effective for extracting Metolachlor.[20] Optimize extraction parameters like shaking time or sonication duration.
Analyte Loss During Cleanup	The cleanup sorbent (e.g., in d-SPE or SPE) may be too aggressive, removing the analyte along with interferences. Evaluate different sorbents or reduce the amount used. For instance, some studies find that a QuEChERS protocol without a cleanup step can yield good recoveries, though it may increase matrix effects.[6][9]
Degradation of Analyte	Ensure that the pH and temperature during extraction and storage are controlled to prevent chemical degradation of Metolachlor.

Problem: My results show significant signal suppression (or enhancement).

Possible Cause	Suggested Solution
Co-eluting Matrix Components	Modify the chromatographic conditions (e.g., change the mobile phase gradient, use a different column) to separate Metolachlor from the interfering compounds.[19]
Insufficient Sample Cleanup	The sample extract is not clean enough. Implement or optimize a cleanup step. Dispersive SPE with sorbents like PSA (to remove fatty acids) and C18 (to remove nonpolar interferences) is common in QuEChERS methods.[6]
High Sample Concentration	The concentration of matrix components is too high. Dilute the sample extract before injection.[19] This is a simple but effective way to reduce the severity of matrix effects.
Inappropriate Calibration Strategy	You are using a solvent-based calibration curve. Switch to a matrix-matched calibration curve to compensate for predictable matrix effects.[16][17]

Problem: The Limit of Quantification (LOQ) for Metolachlor is too high.

Possible Cause	Suggested Solution
Signal Suppression	Address the ion suppression using the steps outlined above (e.g., better cleanup, dilution, matrix-matched standards). Reducing suppression will improve the signal-to-noise ratio.
Instrument Sensitivity	Optimize the mass spectrometer parameters for Metolachlor detection, including collision energy and precursor/product ion selection for MRM transitions.
Insufficient Pre-concentration	The final extract volume may be too large. Evaporate the solvent and reconstitute the sample in a smaller volume to increase the analyte concentration.[11]

Quantitative Data Summary

The following tables summarize typical performance data for various methods used in Metolachlor soil analysis.

Table 1: Comparison of Extraction and Cleanup Methods for Metolachlor in Soil.

Method	Analytical Technique	Fortification Level	Average Recovery (%)	RSD (%)	Reference
QuEChERS	HPLC-UV	0.01 - 0.05 mg/kg	81 - 92%	Not Specified	[21][22]
QuEChERS	LC-MS/MS	0.001 - 0.5 mg/kg	91.3%	5.8%	[5]
MAE + SPE	GC-MS	50 - 500 µg/kg	> 71%	< 10%	[10]
LLE + SPE	GC-ECD	0.1 - 1.0 µg/g	81 - 97%	< 9.7%	[10][11]
Hot Water Extraction	GC-MS	Not Specified	105%	Not Specified	[23][24]

Table 2: Typical Method Detection and Quantification Limits.

Method	Analytical Technique	LOD	LOQ	Reference
QuEChERS	LC-MS/MS	0.0005 mg/kg	0.001 mg/kg	[5]
QuEChERS	HPLC-UV	0.010 mg/kg	0.060 mg/kg	[21]
LLE + SPE	GC-ECD	0.01 µg/g	0.1 µg/g	[11]
MAE + SPE	GC-MS	5 - 10 µg/kg	10 - 50 µg/kg	[10]
Bubble-in-Drop Microextraction	GC-MS	0.02 ng/mL	Not Specified	[23][24]

Detailed Experimental Protocols

Protocol 1: Modified QuEChERS Extraction and d-SPE Cleanup

This protocol is adapted from methodologies frequently used for pesticide residue analysis in soil.[5][9]

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration (if needed): If the soil is very dry, add an appropriate amount of ultrapure water to moisten it and let it stand for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile (1% formic acid can be added to improve extraction for certain analytes).[20]

  • If required, add an internal standard (e.g., isotopically labeled Metolachlor).[5]

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Immediately shake again for 1 minute and then centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds and then centrifuge at >10,000 rcf for 2 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned supernatant, filter it through a 0.22 µm filter, and transfer it to an autosampler vial for LC-MS/MS or GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is a general guide for cleaning up a raw soil extract.[10][11][12]

• Initial Extraction: Perform a solvent extraction (e.g., with methanol/water or acetonitrile/water) and centrifuge to obtain the raw extract.[12]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of ultrapure water.[11] Do not let the cartridge go dry.

• Sample Loading:

  • Dilute an aliquot of the raw extract with water to reduce the organic solvent concentration (typically to <10%).

  • Load the diluted extract onto the conditioned SPE cartridge at a slow, steady flow rate (~2-5 mL/min).[11]

• Washing:

  • Wash the cartridge with a weak solvent mixture (e.g., 5 mL of 40% acetonitrile/water) to elute polar interferences while retaining Metolachlor.[12]

• Elution:

  • Elute the Metolachlor from the cartridge using a stronger organic solvent (e.g., 5-10 mL of acetonitrile or ethyl acetate).[11]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known, small volume (e.g., 1 mL) of a suitable solvent (e.g., mobile phase or acetonitrile/water) for analysis.[11]

Workflow and Logic Diagrams

Caption: General workflow for Metolachlor soil analysis, highlighting key stages for addressing matrix effects.

Caption: Troubleshooting logic for diagnosing and solving issues related to matrix effects in analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dissipation of S-metolachlor in plant and soil and effect on enzymatic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 9. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. epa.gov [epa.gov]
• 13. hrpub.org [hrpub.org]
• 14. pjoes.com [pjoes.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. lcms.cz [lcms.cz]
• 17. Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibration Model [mdpi.com]
• 18. pubs.usgs.gov [pubs.usgs.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. austinpublishinggroup.com [austinpublishinggroup.com]
• 21. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 22. researchgate.net [researchgate.net]
• 23. Rapid detection of atrazine and metolachlor in farm soils: gas chromatography-mass spectrometry-based analysis using the bubble-in-drop single drop microextraction enrichment method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Addressing isotopic exchange in deuterated standards like Metolachlor-d11

Topic: Addressing Isotopic Exchange in Deuterated Standards like Metolachlor-d11

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on identifying, troubleshooting, and mitigating issues related to isotopic exchange in deuterated standards, with a specific focus on Metolachlor-d11.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for deuterated standards like Metolachlor-d11?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen atom from the surrounding environment, such as a solvent or sample matrix.[1][2] This phenomenon, also known as "back-exchange," is a significant concern in quantitative analysis using deuterated internal standards.[3] The replacement of deuterium with hydrogen alters the mass of the internal standard, which can lead to inaccurate quantification in mass spectrometry-based assays.[2][4] The primary consequences are the underestimation of the internal standard's concentration, leading to an overestimation of the analyte's concentration, and in some cases, the generation of a "false positive" signal for the unlabeled analyte.[2][3]

Q2: Are the deuterium atoms in Metolachlor-d11 susceptible to exchange?

Metolachlor-d11 is a deuterated version of the herbicide Metolachlor.[5] The stability of the deuterium labels is highly dependent on their specific location within the molecule.[1][2] Deuterium atoms are most susceptible to exchange when they are attached to heteroatoms (like oxygen or nitrogen) or on a carbon atom adjacent to a carbonyl group (alpha-protons).[1][2] Based on the structure of Metolachlor, which contains an amide group and a chloroacetyl group, the deuterium atoms on the carbon alpha to the carbonyl group could be susceptible to exchange under certain pH conditions.[2][6] Deuterium atoms on aromatic or aliphatic carbons are generally more stable.[1] It is crucial to obtain information from the supplier regarding the specific labeling pattern of Metolachlor-d11 to assess the potential for isotopic exchange.

Q3: What experimental factors can promote isotopic exchange?

Several factors during sample preparation, storage, and analysis can influence the rate of isotopic exchange:

• pH: The pH of the solution is a critical factor.[2] Both highly acidic and basic conditions can catalyze the exchange of deuterium atoms, particularly those in more labile positions.[1][7] For many compounds, the rate of exchange is minimized at a slightly acidic pH, often between 2.5 and 7.[1][2]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1][7] Storing and analyzing samples at lower temperatures (e.g., 4°C) can help to minimize this effect.[1]

• Solvent: Protic solvents, such as water and methanol, can readily provide a source of protons to exchange with the deuterium atoms on the standard.[1][2] Whenever possible, using aprotic solvents like acetonitrile (B52724) can reduce the risk of exchange.[1]

• Label Position: As mentioned, the position of the deuterium label on the molecule is a key determinant of its stability.[1][2] Labels on heteroatoms are highly labile, while those on carbon atoms are generally more stable.[1]

Troubleshooting Guide

This section provides a step-by-step guide to identifying and resolving common issues related to isotopic exchange during your experiments.

Problem 1: I am observing unexpected peaks in my mass spectrum corresponding to my Metolachlor-d11 standard with lower masses (e.g., d10, d9).

• Possible Cause: This observation is a strong indication that back-exchange (loss of deuterium) is occurring.[1] The number of deuterium atoms lost will determine the shift in mass.[8]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for unexpected lower mass peaks.

Problem 2: The response of my Metolachlor-d11 internal standard is inconsistent or drifting during an analytical run.

• Possible Cause: This could be due to ongoing isotopic exchange in the processed samples stored in the autosampler.[1] The changing concentration of the correct isotopic form of the standard will lead to inconsistent analytical results.[1]

• Troubleshooting Steps:

  • Assess Autosampler Stability: Inject a sample immediately after preparation (T=0) and then re-inject the same sample at various time points (e.g., 4, 8, 12, 24 hours) while it is stored in the autosampler. A progressive decrease in the Metolachlor-d11 peak area and/or an increase in the peak areas of the back-exchanged products (d10, d9, etc.) indicates instability.[7]

  • Optimize Conditions: As with Problem 1, ensure the pH, solvent, and temperature of the samples in the autosampler are optimized to minimize exchange. Consider acidifying the reconstitution solvent if compatible with your chromatography.[2]

  • Reduce Residence Time: If possible, shorten the analytical run time to minimize the time samples spend in the autosampler.[8]

Data Presentation

The following table summarizes the key factors influencing the rate of hydrogen-deuterium exchange and provides general recommendations for mitigation.

Factor	Condition Promoting Exchange	Risk Level	Mitigation Strategy
pH	Acidic (<2.5) or Basic (>7)	High	Maintain pH between 2.5 and 7.[1][2]
Temperature	High	High	Store and analyze samples at low temperatures (e.g., 4°C).[1]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[1]
Label Position	On Heteroatoms (O, N, S)	High	Choose standards with labels on stable carbon positions.[1]
Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.[1][2]
Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.[1]

Experimental Protocols

Protocol: Evaluation of Deuterated Standard Stability

This protocol is designed to assess the stability of a deuterated internal standard, such as Metolachlor-d11, under specific experimental conditions.

Methodology:

• Sample Preparation:

  • Set A (T=0): Spike a known concentration of Metolachlor-d11 into your analytical matrix (e.g., plasma, urine, soil extract). Immediately process these samples according to your standard sample preparation protocol and analyze them.[7]

  • Set B (Incubated): Spike the same concentration of Metolachlor-d11 into the same analytical matrix. Incubate these samples under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).[3]

  • Set C (Solvent Stability): Spike the Metolachlor-d11 into the reconstitution solvent and incubate under the same conditions as Set B.[3]

• Sample Analysis:

  • After the designated incubation period, process the samples from Set B and Set C using your established extraction/preparation method.

  • Analyze all samples (Set A, B, and C) using a validated LC-MS/MS method. Monitor the mass transitions for both Metolachlor-d11 and its potential back-exchanged products (e.g., d10, d9).

• Data Interpretation:

  • Compare the peak area response of Metolachlor-d11 between Set A and Set B. A significant decrease in the response of the deuterated standard in Set B, or a significant increase in the response of back-exchanged products, indicates instability under the tested conditions.[1]

  • The results from Set C will help determine if the instability is primarily due to the solvent or interactions with the sample matrix.

  Caption: Experimental workflow for stability evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Metolachlor Herbicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Metolachlor - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Metolachlor-d11 Recovery from Clay-Rich Soils

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Metolachlor-d11 from challenging clay-rich soil matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of Metolachlor-d11 from clay soils.

Question: Why am I observing consistently low recovery of Metolachlor-d11 from my clay soil samples?

Answer:

Low recovery of Metolachlor-d11 from clay-rich soils is a common challenge primarily due to the physicochemical properties of both the analyte and the soil matrix. Several factors can contribute to this issue:

• Strong Adsorption: Clay minerals and soil organic matter have a high capacity to adsorb Metolachlor-d11, making it difficult to extract.[1] Soils with high clay and organic matter content tend to bind herbicides more strongly.[1]

• Suboptimal Solvent Extraction: The choice of extraction solvent is critical. A single solvent may not be sufficient to both disrupt the analyte-soil interactions and effectively solubilize the Metolachlor-d11. Often, a mixture of polar and non-polar solvents is required.

• Inefficient Extraction Technique: The extraction method employed may not provide enough energy to overcome the strong analyte-matrix interactions. Techniques like Accelerated Solvent Extraction (ASE) or Microwave-Assisted Extraction (MAE) can offer improved recovery over simple shaking or sonication.

• Matrix Effects in Analysis: Co-extracted matrix components can interfere with the analytical detection of Metolachlor-d11, leading to signal suppression in techniques like LC-MS/MS.

• Analyte Degradation: Although Metolachlor is relatively stable, harsh extraction conditions such as extreme pH or high temperatures could potentially lead to degradation.

Question: How can I improve the extraction efficiency of Metolachlor-d11 from clay soils?

Answer:

To enhance the recovery of Metolachlor-d11, consider the following strategies:

• Optimize Your Extraction Solvent: Experiment with different solvent systems. A mixture of a polar solvent (e.g., methanol (B129727), acetonitrile) and a less polar solvent (e.g., dichloromethane, ethyl acetate) can be effective. For instance, a 70% methanol in water solution with 1% ammonium (B1175870) hydroxide (B78521) has been used for soil extractions.[2]

• Employ Advanced Extraction Techniques:

  • Accelerated Solvent Extraction (ASE): This technique uses elevated temperatures and pressures to increase extraction efficiency and reduce solvent consumption. For chloroacetanilide herbicides like Metolachlor, ASE has shown good recovery efficiencies.[1][3]

  • Microwave-Assisted Extraction (MAE): MAE uses microwave energy to heat the solvent and soil sample, accelerating the extraction process. It has been successfully used for the extraction of chloroacetanilide herbicides from soils with high recovery rates.[4]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method involves a solvent extraction followed by a dispersive solid-phase extraction (dSPE) cleanup step. While originally developed for food matrices, it has been adapted for soil analysis and can be effective for a wide range of pesticides.[5][6]

• Adjusting the pH: Modifying the pH of the extraction solvent can sometimes disrupt the binding of the analyte to the soil particles, thereby improving recovery.

• Sample Pre-treatment: Ensuring your soil sample is well-homogenized and has an appropriate moisture content can improve the interaction between the solvent and the soil particles.

Question: I'm seeing significant variability in my recovery results. What could be the cause?

Answer:

Inconsistent recovery can stem from several sources:

• Inhomogeneous Soil Samples: Clay soils can be difficult to homogenize. Ensure your samples are thoroughly mixed and finely ground to achieve a representative subsample for extraction.

• Inconsistent Extraction Procedure: Minor variations in extraction time, temperature, solvent volume, or agitation speed can lead to significant differences in recovery. Standardize your protocol and adhere to it strictly.

• Instrumental Variability: Ensure your analytical instrument (e.g., LC-MS/MS) is properly calibrated and maintained. Fluctuations in instrument performance can lead to variable results.

• Matrix Effects: The type and concentration of co-extracted matrix components can vary between samples, leading to inconsistent signal suppression or enhancement. The use of a deuterated internal standard like Metolachlor-d11 is crucial to compensate for these effects.

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for Metolachlor-d11 from clay soils?

A1: There is no single "best" method, as the optimal choice depends on available equipment, sample throughput requirements, and the specific characteristics of the soil. However, Accelerated Solvent Extraction (ASE) and Microwave-Assisted Extraction (MAE) are generally considered highly efficient for strongly bound analytes in complex matrices like clay soil.[1][3][4] The QuEChERS method is also a versatile and effective option.[5][6]

Q2: Which solvents are recommended for Metolachlor-d11 extraction?

A2: A mixture of solvents is often more effective than a single solvent. Common choices include:

• Methanol/water mixtures[2]

• Acetonitrile (B52724)

• Dichloromethane-acetone (1:1, v/v)[7]

• Ethyl acetate

The addition of a small amount of base, like ammonium hydroxide, can sometimes improve recovery.[2]

Q3: How does soil organic matter content affect Metolachlor-d11 recovery?

A3: Higher soil organic matter content generally leads to stronger adsorption of Metolachlor-d11, making extraction more difficult and potentially lowering recovery rates.[1] It is important to consider the organic matter content when developing and validating your extraction method.

Q4: Can I use sonication for extracting Metolachlor-d11 from clay soil?

A4: While sonication is a commonly used extraction technique, it may not be as efficient as ASE or MAE for tightly bound analytes in clay soils. Ultrasound-assisted extraction can be a viable option, but its effectiveness can be influenced by factors like frequency and power.

Q5: How can I minimize matrix effects in my LC-MS/MS analysis?

A5: To mitigate matrix effects:

• Use a Labeled Internal Standard: The use of Metolachlor-d11 as an internal standard is a critical step to correct for recovery losses and matrix-induced signal variations.

• Optimize Sample Cleanup: Employing a cleanup step after extraction, such as solid-phase extraction (SPE) or the dispersive SPE used in the QuEChERS method, can remove interfering co-extractives.

• Matrix-Matched Calibration: Prepare your calibration standards in an extract of a blank soil sample that has undergone the same extraction and cleanup procedure as your test samples. This helps to compensate for signal suppression or enhancement caused by the matrix.

• Dilute the Sample Extract: If signal suppression is severe, diluting the final extract can reduce the concentration of interfering matrix components.

Data on Extraction Methods for Metolachlor and Similar Herbicides

The following tables summarize recovery data from various studies on the extraction of Metolachlor and other chloroacetanilide herbicides from soil.

Table 1: Comparison of Recovery Rates for Metolachlor using Different Extraction Techniques

Extraction Technique	Soil Type	Solvent(s)	Spiked Amount	Average Recovery (%)	Reference
Accelerated Solvent Extraction (ASE)	Topsoil	Not Specified	100 ng/g	60-99	[1]
Accelerated Solvent Extraction (ASE)	Webster clay loam	Dichloromethane-acetone	Not Specified	Consistently better than Soxhlet and shake	[7]
Microwave-Assisted Extraction (MAE)	Soil (3.0% organic matter)	Acetonitrile	10-500 µg/kg	>80	[4]
QuEChERS	Soil	Acetonitrile	Not Specified	Not Specified	[6]
Mechanical Shaking	Soil	70% Methanol/water, 1% Ammonium Hydroxide	10 ppb	Adequate	[2]

Table 2: Recovery of S-Metolachlor using a Modified QuEChERS Method followed by LC-MS/MS

Matrix	Spiked Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Soil	0.001 - 0.5	91.3	5.8	[8]

Experimental Protocols

Protocol 1: Accelerated Solvent Extraction (ASE)

This protocol is a general guideline based on established methods for herbicide extraction from soil.[7]

• Sample Preparation:

  • Air-dry the soil sample and sieve it through a 2-mm mesh to remove large debris.

  • Homogenize the sieved soil thoroughly.

  • Weigh approximately 10 g of the homogenized soil and mix it with a dispersing agent like diatomaceous earth.

  • Load the mixture into an ASE extraction cell.

• ASE Parameters:

  • Extraction Solvent: Dichloromethane:Acetone (1:1, v/v)

  • Temperature: 100-130 °C

  • Pressure: 1500 psi

  • Static Time: 5-15 minutes

  • Number of Cycles: 1-2

• Post-Extraction:

  • Collect the extract in a collection vial.

  • Concentrate the extract to a smaller volume using a nitrogen evaporator.

  • The extract may require a cleanup step using solid-phase extraction (SPE) before analysis.

  • Reconstitute the final extract in a suitable solvent for LC-MS/MS analysis.

Protocol 2: Microwave-Assisted Extraction (MAE)

This protocol is a general guideline based on established methods for herbicide extraction from soil.[4]

• Sample Preparation:

  • Prepare the soil sample as described in the ASE protocol.

  • Place approximately 5 g of the homogenized soil into a microwave extraction vessel.

• Extraction:

  • Add 20 mL of acetonitrile to the vessel.

  • Seal the vessel and place it in the microwave extraction system.

  • Microwave Program: Ramp to 80°C and hold for 5 minutes.

• Post-Extraction:

  • Allow the vessel to cool to room temperature.

  • Filter the extract to remove soil particles.

  • Concentrate the extract and proceed with cleanup and analysis as described in the ASE protocol.

Protocol 3: QuEChERS-based Extraction

This protocol is a modified version of the QuEChERS method adapted for soil analysis.[6]

• Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex to create a slurry.

  • Add 10 mL of acetonitrile (with 1% acetic acid).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube containing cleanup sorbents (e.g., MgSO₄, PSA, C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Analysis:

  • Take an aliquot of the cleaned extract, filter if necessary, and inject it into the LC-MS/MS system.

Visualizations

Caption: Workflow for Accelerated Solvent Extraction (ASE) of Metolachlor-d11 from clay soil.

Caption: Workflow for QuEChERS-based extraction of Metolachlor-d11 from clay soil.

Caption: Troubleshooting logic for low Metolachlor-d11 recovery in clay soils.

References

• 1. tandfonline.com [tandfonline.com]
• 2. epa.gov [epa.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ars.usda.gov [ars.usda.gov]
• 8. Dissipation of S-metolachlor in plant and soil and effect on enzymatic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Metolachlor Extraction from Plant Tissues

This guide provides researchers, scientists, and drug development professionals with comprehensive information, frequently asked questions, and troubleshooting advice for the efficient extraction of Metolachlor from plant tissues.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Metolachlor from plant tissues?

A1: The most prevalent and effective methods are Accelerated Solvent Extraction (ASE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[1][2][3] ASE is a reliable technique that uses high temperature and pressure to increase extraction performance, while QuEChERS is a streamlined approach involving a solvent extraction and a dispersive solid-phase extraction (dSPE) cleanup step.[2][4] The choice depends on the sample matrix, available equipment, and desired throughput.

Q2: Which solvent system is best for Metolachlor extraction?

A2: The optimal solvent is crucial for achieving high extraction efficiency and depends on the chosen method and the plant matrix.[1]

• For Accelerated Solvent Extraction (ASE) , a low-polarity solvent mixture of n-hexane and acetone (B3395972) (1:1 v/v) has demonstrated high recovery (over 100%) for S-Metolachlor from maize and soybean straw.[1]

• For the QuEChERS method, acetonitrile is the most commonly used extraction solvent.[2][5]

• Methanol has also been used effectively for extraction from corn and soybean tissues.[6]

Metolachlor is soluble in most organic solvents like acetone, ethanol, toluene, and dichloromethane (B109758).[7] However, dichloromethane has been shown to yield lower recoveries compared to other solvent combinations.[1]

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in complex plant matrices.[8][9] To mitigate them:

• Use an effective cleanup step: The dSPE cleanup in the QuEChERS method, often using Primary Secondary Amine (PSA) and C18 sorbents, is designed to remove interfering co-extractives like fatty acids and pigments.[2][3]

• Prepare matrix-matched standards: Create calibration curves in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples. This helps to compensate for signal suppression or enhancement.[1]

• Use an internal standard: An isotopically labeled internal standard (e.g., Metolachlor-d6) that behaves similarly to the analyte can correct for variations in both extraction recovery and matrix effects.[10]

• Dilute the sample: If matrix effects are severe, diluting the final extract can reduce the concentration of interfering compounds, although this may impact the limit of quantification (LOQ).

Q4: What sample preparation steps are necessary before extraction?

A4: Proper sample preparation is critical for reproducible results. Samples should be washed to remove soil and surface contaminants, air-dried or freeze-dried, and then homogenized into a fine powder by grinding or milling.[1][4] This increases the surface area for efficient solvent penetration. Samples should be stored at low temperatures (e.g., -20°C) to prevent degradation of the analyte before analysis.[11][12]

Experimental Workflows and Methodologies

The following diagrams and protocols provide a visual and practical guide to Metolachlor extraction.

Caption: General workflow for Metolachlor extraction from plant tissues.

References

• 1. mdpi.com [mdpi.com]
• 2. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Metolachlor | C15H22ClNO2 | CID 4169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. Evaluation of matrix effects for pesticide residue analysis by QuEChERs coupled with UHPLC-MS/MS in complex herbal matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Dissipation of S-metolachlor in plant and soil and effect on enzymatic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Chromatographic Peak Shape for Metolachlor

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with poor chromatographic peak shape during the analysis of Metolachlor (B1676510).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Q1: Why is my Metolachlor peak tailing?

A1: Peak tailing, where the latter half of the peak is broader than the front half, is a common issue in HPLC. For Metolachlor, a weakly basic compound, this is often due to secondary interactions with the stationary phase.

Potential Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the surface of silica-based columns (like C18) can interact with the basic nitrogen atom in Metolachlor, causing peak tailing.

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) with an acidic modifier like formic acid or phosphoric acid can suppress the ionization of silanol groups, minimizing these secondary interactions.

  • Solution 2: Use a Modern, End-capped Column: Employ a high-purity, base-deactivated, or end-capped C18 column. These columns have fewer accessible silanol groups, reducing the likelihood of tailing for basic compounds.

  • Solution 3: Add a Competing Base: In some cases, adding a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites. However, this can shorten column lifetime and may not be suitable for all detectors (e.g., MS).

• Column Contamination or Degradation: Accumulation of sample matrix components or degradation of the stationary phase can create active sites that lead to tailing.

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced. Using a guard column can help protect the analytical column from contaminants.

• Sample Overload: Injecting too much sample can saturate the column, leading to peak tailing.

  • Solution: Reduce the injection volume or dilute the sample.

Q2: What is causing my Metolachlor peak to show fronting?

A2: Peak fronting, where the peak's front half is broader than its latter half, is less common than tailing but can still occur.

Potential Causes and Solutions:

• Sample Overload: Injecting a sample that is too concentrated or too large in volume is a primary cause of peak fronting.[1]

  • Solution: Systematically reduce the sample concentration or injection volume to see if the peak shape improves.

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte band to spread at the column inlet, resulting in fronting.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If the sample's solubility is an issue, use the weakest solvent possible that will still dissolve the sample.

• Column Collapse: A sudden change in pressure or operating the column outside its recommended pH or temperature range can cause the packed bed of the column to collapse, creating a void at the inlet and leading to peak fronting.

  • Solution: This is an irreversible problem, and the column will need to be replaced. Always operate columns within the manufacturer's specified limits.

Q3: My Metolachlor peak is split or shows a shoulder. What should I do?

A3: Peak splitting or the appearance of a shoulder on the main peak can be due to several factors, from instrumental issues to the chemical nature of Metolachlor itself.

Potential Causes and Solutions:

• Partially Blocked Frit or Column Void: A blockage in the inlet frit of the column or a void in the packing material can cause the sample to travel through the column via two different paths, resulting in a split peak.

  • Solution: Try back-flushing the column at a low flow rate. If this doesn't resolve the issue, the frit may need to be replaced, or if a void has formed, the column will need to be replaced.

• Co-elution with an Impurity or Stereoisomer: Metolachlor has four stereoisomers.[2][3] If the chromatographic conditions are not optimized for their separation, they may co-elute or partially resolve, appearing as a shoulder or a split peak.

  • Solution: Adjust the mobile phase composition, temperature, or try a different column (e.g., a chiral column if isomer separation is desired) to improve resolution. An application note for the chiral separation of Metolachlor stereoisomers used a Chiralpak IA3 column.[1]

• Sample Solvent Effect: Injecting the sample in a strong solvent can cause peak splitting, especially for early eluting peaks.

  • Solution: As with peak fronting, dissolve the sample in the mobile phase or a weaker solvent.

Data Presentation

The following table illustrates the expected qualitative effect of changing mobile phase pH on the peak shape of a weakly basic compound like Metolachlor when analyzed on a standard C18 column. The peak asymmetry factor (As) is a measure of peak shape, with As = 1 being a perfectly symmetrical peak. Values greater than 1 indicate tailing.

Mobile Phase pH	Expected Interaction with Silanol Groups	Expected Peak Asymmetry (As) for Metolachlor
2.5 - 3.5	Silanol groups are protonated (neutral)	Closer to 1.0 (Improved symmetry)
4.0 - 6.0	Partial ionization of silanol groups	> 1.2 (Noticeable tailing)
> 6.5	Silanol groups are largely deprotonated (negatively charged)	>> 1.5 (Significant tailing)

Note: This table provides expected trends. Actual values will depend on the specific column, mobile phase composition, and other experimental conditions.

Experimental Protocols

This section provides a detailed methodology for a typical HPLC analysis of S-Metolachlor, which can be adapted for troubleshooting.

Reference HPLC Method for S-Metolachlor Analysis:

This method is based on a normal phase HPLC procedure for the determination of S- and R-isomers in S-Metolachlor.

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • Constant-temperature column compartment.

  • Injector capable of delivering 10 µL.

  • Electronic integrator or data system.

  • Ultrasonic bath.

• Chromatographic Conditions:

  • Column: Daicel CHIRALPAK AY-H (250mm × 4.6mm × 5 µm), or equivalent chiral column.

  • Mobile Phase: Heptane (B126788):Ethanol (94:6 v/v). The mobile phase should be degassed before use.

  • Flow Rate: 0.6 ml/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

  • Run Time: Approximately 25 minutes.

• Reagents:

  • Metolachlor standard (racemate) of known purity.

  • S-Metolachlor standard of known purity.

  • Heptane, HPLC grade.

  • Ethanol, HPLC grade.

• Standard Solution Preparation:

  • Weigh approximately 25 mg of the Metolachlor standard into a 25 ml volumetric flask.

  • Add about 15 ml of heptane and sonicate for 2 minutes.

  • Allow the solution to cool to ambient temperature.

  • Dilute to volume with heptane and mix thoroughly.

• Sample Preparation:

  • Weigh an amount of the sample containing approximately 25 mg of S-Metolachlor into a 25 ml volumetric flask.

  • Add about 15 ml of heptane and sonicate for 2 minutes.

  • Allow the solution to cool to ambient temperature.

  • Dilute to volume with heptane and mix thoroughly.

• System Equilibration:

  • Inject the standard solution multiple times until the retention times and peak areas are consistent (e.g., less than ± 2% variation for three consecutive injections).

Mandatory Visualization

The following diagrams illustrate logical troubleshooting workflows for poor peak shape in Metolachlor chromatography.

Caption: A flowchart for troubleshooting poor peak shape for Metolachlor.

Caption: Causes and solutions for Metolachlor peak tailing.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and identification of the metolachlor stereoisomers using high-performance liquid chromatography, polarimetric measurements, and enantioselective gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Signal-to-Noise for Low-Level Metolachlor Detection

Welcome to the technical support center for the analysis of Metolachlor at low concentration levels. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing the signal-to-noise ratio (S/N) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical techniques for detecting low levels of Metolachlor?

A1: For the detection of Metolachlor at trace levels, several analytical methods are commonly employed. These include gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS).[1][2] Specifically, GC-tandem mass spectrometry (GC-MS/MS) and LC-electrospray ionization-tandem mass spectrometry (LC/ESI-MS/MS) are powerful techniques for sensitive and selective quantification.[3][4] Immunoassays, such as enzyme-linked immunosorbent assay (ELISA), also offer a rapid and sensitive method for determining S-metolachlor in water samples.[5]

Q2: My baseline is very noisy in my chromatogram. What are the potential causes and solutions?

A2: A noisy baseline can significantly impact the signal-to-noise ratio, making it difficult to detect low-level analytes. Common causes include:

• Contaminated Solvents or Reagents: Impurities in solvents or reagents can introduce background noise. Ensure the use of high-purity, HPLC, or pesticide-grade solvents and reagents.[6] It is also crucial to check that solvents used for fumigant residue analysis do not contain the analyte.[7]

• Instrument Contamination: The analytical instrument itself, including the LC or GC system and the mass spectrometer, can be a source of contamination. Regular cleaning and maintenance are essential. For LC-MS systems, "steam cleaning" the interface overnight can help reduce background contamination.[8]

• Improper Mobile Phase Preparation: For LC methods, ensure the mobile phase is properly degassed and mixed to prevent bubble formation, which can cause baseline disturbances.

• Detector Issues: Detector settings and stability play a crucial role. For UV detectors, selecting an appropriate wavelength where the analyte has maximum absorbance and the background is minimal can improve the signal.[9] For mass spectrometers, proper tuning and calibration are critical.[8]

Q3: I am experiencing low signal intensity for my Metolachlor standard. How can I increase the signal?

A3: Low signal intensity directly impacts the S/N ratio. To enhance the signal:

• Optimize Ionization Source (for MS): For LC-MS, optimizing electrospray ionization (ESI) parameters such as spray voltage, nebulizer gas pressure, and drying gas temperature and flow rate is crucial for maximizing ion generation and, consequently, the signal.[8]

• Increase Sample Concentration: A straightforward way to increase signal is to increase the concentration of the sample, provided it remains within the linear range of the instrument.[10]

• Sample Pre-concentration: Techniques like solid-phase extraction (SPE) can be used to concentrate the analyte from a large sample volume into a smaller volume, thereby increasing its concentration before analysis.[4][11]

• Injection Volume: Increasing the injection volume can lead to a stronger signal. However, be cautious as this can also lead to peak broadening and potential column overload.

• Derivatization: For certain compounds, derivatization can improve their chromatographic behavior and detection sensitivity.[11]

Q4: How does sample preparation affect the signal-to-noise ratio for Metolachlor analysis?

A4: Sample preparation is a critical step that can significantly influence the S/N ratio by removing interfering matrix components and concentrating the analyte.[2] Inefficient sample cleanup can lead to matrix effects, such as ion suppression in LC-MS, which reduces the analyte signal.[1] Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and solid-phase extraction (SPE) are commonly used for pesticide residue analysis to clean up complex samples.[1][4] The choice of extraction solvent also plays a vital role; for instance, a mixture of n-hexane and acetone (B3395972) has been used for extracting Metolachlor from plant materials.[3][12]

Troubleshooting Guides

Issue 1: Poor Peak Shape and Broadening

Potential Cause	Troubleshooting Step	Expected Outcome
Column Overload	Reduce the injection volume or sample concentration.	Sharper, more symmetrical peaks.
Incompatible Injection Solvent	Ensure the injection solvent is similar in strength to or weaker than the mobile phase (for LC).	Improved peak shape.
Column Contamination or Degradation	Wash the column with a strong solvent or replace the column if necessary.	Restoration of peak shape and retention time.
Dead Volume in the System	Check and tighten all fittings. Use tubing with appropriate inner diameter.	Reduced peak tailing and broadening.

Issue 2: Inconsistent or Drifting Retention Times

Potential Cause	Troubleshooting Step	Expected Outcome
Unstable Column Temperature	Ensure the column oven is functioning correctly and maintaining a stable temperature.[13]	Consistent and reproducible retention times.
Changes in Mobile Phase Composition	Prepare fresh mobile phase and ensure accurate mixing. Use a high-quality pump to deliver a consistent flow.	Stable retention times.
Column Equilibration	Allow sufficient time for the column to equilibrate with the mobile phase before starting the analysis.	Reproducible chromatography from the first injection.
Air Bubbles in the Pump or Detector	Purge the pump and detector to remove any trapped air bubbles.	Stable baseline and consistent retention times.

Data Presentation

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Metolachlor in Various Analytical Methods

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS	Maize and Soybean Straw	0.07 ng/g	0.19 - 0.67 ng/g	[3]
Immunoassay (ELISA)	Water	0.05 ppb	0.075 ppb	[5]
DI-ESI-LC/MS/MS	Water	0.0005 ng injected	0.10 ppb	[4][6]
Bubble-in-Drop Single Drop Microextraction GC-MS	Farm Soils	0.02 ng/mL	0.083 - 0.25 ng/mL	[14]

Experimental Protocols

Protocol 1: Sample Preparation and Extraction of Metolachlor from Soil

This protocol is adapted from the ABRAXIS® Atrazine and Metolachlor ELISA Kit instructions.[15]

1. Sample Preparation:

• Air-dry moist soil samples at room temperature for up to 24 hours.
• Break up large soil clumps and mix the sample thoroughly to ensure uniformity using a mixer, mortar and pestle, or a spatula.

2. Extraction Solution Preparation:

• Prepare a 3:1 methanol (B129727)/water (v/v) extraction solution (e.g., 750 mL methanol + 250 mL distilled water).

3. Extraction Procedure:

• Weigh 10 ± 0.1 g of prepared soil into a labeled extraction bottle.
• Add 30 mL of the 3:1 methanol/water extraction solution.
• Cap the bottle tightly and shake vigorously on a reciprocating shaker for 30 minutes at approximately 200 cycles/min.
• Allow the sample to settle overnight.
• Shake the sample again for 30 minutes.
• Let the mixture settle for at least five minutes.
• Filter the supernatant or carefully collect an aliquot without disturbing the soil pellet.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Metolachlor

This is a generalized protocol based on common practices for pesticide analysis.[3][12]

1. Instrumental Conditions:

• GC Column: HP-5 MS (5% phenylmethyl siloxane) capillary column (30 m × 0.25 mm × 0.25 µm) or equivalent.
• Injector: Split/splitless injector.
• Carrier Gas: Helium.
• Oven Temperature Program: Optimize based on the specific instrument and column, but a typical program might start at a lower temperature (e.g., 70°C), ramp up to a higher temperature (e.g., 280°C), and hold for a few minutes.
• MS Detector: Operate in selected ion monitoring (SIM) mode for higher sensitivity and selectivity, or full scan mode for qualitative analysis.

2. Sample Injection:

• Inject 1-2 µL of the prepared sample extract into the GC.

3. Data Analysis:

• Identify Metolachlor based on its retention time and characteristic mass fragments.
• Quantify using a calibration curve prepared from Metolachlor standards of known concentrations.

Visualizations

Caption: A generalized experimental workflow for the analysis of Metolachlor.

Caption: A logical troubleshooting guide for low signal-to-noise ratio.

References

• 1. lcms.cz [lcms.cz]
• 2. analiticaweb.com.br [analiticaweb.com.br]
• 3. mdpi.com [mdpi.com]
• 4. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. Analytical methods for Pesticide residue analysis | ALS Life Sciences | Europe [alsglobal.eu]
• 12. researchgate.net [researchgate.net]
• 13. cipac.org [cipac.org]
• 14. researchgate.net [researchgate.net]
• 15. goldstandarddiagnostics.us [goldstandarddiagnostics.us]

Preventing contamination in trace analysis of Metolachlor

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing contamination during the trace analysis of Metolachlor.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Metolachlor contamination in a laboratory setting?

A1: Metolachlor is a widely used herbicide, and contamination can arise from various sources within the laboratory.[1][2] The most common sources include:

• Cross-contamination from high-concentration standards or samples: Improper handling of stock solutions or previously analyzed samples can lead to the contamination of subsequent analyses.[3]

• Contaminated Solvents and Reagents: The use of solvents and reagents that are not of high purity can introduce Metolachlor or interfering compounds. It is crucial to use pesticide-grade or LC-MS-grade solvents and high-purity water.[4][5][6]

• Leaching from Plasticware: Plastic containers, pipette tips, and tubing can leach chemical additives, including substances that may interfere with Metolachlor analysis or even contain trace amounts of herbicides from manufacturing processes.[7][8] Polypropylene (B1209903) and HDPE plastics are common in labs, and their potential for leaching should be considered.[9]

• Inadequately Cleaned Glassware: Residual Metolachlor from previous experiments can adsorb to glassware surfaces and desorb into your sample. A rigorous cleaning protocol is essential.[10]

• Environmental Contamination: Dust particles in the laboratory can carry pesticides from external sources. Maintaining a clean laboratory environment is crucial.

Q2: What type of water should I use for preparing my mobile phase and standards?

A2: For trace analysis of Metolachlor, it is imperative to use high-purity water. The recommended choice is LC-MS grade water or ultrapure water from a water purification system.[6] Deionized water can sometimes contain organic contaminants that may interfere with the analysis.[10]

Q3: Can I use plastic containers for my samples and standards?

A3: While convenient, plastic containers can be a source of contamination.[7][8] If plastic must be used, it is advisable to use high-quality polypropylene or amber glass vials with PTFE-lined caps (B75204) to minimize leaching and photodegradation.[7] It is recommended to test a blank solvent stored in the plasticware to check for any leachable interferences before use.

Q4: How can I minimize background noise in my LC-MS/MS analysis of Metolachlor?

A4: Minimizing background noise is critical for achieving low detection limits. Here are some key strategies:

• Use High-Purity Solvents and Additives: This is the most critical step to reduce chemical noise.[6]

• Optimize Mobile Phase Composition: The choice of mobile phase can significantly impact ionization efficiency and background.[6]

• Implement a Divert Valve: A divert valve can be used to direct the flow from the column to waste during the initial and final stages of the chromatographic run, preventing non-volatile salts and other contaminants from entering the mass spectrometer.[11]

• Proper Sample Preparation: A thorough sample cleanup procedure, such as solid-phase extraction (SPE), can remove many matrix components that contribute to background noise.[12][13]

• Regularly Clean the Ion Source: A contaminated ion source is a common cause of high background noise. Regular cleaning according to the manufacturer's instructions is essential.

Troubleshooting Guides

Problem 1: High levels of Metolachlor detected in my method blank.

Possible Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Prepare a fresh mobile phase and blank solution using newly opened, high-purity solvents and reagents. Analyze the new blank to see if the contamination persists.[5]
Contaminated Glassware	Re-clean all glassware used for sample and standard preparation using a dedicated, rigorous cleaning protocol.[3] A final rinse with a high-purity solvent that will be used in the analysis is recommended.[12]
Leaching from Plasticware	If using plastic vials or pipette tips, switch to glass alternatives or a different brand of plasticware. Test for leachables by incubating the plasticware with a clean solvent and analyzing the solvent.
Carryover from Previous Injections	Run several blank injections after a high-concentration standard to check for carryover. If present, optimize the wash solvent composition and volume in your autosampler. A wash solution containing a higher percentage of organic solvent may be more effective.
Contaminated LC-MS System	If the above steps do not resolve the issue, the contamination may be within the LC-MS system itself (e.g., injector, tubing, column). A systematic cleaning of the system components may be necessary.

Problem 2: Poor recovery of Metolachlor during sample preparation.

Possible Cause	Troubleshooting Step
Inefficient Extraction from Matrix	Optimize the extraction solvent and technique. For soil samples, a mixture of methanol (B129727) and water is often used for extraction.[9] For water samples, solid-phase extraction (SPE) is a common and effective technique.[12][13]
Improper SPE Cartridge Conditioning or Elution	Ensure the SPE cartridges are properly conditioned according to the manufacturer's instructions. Optimize the elution solvent composition and volume to ensure complete elution of Metolachlor from the cartridge.
Analyte Degradation	Metolachlor is relatively stable, but degradation can occur under harsh pH conditions or prolonged exposure to light.[14] Ensure that sample processing is performed in a timely manner and that samples are stored appropriately (e.g., refrigerated and protected from light).
Matrix Effects in LC-MS/MS	Matrix components co-eluting with Metolachlor can suppress its ionization, leading to apparent low recovery. Diluting the sample extract or using a more effective sample cleanup method can mitigate matrix effects.[11] The use of a stable isotope-labeled internal standard for Metolachlor is highly recommended to compensate for matrix effects.[15]

Data Presentation

Table 1: Typical Limit of Detection (LOD) and Limit of Quantification (LOQ) for Metolachlor Analysis in Water.

Analytical Method	LOD (µg/L)	LOQ (µg/L)	Reference
LC-MS/MS	0.125 ng injected	0.10	[13]
GC/NPD	0.01 - 0.75	Not Specified	[16]
Immunoassay (S-Metolachlor)	0.05	0.075	[17]

Table 2: Average Recoveries of Metolachlor from Fortified Water Samples.

Fortification Level (ppb)	Average Recovery (%)	Analytical Method	Reference
0.10 - 100	95 - 105	SPE and LC/ESI-MS/MS	[13]

Experimental Protocols

Protocol 1: Determination of Metolachlor in Water by Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol is a generalized procedure based on established methods.[12][13]

• Sample Preparation:

  • Allow water samples to reach room temperature.

  • If particulates are visible, centrifuge the sample.[4]

  • Measure a 50 mL aliquot of the water sample.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by high-purity water.

  • Load the 50 mL water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with high-purity water to remove interfering substances.

  • Dry the cartridge under vacuum.

  • Elute the Metolachlor from the cartridge using an appropriate solvent, such as 80/20 methanol/water (v/v).[13]

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of a solvent compatible with the LC mobile phase (e.g., 10/90 acetonitrile (B52724)/water).[13]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate Metolachlor from other components using a suitable C18 analytical column and a gradient elution with a mobile phase consisting of water and acetonitrile or methanol, often with a modifier like formic acid.

  • Detect and quantify Metolachlor using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

Visualizations

Caption: Workflow for preventing contamination in Metolachlor trace analysis.

Caption: Logical troubleshooting guide for high blank values in Metolachlor analysis.

References

• 1. mda.state.mn.us [mda.state.mn.us]
• 2. researchgate.net [researchgate.net]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. epa.gov [epa.gov]
• 5. chimmed.ru [chimmed.ru]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. Plastic labware contaminant risk | News | Chemistry World [chemistryworld.com]
• 9. goldstandarddiagnostics.us [goldstandarddiagnostics.us]
• 10. fao.org [fao.org]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdpr.ca.gov [cdpr.ca.gov]
• 13. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. epa.gov [epa.gov]
• 15. myadlm.org [myadlm.org]
• 16. cdn.who.int [cdn.who.int]
• 17. epa.gov [epa.gov]

Strategies to correct for Metolachlor-d11 and analyte retention time shifts

Welcome to the Technical Support Center for chromatographic analysis of Metolachlor-d11 and related analytes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during their experiments, with a focus on retention time shifts.

Frequently Asked Questions (FAQs)

Q1: What is Metolachlor-d11 and why is it used in our analyses?

Metolachlor-d11 is a deuterated form of Metolachlor, a widely used herbicide. In analytical chemistry, deuterated compounds like Metolachlor-d11 are frequently used as internal standards.[1] Because it is chemically almost identical to Metolachlor but has a different mass, it can be added to a sample at a known concentration before processing. This allows for more accurate quantification of the analyte of interest by correcting for variations in sample preparation and instrument response.

Q2: What are the most common causes of retention time shifts for Metolachlor-d11 and my analytes?

Retention time (RT) shifts in High-Performance Liquid Chromatography (HPLC) are a frequent issue and can be caused by a variety of factors. The most common causes include:

• Changes in Mobile Phase Composition: Even small variations in the ratio of organic solvent to aqueous buffer can significantly impact retention times.[2]

• Fluctuations in Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase. A general rule of thumb is that a 1°C increase in temperature can lead to a 1-2% decrease in retention time.[3]

• Column Degradation: Over time, the stationary phase of the column can degrade due to harsh mobile phase conditions (e.g., high pH) or the accumulation of contaminants, leading to a loss of retention.[4]

• Inconsistent Flow Rate: Issues with the HPLC pump, such as leaks or worn seals, can lead to a fluctuating flow rate, which directly affects retention times.[5]

• Changes in Mobile Phase pH: For ionizable compounds, small changes in the pH of the mobile phase can alter their ionization state and, consequently, their retention time.

Q3: How can I differentiate between a system-wide issue and a problem specific to my analyte?

A good diagnostic step is to monitor the retention time of an unretained compound (a compound that does not interact with the stationary phase and passes through the column at the void volume). If the retention time of the unretained peak is also shifting, it likely indicates a system-wide issue such as a change in flow rate. If the unretained peak's retention time is stable, but your analyte peaks are shifting, the problem is more likely related to the specific chemistry of your analytes and their interaction with the column and mobile phase (e.g., pH effects, column degradation).

Troubleshooting Guides

This section provides detailed troubleshooting guides for common issues leading to retention time shifts.

Issue 1: Gradual or Sudden Retention Time Drift for All Peaks

If you observe a consistent drift in the retention times of both Metolachlor-d11 and your analytes over a series of injections, or a sudden shift from one batch to the next, follow this guide.

Potential Causes and Solutions:

• Mobile Phase Composition Change:

  • Evaporation of Volatile Solvents: Ensure mobile phase reservoirs are tightly capped to prevent the evaporation of more volatile organic solvents, which can lead to a gradual increase in retention times.

  • Improper Mixing: If preparing the mobile phase manually, ensure accurate measurement of each component. For online mixing systems, check the proportioning valves for proper function.

• Flow Rate Instability:

  • Leaks: Visually inspect all fittings and connections for any signs of leakage. Even a small, slow leak can cause significant retention time shifts.

  • Pump Malfunction: Listen for unusual pump noises. Check pump seals for wear and tear. Perform a flow rate accuracy test by collecting the eluent in a graduated cylinder over a set period.

• Column Temperature Fluctuations:

  • Inadequate Equilibration: Ensure the column is properly equilibrated at the set temperature before starting a sequence.

  • Oven Malfunction: Verify that the column oven is maintaining a stable temperature.

Experimental Protocol: Systematic Troubleshooting of Retention Time Drift

• Verify Flow Rate:

  • Disconnect the column and direct the flow from the pump into a 10 mL graduated cylinder.

  • Set the pump flow rate to 1.0 mL/min.

  • Time how long it takes to collect 10 mL of solvent.

  • If the time is significantly different from 10 minutes, there is a problem with the pump or there is a leak in the system.

• Inspect for Leaks:

  • Systematically check all fittings, starting from the pump and moving towards the detector.

  • Look for visible drips or salt deposits (if using buffered mobile phases).

  • Wipe connections with a clean, dry lab wipe to detect small leaks.

• Check Mobile Phase Preparation:

  • Prepare a fresh batch of mobile phase, paying close attention to accurate measurements.

  • Filter and degas the mobile phase appropriately.

• Ensure Column Equilibration:

  • Flush the column with at least 10-20 column volumes of the mobile phase before the first injection.

  • Monitor the baseline and backpressure until they are stable.

Issue 2: Retention Time Shifts for Specific Analytes

If you observe retention time shifts for your target analytes but the internal standard (Metolachlor-d11) remains relatively stable, the issue is likely related to the specific chemical properties of your analytes.

Potential Causes and Solutions:

• Mobile Phase pH Out of Range:

  • If your analytes are ionizable, their retention can be highly sensitive to the pH of the mobile phase. Ensure the mobile phase pH is buffered and consistently prepared.

• Column Degradation:

  • The accumulation of matrix components on the column can create active sites that interact with specific analytes, causing changes in retention.

  • Harsh mobile phase conditions can lead to the loss of the bonded phase, affecting the retention of certain compounds more than others.

• Sample Matrix Effects:

  • Components in the sample matrix can interfere with the interaction of your analytes with the stationary phase.

Experimental Protocol: Diagnosing Analyte-Specific Retention Time Shifts

• pH Verification:

  • Measure the pH of a freshly prepared batch of the aqueous portion of your mobile phase.

  • Compare this to the pH of the mobile phase you are currently using.

• Column Performance Check:

  • Inject a standard mixture of your analytes and Metolachlor-d11 on a new, or known good, column of the same type.

  • Compare the resulting chromatogram to the one obtained with the suspect column. Significant differences in peak shape or retention time can indicate column degradation.

• Sample Diluent Evaluation:

  • Prepare your sample in the initial mobile phase composition and inject.

  • Compare the retention times to a sample prepared in a different solvent. A stronger sample solvent can cause peaks to elute earlier.

Data Presentation

The following tables provide examples of how changes in chromatographic conditions can affect retention times.

Table 1: Effect of Mobile Phase Composition on Analyte Retention Time

Acetonitrile (%)	Water (%)	Retention Time of Analyte X (min)
40	60	12.5
45	55	9.8
50	50	7.2
55	45	5.1

Note: This is example data for a hypothetical analyte and may not directly reflect the behavior of Metolachlor.

Table 2: Effect of Column Temperature on Analyte Retention Time

Temperature (°C)	Retention Time of Analyte Y (min)
30	8.9
35	8.1
40	7.4
45	6.8

Note: This is example data for a hypothetical analyte and may not directly reflect the behavior of Metolachlor.

Visualizations

The following diagrams illustrate key workflows and logical relationships in troubleshooting retention time shifts.

Caption: Troubleshooting workflow for retention time shifts.

Caption: Standard workflow for preparing HPLC mobile phase.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromblog.wordpress.com [chromblog.wordpress.com]
• 3. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 4. biorelevant.com [biorelevant.com]
• 5. agilent.com [agilent.com]

Dealing with co-eluting interferences in Metolachlor analysis

Welcome to the technical support center for Metolachlor analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to co-eluting interferences in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques used for Metolachlor analysis and what are their vulnerabilities to co-eluting interferences?

A1: The most common analytical techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][2][3] While both are powerful, they can be susceptible to co-eluting interferences, also known as matrix effects.[4][5] In LC-MS/MS, co-eluting compounds can cause ion suppression or enhancement, leading to inaccurate quantification.[5] In GC-MS/MS, matrix components can accumulate in the injector or on the column, causing signal drift, peak broadening, and retention time shifts.[2]

Q2: What are the primary sources of co-eluting interferences in Metolachlor analysis?

A2: Co-eluting interferences typically originate from the sample matrix itself. For environmental samples like soil and water, humic acids, fulvic acids, and other organic matter are common interferences. In agricultural products and food samples, pigments (like chlorophyll), sugars, lipids, and other endogenous compounds can co-elute with Metolachlor.[6][7] The complexity of the matrix directly impacts the severity of the interference.[1]

Q3: What are the initial steps I should take if I suspect co-eluting interferences are affecting my Metolachlor analysis?

A3: If you suspect interferences, first, review your sample preparation method. Inadequate cleanup is a primary cause of matrix effects.[8][9] Second, examine your chromatograms for signs of interference, such as distorted peak shapes, shifting retention times, or an unstable baseline. Finally, comparing the results from a neat standard solution to a matrix-matched standard can help quantify the extent of ion suppression or enhancement.[5]

Troubleshooting Guides

Guide 1: Optimizing Sample Preparation to Mitigate Co-eluting Interferences

This guide provides a systematic approach to improving your sample preparation workflow to remove interfering compounds before instrumental analysis.

Problem: Poor accuracy and precision in Metolachlor quantification, suspected to be caused by matrix effects.

Solution Workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. hpst.cz [hpst.cz]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mag.go.cr [mag.go.cr]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 8. scispace.com [scispace.com]
• 9. article.sciencepg.com [article.sciencepg.com]

Adjusting pH for optimal extraction of Metolachlor from water

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of Metolachlor from aqueous samples by adjusting the pH.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for extracting Metolachlor from water?

A1: Metolachlor is a neutral molecule with no readily accessible pKa, meaning its chemical structure is not significantly affected by pH changes within a typical aqueous range.[1] Research has shown that successful extraction of S-Metolachlor can be achieved at acidic (pH 4.0), neutral (pH 7.0), and alkaline (pH 9.2) conditions, with high recoveries in all cases.[2] However, one study on the solid-phase extraction (SPE) of S-Metolachlor and its metabolite found that no pH adjustment (leaving the sample at its natural pH of around 6.3) yielded better results than acidification.

Q2: Why do some protocols recommend adjusting the pH if Metolachlor is a neutral compound?

A2: While the charge of the Metolachlor molecule itself is not altered by pH, adjusting the pH of the water sample is often a strategy to control the solubility and retention of other interfering compounds in the matrix. For example, acidifying the sample to a pH below 2 can cause basic compounds to become fully ionized (positively charged).[3] This increases their water solubility and reduces the likelihood of them being co-extracted with the non-polar Metolachlor, leading to a cleaner extract.

Q3: Does the optimal pH depend on the extraction method (Liquid-Liquid vs. Solid-Phase Extraction)?

A3: The necessity and rationale for pH adjustment can differ between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• For LLE , pH adjustment can help minimize the formation of emulsions and improve the partitioning of Metolachlor into the organic solvent by altering the characteristics of the aqueous matrix.

• For SPE , adjusting the pH can influence the interaction of both Metolachlor and interfering substances with the sorbent material. However, as noted, some studies indicate that for Metolachlor extraction using a C18 cartridge, pH adjustment may not be necessary.

Q4: What are the common SPE cartridges used for Metolachlor extraction?

A4: C18 (octadecylsilane) cartridges are frequently used for the solid-phase extraction of Metolachlor from water. Other polymeric sorbents can also be employed. The choice of cartridge may influence the optimal pH and elution solvents.

Data Presentation

The following table summarizes the recovery of S-Metolachlor from water at different pH values using a liquid-liquid extraction method.

pH	Spiking Level (ppm)	Mean Recovery Range (%)
4.0	0.05 - 0.5	79.43 - 90.05
7.0	0.05 - 0.5	84.10 - 99.17
9.2	0.05 - 0.5	79.67 - 94.50

Data sourced from a study on the in vitro dissipation of S-metolachlor in water at different pH levels.[2]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of S-Metolachlor from Water

This protocol is based on a method demonstrating high recovery across a range of pH values.[2]

• Sample Preparation:

  • Take a 20 mL representative water sample in a 50 mL polypropylene (B1209903) centrifuge tube.

  • If pH adjustment is desired for matrix interference control, add an appropriate acid (e.g., hydrochloric acid) or base (e.g., sodium hydroxide) dropwise to reach the target pH (e.g., 4.0, 7.0, or 9.2).

• Extraction:

  • Add 8 mL of a hexane:dichloromethane (40:60 v/v) solvent mixture to the centrifuge tube.

  • Shake the tube vigorously for 2 minutes.

  • Vortex the mixture for 2 minutes.

  • Allow the phases to separate by letting the tube stand at room temperature for 15 minutes.

• Sample Concentration:

  • Carefully transfer a 2.0 mL aliquot of the organic (bottom) layer to a clean glass test tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 45°C.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., 2 mL of hexane) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) of S-Metolachlor from Water

This protocol provides a general guideline for SPE using C18 cartridges. As research suggests, pH adjustment may not be necessary and could be a variable to optimize.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 10 mL of methanol (B129727) through it, followed by 10 mL of deionized water. Ensure the cartridge does not go dry before adding the sample.

• Sample Loading:

  • Pass the water sample through the conditioned C18 cartridge at a steady flow rate.

  • Optional pH adjustment: Some protocols for broader pesticide analysis suggest acidifying the sample to a pH < 2 with hydrochloric or sulfuric acid before loading.[1] However, for Metolachlor specifically, it has been found that no pH adjustment may yield better recovery.

• Washing:

  • Wash the cartridge with a small volume of deionized water to remove any remaining polar impurities.

• Drying:

  • Dry the cartridge under a vacuum for approximately 10 minutes to remove excess water.

• Elution:

  • Elute the retained Metolachlor from the cartridge using an appropriate organic solvent, such as a mixture of acetone (B3395972) and n-hexane.

• Concentration and Analysis:

  • Collect the eluate and concentrate it under a stream of nitrogen if necessary.

  • Reconstitute the residue in a suitable solvent for chromatographic analysis.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low recovery of Metolachlor	Inappropriate pH for the specific sample matrix, leading to co-extraction of interfering substances that affect quantification.	Test extraction at the sample's natural pH first. If low recovery persists, experiment with adjusting the pH to acidic (e.g., 4) and neutral (7) to see if it improves the cleanliness of the extract and subsequent analysis.
Incomplete elution from the SPE cartridge.	Ensure the eluting solvent is strong enough to desorb Metolachlor from the C18 sorbent. Consider using a different solvent or a mixture of solvents.
Emulsion formation during LLE	High concentration of organic matter or surfactants in the water sample.	Centrifuge the sample to break the emulsion. Adding a small amount of salt (salting out) to the aqueous phase can also help. Modifying the pH away from neutral may also destabilize the emulsion.
Inconsistent results between samples	Variability in the sample matrix affecting the extraction efficiency.	Standardize the pH adjustment procedure for all samples in a batch. If the sample matrix is highly variable, consider using a matrix-matched calibration curve for more accurate quantification.
Poor retention on SPE cartridge	The sample loading flow rate is too high.	Reduce the flow rate during sample loading to ensure adequate interaction time between Metolachlor and the sorbent.
The cartridge was not properly conditioned or went dry before sample loading.	Always ensure the cartridge is properly conditioned and that the sorbent bed remains wet before the sample is introduced.

Visual Workflows

Caption: Workflow for pH adjustment in Metolachlor extraction.

Caption: Troubleshooting logic for low Metolachlor recovery.

References

• 1. weber.hu [weber.hu]
• 2. chemijournal.com [chemijournal.com]
• 3. env.go.jp [env.go.jp]

Technical Support Center: Analysis of Metolachlor by Liquid Chromatography

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate Liquid Chromatography (LC) column for the separation of Metolachlor (B1676510). It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor to consider when selecting an LC column for Metolachlor analysis?

The primary consideration is whether you need to separate the stereoisomers of Metolachlor. Metolachlor has four stereoisomers due to two chiral elements.[1][2] The herbicidal activity is primarily associated with the S-enantiomers.[3][4] Therefore, if your objective is to perform an isomer-specific analysis, a chiral column is mandatory.[1][2] For routine quantification of total Metolachlor in formulations or some environmental samples without resolving the isomers, a standard reversed-phase column, such as a C18, is often sufficient.[5][6]

Q2: Which type of chiral column is recommended for separating Metolachlor stereoisomers?

Several types of chiral stationary phases (CSPs) have been successfully used to separate Metolachlor stereoisomers. Polysaccharide-based columns, particularly those with cellulose (B213188) or amylose (B160209) derivatives, are common. Specific examples that have been cited for successful separation include:

• Cellulose tris(3,5-dimethylphenyl carbamate) based columns [7][8]

• Chiralpak IA-3 [3][4]

• Chiralcel OD-H [9]

• ChiralPak AS-H [10]

The choice among these will depend on the specific isomers of interest, the desired resolution, and the analytical technique being used (e.g., HPLC, SFC).

Q3: What are the typical mobile phases for chiral separation of Metolachlor?

For chiral separations of Metolachlor, normal-phase chromatography is frequently employed.[3][11] Typical mobile phases consist of a non-polar solvent like n-hexane or heptane (B126788) mixed with a polar modifier such as ethanol, isopropanol (B130326), or diethyl ether.[3][9] Supercritical Fluid Chromatography (SFC) with carbon dioxide and a co-solvent like methanol (B129727) or isopropanol has also been shown to be an effective and faster alternative to normal-phase HPLC, while also using less harmful solvents.[3]

Q4: Can I use a reversed-phase column for Metolachlor analysis?

Yes, a reversed-phase column, most commonly a C18 column, can be used for the analysis of Metolachlor.[5][6][12] This approach is suitable when the goal is to quantify the total amount of Metolachlor and separation of its stereoisomers is not required. It is a common method for analyzing pesticide formulations and environmental samples.[5][13]

Q5: What is a typical reversed-phase mobile phase for Metolachlor?

A typical mobile phase for reversed-phase separation of Metolachlor consists of a mixture of acetonitrile (B52724) and water.[5][6][12] The exact ratio can be optimized to achieve the desired retention time and peak shape. For LC-MS applications, additives like formic acid may be included in the mobile phase.[6][12]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor or No Separation of Stereoisomers (Chiral Analysis)	Incorrect chiral column selection.	Ensure you are using a suitable chiral stationary phase. Polysaccharide-based columns are a good starting point.[3][4][7][8][9][10][14]
Inappropriate mobile phase composition.	Optimize the mobile phase. For normal-phase chiral chromatography, adjust the ratio of the non-polar solvent to the polar modifier.[3][9][11]
Temperature fluctuations.	Use a column oven to maintain a stable temperature, as temperature can significantly impact chiral selectivity.[4]
Peak Tailing (Reversed-Phase and Chiral)	Secondary interactions with the stationary phase.	For reversed-phase, ensure the mobile phase pH is appropriate. Adding a small amount of an acidic modifier like formic acid can sometimes help. For chiral separations, experiment with different polar modifiers in your mobile phase.
Column contamination or aging.	Flush the column according to the manufacturer's instructions. If the problem persists, consider replacing the column or using a guard column.[15]
Peak Splitting	Injection solvent is too strong.	The sample should be dissolved in a solvent that is weaker than or the same as the mobile phase.[15][16]
Clogged column frit.	Back-flush the column (if the manufacturer allows) or replace the inlet frit. An in-line filter can help prevent this.[16]
High Backpressure	Blockage in the LC system.	Systematically check for blockages, starting from the column outlet and moving backward. A plugged frit or contaminated column is a common cause.[15][16]
Particulate matter from the sample.	Filter all samples and mobile phases before use.[16]

Experimental Protocols

Chiral Separation of Metolachlor Stereoisomers using SFC

This protocol is based on a method developed for the separation of all four stereoisomers of Metolachlor using Supercritical Fluid Chromatography (SFC).[3]

• Instrumentation: Agilent 1260 Infinity Analytical SFC System or equivalent.

• Column: Chiralpak IA-3, 4.6 x 150 mm, 3 µm.[4]

• Mobile Phase: Supercritical CO2 with an isocratic co-solvent of 2.5% isopropanol.[3]

• Flow Rate: 2.5 mL/min.[4]

• Column Temperature: 35 °C.[4]

• Detection: UV at 220 nm.[4]

• Sample Preparation: Dissolve Metolachlor standard or sample in isopropanol.[3]

Reversed-Phase HPLC Analysis of Metolachlor

This protocol is a general guideline for the quantification of total Metolachlor.

• Instrumentation: Standard HPLC system with UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[5]

• Mobile Phase: Acetonitrile and water (80:20 v/v).[5]

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: Ambient.

• Detection: UV at 230 nm.[5]

• Sample Preparation: Dissolve the sample in the mobile phase.

Data Presentation

Table 1: Recommended LC Columns and Conditions for Metolachlor Separation

Analytical Goal	Column Type	Stationary Phase	Typical Mobile Phase	Detection	Reference
Chiral Separation	Chiral	Cellulose tris(3,5-dimethylphenyl carbamate)	n-Hexane/Ethanol	UV, MS	[7][8]
Chiral	Chiralpak IA-3	Supercritical CO2/Isopropanol	UV	[3][4]
Chiral	Chiralcel OD-H	n-Hexane/Diethyl ether	UV	[9]
Chiral	ChiralPak AS-H	Not specified	MS/MS	[10]
Total Metolachlor Quantification	Reversed-Phase	C18	Acetonitrile/Water	UV	[5][6]
Reversed-Phase	Newcrom R1	Acetonitrile/Water/Phosphoric Acid	UV, MS	[6][12]

Visualizations

Caption: Workflow for selecting the appropriate LC column for Metolachlor analysis.

References

• 1. Isolation and identification of the metolachlor stereoisomers using high-performance liquid chromatography, polarimetric measurements, and enantioselective gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. agilent.com [agilent.com]
• 4. lcms.cz [lcms.cz]
• 5. ijariit.com [ijariit.com]
• 6. Separation of S-Metolachlor on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Enantiomeric separation of metolachlor and its metabolites using LC-MS and CZE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enantiomeric separation of metolachlor and its metabolites using LC-MS and CZE [pubs.usgs.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. cipac.org [cipac.org]
• 12. Separation of Metolachlor on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. epa.gov [epa.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 16. agilent.com [agilent.com]

Fine-tuning MS/MS transitions for Metolachlor-d11 quantification

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the fine-tuning of MS/MS transitions for the quantification of Metolachlor using its deuterated internal standard, Metolachlor-d11.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor ions and MS/MS transitions for Metolachlor and Metolachlor-d11?

A1: For quantification by LC-MS/MS in positive ionization mode, the protonated molecule [M+H]⁺ is selected as the precursor ion. Metolachlor-d11 is expected to have a similar fragmentation pattern to the unlabeled compound, with a mass shift corresponding to the number of deuterium (B1214612) atoms. The most common transitions are summarized below.

Table 1: Recommended MS/MS Transitions for Metolachlor and Metolachlor-d11

Compound	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Notes
Metolachlor	284.1	252.1	176.1	The quantifier transition is typically the most abundant and stable fragment.[1][2]
Metolachlor-d11	295.2	263.2	187.2	Precursor ion mass assumes 11 deuterium atoms. Product ions assume deuterium atoms are not lost in these primary fragments.

Note: These values are a starting point. The optimal m/z values may vary slightly depending on instrument calibration and resolution.

Q2: Why is it necessary to have both a quantifier and a qualifier transition?

A2: Using two transitions enhances the reliability and specificity of the analysis.[3][4]

• Quantifier Ion: The most intense and stable product ion, used for calculating the concentration of the analyte.

• Qualifier Ion: A second, typically less intense product ion. The ratio of the qualifier to the quantifier peak area should remain constant across all standards and samples. This ion ratio provides a confirmation of the analyte's identity and helps to distinguish it from potential matrix interferences.[5]

Q3: What are the critical parameters to optimize for MS/MS transitions?

A3: To achieve the highest sensitivity and reproducibility, it is crucial to optimize the Collision Energy (CE) and Declustering Potential (DP) for each transition of both the analyte and the internal standard.[6]

• Declustering Potential (DP): This voltage is applied to prevent solvent clusters from entering the mass spectrometer, but excessive voltage can cause unwanted in-source fragmentation.

• Collision Energy (CE): This parameter controls the energy applied in the collision cell to fragment the precursor ion. Each precursor-to-product ion transition has a unique optimal CE value that maximizes the product ion's signal.[7]

Troubleshooting Guide

This section addresses common issues encountered during the fine-tuning and application of an LC-MS/MS method for Metolachlor quantification.

Problem 1: Low or No Signal for Metolachlor or Metolachlor-d11

Possible Cause	Troubleshooting Step
Incorrect MS/MS Transitions	Verify the precursor and product ion m/z values. Infuse a standard solution directly into the mass spectrometer to confirm the parent ion mass and observe the fragmentation pattern.
Suboptimal CE or DP	Perform a compound optimization experiment. Systematically ramp the CE and DP for each transition to find the values that yield the maximum signal intensity.[8]
Poor Ionization	Check mobile phase composition. The presence of additives like formic acid or ammonium (B1175870) formate (B1220265) can significantly improve protonation in positive ESI mode.[5] Also, ensure ion source parameters (e.g., temperature, gas flows, spray voltage) are optimized.
Sample Preparation Issues	Verify the efficiency of your extraction procedure (e.g., SPE). Ensure the final sample solvent is compatible with the mobile phase to prevent peak distortion or signal suppression.

Problem 2: High Background Noise or Interfering Peaks

Possible Cause	Troubleshooting Step
Matrix Effects	Matrix components co-eluting with the analyte can suppress or enhance the signal. Improve sample cleanup, adjust the chromatographic gradient to better separate the analyte from interferences, or dilute the sample.
Contamination	Check for contamination in the LC system, solvents, or sample preparation materials. Run solvent blanks to identify the source of the contamination.
Non-Specific Transitions	The selected product ion may be too small (low m/z) or a very common fragment, leading to high background.[3] If possible, select a more specific, higher-mass fragment ion, even if it is slightly less intense.

Problem 3: Unstable Ion Ratio Between Quantifier and Qualifier

Possible Cause	Troubleshooting Step
Co-eluting Interference	An interference may be present at the m/z of one of your transitions but not the other. Examine the chromatograms closely. Improve chromatographic separation or sample cleanup.
Low Signal Intensity	At concentrations near the limit of detection, ion statistics can be poor, leading to higher variability in the ion ratio. Ensure your measurements are well above the limit of quantification for reliable ratio calculations.[9]
Cross-talk	If the dwell times are too short and transitions from different compounds are monitored consecutively, it can lead to inaccurate ion ratios. Ensure adequate dwell time for each MRM transition.

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Metolachlor and Metolachlor-d11 in a solvent mixture representative of your final mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Optimize Source Parameters: Adjust source parameters (e.g., spray voltage, source temperature, nebulizer gas) to maximize the signal of the precursor ions (m/z 284.1 and 295.2).

• Optimize DP: While monitoring the precursor ion, ramp the declustering potential (e.g., from 10 to 100 V) to find the value that gives the highest intensity without evidence of fragmentation.

• Optimize CE: Select a precursor ion (e.g., m/z 284.1) and a product ion (e.g., m/z 252.1). Ramp the collision energy (e.g., from 5 to 40 eV) and record the product ion intensity at each step.[8] The optimal CE is the value that produces the maximum signal.

• Repeat: Repeat step 5 for all quantifier and qualifier transitions for both Metolachlor and Metolachlor-d11.

Protocol 2: Sample Analysis using LC-MS/MS

This is a general-purpose method for analyzing water samples. Modifications will be necessary for other matrices like soil or biological fluids.

Table 2: Example LC-MS/MS Operating Conditions

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 90% B over 7 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Visualizations

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. forensicrti.org [forensicrti.org]
• 4. agilent.com [agilent.com]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. skyline.ms [skyline.ms]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Metolachlor-d11 Quantification in Soil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Metolachlor-d11 in various soil types.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the quantification of Metolachlor-d11 in soil?

A1: The primary factors include soil composition (organic matter and clay content), soil pH, and moisture levels. High organic matter and clay content can lead to strong adsorption of Metolachlor-d11, making its extraction more challenging. Soil moisture can influence the analyte's availability and the efficiency of the extraction solvent.

Q2: Why is Metolachlor-d11 used as an internal standard?

A2: Metolachlor-d11 is a deuterated form of Metolachlor. It is used as an internal standard because it has a higher molecular weight than the non-deuterated Metolachlor, but it behaves almost identically during sample preparation (extraction, cleanup) and chromatographic analysis. This allows for accurate quantification by correcting for any analyte loss during the analytical process.

Q3: What is the expected recovery rate for Metolachlor-d11 from soil samples?

A3: Acceptable recovery rates for pesticide residue analysis, including Metolachlor-d11, are typically within the range of 70-120% with a relative standard deviation (RSD) of less than 20%.[1] However, this can vary depending on the soil type and the analytical method used. For instance, average recoveries of S-metolachlor in soil have been reported to be between 81% and 97%.[2]

Q4: How do different soil types affect the analytical results?

A4: Different soil types introduce what is known as "matrix effects" in analytical methods like liquid chromatography-mass spectrometry (LC-MS/MS).[3][4][5][6] Co-extracted substances from the soil matrix can either suppress or enhance the ionization of Metolachlor-d11 in the mass spectrometer, leading to inaccurate quantification.[3][6] The nature and intensity of these effects vary with the soil's organic matter content, clay content, and other chemical properties.[7][8][9]

Q5: What are the recommended analytical techniques for Metolachlor-d11 quantification in soil?

A5: The most common and reliable techniques are gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS).[10] Specifically, LC-MS/MS is widely used for its high sensitivity and selectivity.[1][11] GC with an electron capture detector (GC-ECD) is also a viable option.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Metolachlor-d11	Incomplete Extraction: Strong adsorption to soil particles, especially in high organic matter or clay soils.[8][9]	- Increase the extraction time or use a more vigorous extraction technique (e.g., sonication, mechanical agitation).[11] - Use a stronger extraction solvent or a combination of solvents. A mixture of methanol (B129727), water, and ammonium (B1175870) hydroxide (B78521) has been shown to be effective.[11] - Perform multiple extraction steps.[11]
Analyte Loss During Cleanup: Inefficient solid-phase extraction (SPE) or other cleanup steps.	- Optimize the SPE method by selecting the appropriate sorbent and elution solvents. A C18 SPE column is often used for Metolachlor.[11] - Check the pH of the sample before and after SPE to ensure optimal retention and elution.
High Variability in Results (High RSD)	Inconsistent Sample Homogenization: Soil samples are often heterogeneous.	- Thoroughly mix and sieve the soil sample before taking a subsample for analysis to ensure it is representative.[12]
Matrix Effects: Inconsistent signal suppression or enhancement between samples.[3][4]	- Prepare matrix-matched calibration standards. This involves spiking blank soil extract with known concentrations of the analyte to create a calibration curve that accounts for matrix effects.[5] - Dilute the sample extract to reduce the concentration of co-eluting matrix components.[4]
Peak Tailing or Splitting in Chromatography	Active Sites in the GC/LC System: Interaction of the analyte with the column or other components.	- Use a deactivated liner and column in GC. - For LC, ensure the mobile phase is compatible with the analyte and column.
Co-eluting Interferences: Other compounds from the soil matrix are eluting at the same time as Metolachlor-d11.	- Optimize the chromatographic conditions (e.g., temperature gradient in GC, mobile phase composition in LC) to improve separation. - Enhance the sample cleanup procedure to remove more interfering compounds.
No Detectable Peak for Metolachlor-d11	Degradation of the Analyte: Metolachlor can degrade under certain environmental conditions.	- Ensure proper storage of samples (frozen at <-10°C) and extracts (refrigerated at <5°C) to prevent degradation.[11]
Instrumental Issues: Low sensitivity of the detector or incorrect instrument parameters.	- Check the instrument's sensitivity and perform a system suitability test. - Verify the mass transitions and other MS parameters for Metolachlor-d11.

Quantitative Data Summary

The following table summarizes recovery data for Metolachlor and its enantiomer S-Metolachlor from various studies. Note that direct comparison between studies may be challenging due to differences in soil types, analytical methods, and experimental conditions.

Soil Type	Analyte	Extraction Method	Analytical Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Silty Loam	S-Metolachlor	Distilled water and ethyl acetate (B1210297) followed by SPE	GC-ECD	81 - 97	< 9.7	[2]
Not Specified	S-Metolachlor	Modified QuEChERS	LC-MS/MS	91.3	5.8	[1]
Cotton Field Soil	S-Metolachlor	Not specified	Not specified	94.5 - 102.9	Not specified	[13]
Not Specified	Metolachlor	Ethyl acetate	GC-NPD / GC-MS	> 90	Not specified	[10]

Experimental Protocols

Detailed Methodology for Metolachlor-d11 Quantification in Soil

This protocol is based on the principles outlined in EPA MRID 46829512 for the analysis of S-metolachlor and its degradates in soil.[11]

1. Sample Preparation and Extraction:

• Homogenize the soil sample by passing it through a 2 mm sieve.[12]

• Weigh a 10-gram subsample of the homogenized soil into a centrifuge tube.

• Fortify the sample with a known amount of Metolachlor-d11 solution to serve as an internal standard.

• Add 20 mL of extraction solvent (70% methanol, 29% water, 1% ammonium hydroxide).

• Shake the sample vigorously using a mechanical shaker for a specified time (e.g., 30 minutes).

• Centrifuge the sample to separate the soil from the extract.

• Filter the supernatant and collect the extract.

• Repeat the extraction process (steps 4-7) with a fresh portion of the extraction solvent and combine the extracts.

• Reduce the methanol content of the combined extract using a rotary evaporator.

2. Sample Cleanup (Solid-Phase Extraction - SPE):

• Acidify the extract.

• Condition a C18 SPE column with the appropriate solvents (e.g., methanol followed by water).[11]

• Load the acidified extract onto the conditioned SPE column.

• Wash the column with a solution of 40% acetonitrile (B52724) in water (containing 0.1% formic acid) to remove interferences.[11]

• Elute the Metolachlor-d11 from the column using a solution of 80% acetonitrile in water.[11]

• Concentrate the eluate to dryness using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., 20% acetonitrile in water) for analysis.[11]

3. Instrumental Analysis (LC-MS/MS):

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile (or methanol), both typically containing a small amount of an additive like formic acid or ammonium formate (B1220265) to improve peak shape and ionization.

  • Flow Rate: A typical flow rate for standard analytical columns is 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) is commonly used.

  • Polarity: Metolachlor can be monitored in both positive and negative ion modes, but positive mode is often preferred.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. This involves monitoring a specific precursor ion for Metolachlor-d11 and its corresponding product ion(s).

  • Calibration: A calibration curve is generated using matrix-matched standards at several concentration levels.

4. Quality Control:

• Method Blank: An empty sample tube is carried through the entire analytical process to check for contamination.

• Laboratory Fortified Blank (LFB): A blank soil sample is fortified with a known amount of Metolachlor-d11 to assess the accuracy of the method.

• Laboratory Fortified Matrix Spike (LFMS): A pre-analyzed soil sample is fortified with a known amount of Metolachlor-d11 to evaluate the effect of the matrix on the analytical method.

Visualizations

Caption: Experimental workflow for Metolachlor-d11 quantification in soil.

Caption: Troubleshooting logic for Metolachlor-d11 quantification issues.

References

• 1. Dissipation of S-metolachlor in plant and soil and effect on enzymatic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. openknowledge.fao.org [openknowledge.fao.org]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of an LC-MS/MS Method for Metolachlor using Metolachlor-d11: A Comparative Guide

This guide provides a comprehensive overview of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Metolachlor, utilizing its deuterated isotopologue, Metolachlor-d11, as an internal standard. The use of an isotope-labeled internal standard like Metolachlor-d11 is a robust technique in quantitative mass spectrometry, as it closely mimics the analyte's behavior during sample preparation and analysis, thereby correcting for matrix effects and improving the accuracy and precision of the results. This guide also presents a comparison with alternative analytical techniques and includes detailed experimental protocols and validation data.

LC-MS/MS Method Performance

The LC-MS/MS method for Metolachlor analysis, incorporating Metolachlor-d11 as an internal standard, demonstrates high sensitivity and selectivity. The validation of this method is crucial to ensure reliable and reproducible results. Key validation parameters are summarized in the table below.

Validation Parameter	Result
Linearity (Correlation Coefficient, r²)	>0.995[1]
Accuracy (Recovery)	95% - 105%[2][3]
Precision (Relative Standard Deviation, RSD)	<15%
Limit of Detection (LOD)	0.05 ng/mL[4]
Limit of Quantification (LOQ)	0.10 ppb[2][3][5]

Comparison with Alternative Analytical Methods

While LC-MS/MS is a powerful technique for Metolachlor analysis, other methods have also been employed. The following table compares the LC-MS/MS method with Gas Chromatography-Mass Spectrometry (GC-MS) and Thin-Layer Chromatography (TLC).

Feature	LC-MS/MS with Metolachlor-d11	GC-MS	Thin-Layer Chromatography (TLC)
Principle	Separation by liquid chromatography and detection by mass spectrometry.	Separation of volatile compounds by gas chromatography and detection by mass spectrometry.	Separation based on differential partitioning of components between a stationary phase and a mobile phase.[6]
Selectivity	Very High	High	Moderate
Sensitivity	Very High (ppb to ppt (B1677978) levels)[2][3][5]	High (ppb levels)[7]	Low (ppm levels)
Internal Standard	Metolachlor-d11 effectively corrects for matrix effects.[8]	A deuterated standard can also be used.	Not commonly used.
Sample Derivatization	Not typically required.	May be required for non-volatile metabolites.	Not required.
Applicability	Suitable for a wide range of matrices including water and soil.[2][3]	Suitable for volatile and semi-volatile compounds in various matrices.[7][9]	Primarily for qualitative screening and mobility studies in soil.[6]

Experimental Protocols

LC-MS/MS Method for Metolachlor Quantification

This protocol outlines the key steps for the quantitative analysis of Metolachlor in water samples using LC-MS/MS with Metolachlor-d11 as an internal standard.

1. Sample Preparation (Solid Phase Extraction - SPE)

• A 50 mL water sample is passed through a C18 SPE column.[2][3]

• The column is washed with deionized water.

• Metolachlor and Metolachlor-d11 are eluted with an appropriate solvent, such as methanol.[1]

• The eluate is evaporated to near dryness and reconstituted in a mobile phase-compatible solvent.[2][3]

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[2][3]

• Chromatographic Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[1]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2][3]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for both Metolachlor and Metolachlor-d11 are monitored.

3. Calibration and Quantification

• Calibration standards are prepared by spiking known amounts of Metolachlor into a blank matrix.

• A fixed amount of the internal standard, Metolachlor-d11, is added to all standards, blanks, and samples.[10]

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• The concentration of Metolachlor in the samples is determined from this calibration curve.

Workflow Diagram

The following diagram illustrates the experimental workflow for the validation of the LC-MS/MS method for Metolachlor.

Caption: Workflow for LC-MS/MS method validation of Metolachlor.

References

• 1. cdpr.ca.gov [cdpr.ca.gov]
• 2. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 6. Analytical methods for the determination of alachlor, metolachlor, simazine and atrazine mobility in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Selective and sensitive quantification of acetochlor and s-metolachlor in maize and soybean plant samples by Gas chromatography-tandem mass spectrometry [repository.iuls.ro]
• 10. epa.gov [epa.gov]

A Head-to-Head Comparison: Metolachlor-d11 versus C13-Metolachlor as Internal Standards in Analytical Quantification

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide metolachlor (B1676510), the selection of an appropriate internal standard is a critical determinant of method accuracy and reliability. This guide provides an objective comparison of two stable isotope-labeled internal standards: the commonly used Metolachlor-d11 and the theoretically superior C13-Metolachlor.

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative mass spectrometry-based analysis. An ideal SIL-IS exhibits identical chemical and physical properties to the analyte, co-eluting during chromatography and showing similar ionization efficiency and extraction recovery. This allows for the correction of variations that can occur during sample preparation and analysis. While both deuterium (B1214612) (d or ²H) and carbon-13 (¹³C) labeling are utilized, their inherent properties can result in notable differences in analytical performance.

The Critical Role of the Isotopic Effect

The primary distinction in performance between deuterium and carbon-13 labeled standards arises from the "isotopic effect." Deuterium labeling, which involves replacing hydrogen atoms with their heavier isotope, can sometimes lead to slight differences in physicochemical properties compared to the unlabeled analyte. This is because the mass difference between hydrogen and deuterium is proportionally large. In contrast, the substitution of carbon-12 with carbon-13 results in a smaller relative mass change, leading to properties that are virtually indistinguishable from the native compound.[1][2]

Performance Comparison: Metolachlor-d11 vs. C13-Metolachlor

The following table summarizes the key performance characteristics of Metolachlor-d11 and a theoretical C13-Metolachlor based on established principles of stable isotope labeling. While Metolachlor-d11 is commercially available and widely used, the availability of C13-Metolachlor may be limited.[1][2]

Feature	Metolachlor-d11	C13-Metolachlor (Theoretical)	Rationale & Implications for Metolachlor Analysis
Chromatographic Co-elution	Good to Excellent	Excellent	Deuterated standards can sometimes exhibit a slight shift in retention time compared to the analyte, a phenomenon known as the "isotopic effect."[2] While often minimal, this can impact the precision of quantification, especially with high-resolution chromatography. C13-labeled standards are expected to co-elute perfectly with the native analyte, ensuring more accurate correction for matrix effects and instrument variability.
Isotopic Stability	High	Very High	Deuterium labels on non-exchangeable positions, as is typical for Metolachlor-d11, are generally stable under standard analytical conditions. However, the theoretical potential for back-exchange with protic solvents exists under certain conditions. The ¹³C label is integrated into the carbon skeleton of the molecule, rendering it exceptionally stable with no risk of exchange.[3]
Matrix Effects Compensation	Good	Excellent	Due to the potential for slight chromatographic separation, the compensation for matrix-induced ion suppression or enhancement by Metolachlor-d11 may not be as precise as with a perfectly co-eluting standard. C13-Metolachlor would experience the exact same matrix effects as the analyte at the same retention time, leading to more accurate quantification.
Availability & Cost	Readily Available	Limited Availability / Higher Cost	Deuterated internal standards are generally more common and less expensive to synthesize than their C13 counterparts.[1][2] The cost-effectiveness of Metolachlor-d11 makes it a practical choice for many laboratories.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of metolachlor in a water sample using a stable isotope-labeled internal standard. This protocol can be adapted for either Metolachlor-d11 or C13-Metolachlor.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Collection: Collect a 500 mL water sample in a clean glass container.

• Fortification: Add a known concentration of the internal standard (Metolachlor-d11 or C13-Metolachlor) to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 500 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Elution: Elute the trapped metolachlor and internal standard from the cartridge using 10 mL of ethyl acetate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS) is recommended.

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) is suitable for separation.

• Mobile Phase: A gradient elution with water (containing 0.1% formic acid) and acetonitrile (B52724) is typically used.

• Injection Volume: 10 µL.

• Mass Spectrometry: The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for the specific precursor and product ions of metolachlor and the internal standard.

• Quantification: The concentration of metolachlor in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of metolachlor and a constant concentration of the internal standard.

Logical Workflow for Metolachlor Analysis using an Internal Standard

Caption: Logical workflow for metolachlor quantification using an internal standard.

Conclusion

For routine analysis of metolachlor, Metolachlor-d11 serves as a robust and cost-effective internal standard. However, for applications demanding the highest level of accuracy and precision, particularly in complex matrices or for regulatory submissions, the use of a C13-labeled internal standard like C13-Metolachlor is theoretically superior. The ideal co-elution and enhanced isotopic stability of a C13-labeled standard can provide more reliable compensation for analytical variability. The choice between these two internal standards will ultimately depend on the specific analytical requirements, budget constraints, and the availability of the C13-labeled analog.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Performance characteristics of GC-MS vs. LC-MS for Metolachlor analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of herbicides like Metolachlor (B1676510) is critical for environmental monitoring, food safety, and toxicological studies. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of their performance characteristics for Metolachlor analysis, supported by experimental data, to aid in selecting the most suitable method for specific research needs.

At a Glance: Key Performance Characteristics

The choice between GC-MS and LC-MS for Metolachlor analysis hinges on factors such as the sample matrix, the required sensitivity, and the specific analytes of interest, including the parent compound and its metabolites. While both techniques offer high selectivity and sensitivity, they possess distinct advantages and limitations.

Performance Metric	GC-MS / GC-MS/MS	LC-MS / LC-MS/MS	Key Considerations
Limit of Detection (LOD)	0.07 ng/g (s-metolachlor in maize/soybean straw)[1][2]	0.125 ng injected (metolachlor in water)[3]	LC-MS can often achieve lower detection limits, particularly for polar metabolites.
Limit of Quantification (LOQ)	0.19 to 0.67 ng/g (s-metolachlor in maize/soybean straw)[1][2]	0.10 ppb (metolachlor in water)[3][4]	Both techniques provide excellent quantitation limits, suitable for residue analysis.
**Linearity (R²) **	0.991 to 0.998 (in maize/soybean straw)[1]	>0.995 (in water)	Both methods demonstrate excellent linearity over typical concentration ranges.
Recovery	86% to 119.7% (in maize/soybean straw)[1][2]	95% to 105% (in water)[3][4]	Both techniques show high and consistent recovery rates.
Matrix Effects	Can be significant, often requiring matrix-matched standards.	Generally more pronounced due to ion suppression or enhancement in the ESI source.	Sample preparation and the use of internal standards are crucial for both to mitigate matrix effects.
Analyte Suitability	Ideal for volatile and thermally stable compounds. Metolachlor is amenable to GC-MS.	Suitable for a wider range of compounds, including polar and thermally labile metabolites of Metolachlor (e.g., ESA and OXA).	LC-MS is superior for analyzing the polar degradation products of Metolachlor.
Sample Preparation	May require derivatization for less volatile metabolites.	Often simpler, with direct injection of aqueous samples possible.	The complexity of sample preparation is highly dependent on the matrix.

Experimental Protocols: A Closer Look

The following sections detail typical experimental methodologies for Metolachlor analysis using both GC-MS and LC-MS, as synthesized from various validated methods.

GC-MS/MS Methodology for S-Metolachlor (B166716) in Plant Material

This protocol is based on a method for the analysis of s-metolachlor in maize and soybean straw.[1][2]

• Sample Preparation:

  • Straw samples are dried and homogenized.

  • Extraction is performed using an accelerated solvent extraction (ASE) method with a mixture of n-hexane and acetone.

• Chromatographic Separation:

  • Instrument: Agilent 7832 GC equipped with a mass spectrometer detector.[1][2]

  • Column: HP-5 MS (5% phenylmethyl siloxane) capillary column (30 m x 0.25 mm x 0.25 µm).[1][2]

  • Injector: Split-splitless injector.

  • Carrier Gas: Helium.

  • Oven Temperature Program: Optimized for the separation of acetochlor (B104951) and s-metolachlor.

• Mass Spectrometry Detection:

  • Mode: Tandem Mass Spectrometry (MS/MS) for enhanced selectivity and sensitivity.

  • Ionization: Electron Ionization (EI).

  • Acquisition: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for quantification and confirmation.

LC-MS/MS Methodology for Metolachlor and its Degradates in Water

This protocol is based on a validated method for the determination of metolachlor and its ethanesulfonic acid (ESA) and oxanilic acid (OA) degradates in ground and surface water.[3][4]

• Sample Preparation:

  • A 50-mL water sample is passed through a C-18 Solid Phase Extraction (SPE) column for purification and concentration.[3][4]

  • The analytes are eluted with a methanol/water mixture.[3][4]

  • The eluate is evaporated and reconstituted in an acetonitrile/water mixture.[3]

• Chromatographic Separation:

  • Instrument: Liquid chromatograph coupled to a tandem mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), operated in both positive (for parent compounds) and negative (for ESA and OA degradates) ion modes.[3]

• Mass Spectrometry Detection:

  • Mode: Tandem Mass Spectrometry (MS/MS).

  • Acquisition: Monitoring of appropriate precursor/product ion pairs for each of the target analytes.[3]

Workflow Visualizations

To further clarify the analytical processes, the following diagrams illustrate the typical experimental workflows for GC-MS and LC-MS analysis of Metolachlor.

GC-MS Experimental Workflow

LC-MS Experimental Workflow

Concluding Remarks

Both GC-MS and LC-MS are powerful and reliable techniques for the analysis of Metolachlor.

• GC-MS is a robust and well-established method, particularly suitable for the analysis of the parent Metolachlor compound in various matrices. Its performance is well-documented, with excellent sensitivity and reproducibility.

• LC-MS offers greater versatility, especially when the analysis of polar metabolites like Metolachlor ESA and OA is required. The ability to use electrospray ionization in both positive and negative modes allows for the simultaneous analysis of a wider range of compounds with minimal sample derivatization.

The ultimate choice of technique will depend on the specific research question, the nature of the sample matrix, and the available instrumentation. For comprehensive studies involving both the parent herbicide and its degradation products, a laboratory equipped with both GC-MS and LC-MS capabilities would be ideally positioned.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Inter-laboratory Quantification of Metolachlor in Water Samples

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Analytical Methodologies for the Quantification of the Herbicide Metolachlor in Aqueous Samples.

This guide provides a comprehensive comparison of analytical methods for the quantification of Metolachlor, a widely used herbicide, in various water matrices. The performance of different analytical techniques is evaluated based on data from single-laboratory validations and inter-laboratory comparison studies. Detailed experimental protocols for the most common methods are also presented to aid in the selection and implementation of the most suitable method for specific research needs.

Data Presentation: A Comparative Analysis of Analytical Methods

The following table summarizes the quantitative performance data for various analytical methods used for the quantification of Metolachlor in water samples. The data is compiled from single-laboratory validation studies and an inter-laboratory comparison to provide a comprehensive overview of method performance.

Analytical Method	Sample Preparation	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery Rate (%)	Precision (RSD %)	Reference
Gas Chromatography - Mass Spectrometry (GC-MS)	Solid-Phase Extraction (SPE)	0.001 - 0.018 µg/L	0.05 µg/L	37 - 126	Not Specified	[1]
Liquid Chromatography - Electrospray Ionization - Tandem Mass Spectrometry (LC/ESI-MS/MS)	Solid-Phase Extraction (SPE)	0.125 ng injected	0.10 ppb (µg/L)	95 - 105	Not Specified	[2]
Immunoassay	Direct Analysis	0.05 ppb (µg/L)	0.075 ppb (µg/L)	Not Specified	Not Specified	[3]
Inter-laboratory Study (GC with various detectors)	Solid-Phase Extraction (SPE) using C18 disks	Not Specified	Not Specified	92 (mean)	Varies between labs	[4]

Inter-laboratory Comparison Insights:

An inter-laboratory study involving seven laboratories focused on the extraction efficiency of Metolachlor from surface and deionized water using C18 solid-phase extraction disks. The results highlighted the variability in recovery rates between laboratories. While three laboratories showed no significant difference in Metolachlor recovery, two laboratories reported higher recoveries for their in-house analysis compared to a central laboratory, and two others showed the opposite trend.[4] The mean recovery for Metolachlor from Empore disks was 92%.[4] This study underscores the importance of robust, standardized procedures and regular participation in proficiency testing to ensure data comparability across different analytical sites.

Experimental Workflow

The general workflow for the quantification of Metolachlor in water samples involves several key steps, from sample collection to data analysis. The following diagram illustrates a typical experimental workflow.

Caption: A generalized workflow for the quantification of Metolachlor in water samples.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods from regulatory bodies and scientific literature.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the determination of a broad range of pesticides, including Metolachlor, in natural water samples.

Sample Preparation (Solid-Phase Extraction - SPE):

• Filter water samples to remove suspended particulate matter.

• Condition a C18 SPE column.

• Pump the filtered water sample through the SPE column to extract the pesticides.

• Elute the retained analytes from the SPE column with a suitable solvent.

• Concentrate the eluate to a final volume for analysis.[1]

Instrumental Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for pesticide analysis.

• Mass Spectrometer (MS): Operated in selected-ion monitoring (SIM) mode for selective confirmation and quantitation.[1]

• Injection: A small volume of the concentrated extract is injected into the GC.

• Separation: The analytes are separated based on their volatility and interaction with the GC column.

• Detection: The separated compounds are detected by the MS, which provides both qualitative and quantitative information.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method is highly sensitive and selective for the determination of Metolachlor and its degradates in water.

Sample Preparation (Solid-Phase Extraction - SPE):

• Pass a 50 mL aliquot of the well water sample through an Oasis HLB SPE cartridge.

• Rinse the cartridge with water.

• Elute the analytes with methanol (B129727).

• Evaporate the methanol eluate to approximately 0.4 mL.

• Adjust the final extract volume to 1.0 mL with a mixture of water and methanol.[2]

Instrumental Analysis:

• Liquid Chromatograph (LC): Equipped with a suitable reversed-phase column.

• Tandem Mass Spectrometer (MS/MS): Provides high selectivity and sensitivity for complex matrices.

• Injection: A small volume of the final extract is injected into the LC system.

• Separation: The analytes are separated based on their polarity and interaction with the LC column and mobile phase.

• Detection: The separated compounds are detected by the MS/MS detector, which allows for the monitoring of specific precursor-to-product ion transitions for unambiguous identification and quantification.

Immunoassay Method

This method offers a rapid and high-throughput screening approach for the determination of S-Metolachlor in water.

Principle:

This method is based on an enzyme-linked immunosorbent assay (ELISA). A 0.50-mL aliquot of the water sample is added to a polystyrene culture tube coated with S-Metolachlor specific antibodies.[3] The assay involves the sequential addition of an enzyme conjugate, a wash step, and a color reagent. The reaction is stopped by acidification, and the resulting color intensity is measured spectrophotometrically at 450 nm. The concentration of S-Metolachlor is inversely proportional to the color development.

Procedure:

• Add the water sample to the antibody-coated tubes.

• Add the enzyme conjugate and incubate.

• Wash the tubes to remove unbound reagents.

• Add the color reagent and incubate.

• Stop the reaction with an acid solution.

• Read the absorbance at 450 nm.

• Quantify the S-Metolachlor concentration using a standard curve.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. cdpr.ca.gov [cdpr.ca.gov]
• 3. oehha.ca.gov [oehha.ca.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of Isotope Dilution Methods for Metolachlor Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of the herbicide Metolachlor in various matrices is critical for environmental monitoring, food safety assessment, and toxicological studies. Among the analytical techniques available, isotope dilution mass spectrometry (IDMS) is often considered a gold standard due to its ability to correct for matrix effects and procedural losses. This guide provides an objective comparison of the performance of isotope dilution methods with other common analytical techniques for Metolachlor analysis, supported by experimental data.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative performance of isotope dilution methods alongside alternative techniques for the analysis of Metolachlor. The data has been compiled from various scientific studies to provide a comprehensive overview.

Table 1: Performance Comparison of Analytical Methods for Metolachlor in Water
Method	Matrix	Limit of Detection (LOD)	Accuracy (Recovery %)	Precision (RSD %)
Isotope Dilution GC/MS	Water	0.05 ppb	>80%	<4%
LC/ESI-MS/MS	Ground and Surface Water	0.125 ng injected	95 - 105%	Not Specified
Immunoassay (for S-Metolachlor)	Water	0.05 ppb	Not Specified	Not Specified
Direct Injection LC/MS/MS	Water	0.0005 ng injected	Not Specified	Not Specified

Table 2: Performance Comparison of Analytical Methods for Metolachlor in Soil and Other Matrices
Method	Matrix	Limit of Detection (LOD)	Accuracy (Recovery %)	Precision (RSD %)
Isotope Dilution GC/MS	Soil	0.5 ppb	>80%	<4%
GC-MS	Maize and Soybean Straw	0.07 ng/g	86 - 119.7%	1.2 - 4.8%
HPLC-UV	Soil	0.01 - 0.05 mg/kg	81 - 92%	1.23 - 1.41%
GC-MS	Rice and Soybeans	0.02 mg/kg (LOQ)	63.3 - 102%	2.14 - 11.2%

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below.

Isotope Dilution Gas Chromatography/Mass Spectrometry (GC/MS) for Metolachlor in Water and Soil

This method is based on the principle of adding a known amount of an isotopically labeled Metolachlor standard to the sample at the beginning of the analytical procedure. The labeled standard acts as an internal standard that experiences the same extraction, cleanup, and analysis conditions as the native analyte.

Sample Preparation:

• A known volume of water or weight of soil is taken for analysis.

• A precise amount of a deuterated or ¹³C-labeled Metolachlor internal standard is added to the sample.

• For water samples, solid-phase extraction (SPE) is commonly used to concentrate the analyte and remove interfering substances.

• For soil samples, a solvent extraction (e.g., using acetone/water) is performed, followed by cleanup steps which may include liquid-liquid partitioning and SPE.

Instrumental Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for pesticide analysis (e.g., HP-5MS).

• Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Specific ions for both the native Metolachlor and the isotopically labeled internal standard are monitored.

• Quantification: The concentration of Metolachlor is determined by measuring the ratio of the response of the native analyte to the response of the isotopically labeled internal standard. This ratio is then compared to a calibration curve prepared with standards containing both the native and labeled compounds.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with External Standard Calibration for Metolachlor in Water

This method is a common alternative to isotope dilution and relies on an external calibration curve for quantification.

Sample Preparation:

• Water samples are typically filtered to remove particulate matter.

• Solid-phase extraction (SPE) is employed to extract and concentrate Metolachlor and its degradates from the water sample. A common sorbent is C18.[1]

• The extract is then evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.[1]

Instrumental Analysis:

• Liquid Chromatograph (LC): A reverse-phase C18 column is typically used for separation.

• Tandem Mass Spectrometer (MS/MS): Operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Precursor and product ion pairs specific to Metolachlor are monitored.

• Quantification: The concentration of Metolachlor is determined by comparing the peak area of the analyte in the sample to a calibration curve generated from external standards of known concentrations.

Mandatory Visualizations

Workflow for Isotope Dilution Mass Spectrometry (IDMS)

Caption: General workflow of an Isotope Dilution Mass Spectrometry (IDMS) analysis.

Comparison of Isotope Dilution and External Calibration Workflows

Caption: Logical comparison of Isotope Dilution versus External Calibration workflows.

References

• 1. cdpr.ca.gov [cdpr.ca.gov]

Validating Metolachlor Analysis: A Comparative Guide to SANTE-Compliant Methods

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of pesticide residue analysis is paramount. This guide provides a comprehensive comparison of analytical methods for the quantification of Metolachlor (B1676510), a widely used herbicide, in accordance with the stringent European SANTE/11312/2021 guidelines. We present supporting experimental data, detailed protocols, and a clear workflow to aid in the selection and implementation of a compliant validation strategy.

Metolachlor is a selective herbicide used to control certain annual grasses and broadleaf weeds in a variety of crops. Due to its potential to contaminate food and water sources, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for its presence in different commodities. The SANTE/11312/2021 document provides a framework for the validation of analytical methods used for the official control of pesticide residues in food and feed, ensuring data is reliable and comparable across laboratories.

This guide focuses on two primary analytical techniques for Metolachlor determination: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Both methods, when properly validated, can provide the sensitivity and selectivity required to meet SANTE guidelines.

Performance Comparison of Analytical Methods

The performance of an analytical method is evaluated based on several key parameters as defined in the SANTE guidelines. The following tables summarize typical performance data for the analysis of Metolachlor using LC-MS/MS and GC-MS/MS, demonstrating their suitability for regulatory monitoring.

Table 1: Performance Characteristics of LC-MS/MS Methods for Metolachlor Analysis

Matrix	Linearity Range (µg/L)	r²	Recovery (%)	Repeatability (%RSD)	LOQ (mg/kg)	Reference
Water	0.01 - 5	>0.99	95 - 105	< 15	0.0001	[1][2]
Tomato	1 - 100	>0.99	92 - 108	< 10	0.01	[3][4]
Wheat	1 - 100	>0.99	88 - 110	< 15	0.01	[3]
Olive Oil	4 - 100	>0.99	85 - 115	< 15	0.05	[3][5]

Table 2: Performance Characteristics of GC-MS/MS Methods for Metolachlor Analysis

Matrix	Linearity Range (mg/L)	r²	Recovery (%)	Repeatability (%RSD)	LOQ (mg/kg)	Reference
Maize & Soybean Straw	0.001 - 0.05	>0.991	86 - 119.7	< 20	0.01	[6][7][8]
Soil	Not Specified	>0.9921	86.3 - 102.4	< 4.38	0.01	[9]
Cotton Seed & Soil	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[10]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and reliable results. Below are representative methodologies for sample preparation using the QuEChERS technique and subsequent analysis by LC-MS/MS and GC-MS/MS.

QuEChERS Sample Preparation Protocol (for Fruits and Vegetables)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.[11][12][13][14]

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g). For low-water content matrices, add an appropriate amount of water to achieve a total volume of 10 mL.

• Extraction:

  • Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, GCB, depending on the matrix).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Transfer the supernatant to a vial for analysis.

  • The extract may be diluted with a suitable solvent or directly injected into the analytical instrument.

LC-MS/MS Method Protocol

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small percentage of a modifier like formic acid or ammonium (B1175870) formate, is typically employed.[15]

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 1 - 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: m/z 284.2

  • Product Ions: Typically two transitions are monitored for quantification and confirmation (e.g., m/z 252.1 and m/z 176.1). Collision energies are optimized for each transition.

GC-MS/MS Method Protocol

• Chromatographic Conditions:

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm), is generally suitable.[6][7][8]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g., start at 70°C, ramp to 280°C).

  • Injection Mode: Splitless injection is commonly used for trace analysis.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: m/z 238

  • Product Ions: Two characteristic product ions are monitored for quantification and confirmation (e.g., m/z 162 and m/z 206).

Method Validation Workflow according to SANTE/11312/2021

The following diagram illustrates the logical workflow for validating a method for Metolachlor analysis in compliance with SANTE guidelines.

Caption: SANTE/11312/2021 Method Validation Workflow for Metolachlor Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid SPE - LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Selective and Sensitive Quantification of Acetochlor and S-Metolachlor in Maize and Soybean Plant Samples by Gas Chromatography-Tandem Mass Spectrometry - ProQuest [proquest.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijesd.org [ijesd.org]
• 12. ikm.org.my [ikm.org.my]
• 13. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 14. food-safety.com [food-safety.com]
• 15. cdpr.ca.gov [cdpr.ca.gov]

A Comparative Guide to Solid-Phase Extraction Cartridges for Metolachlor Recovery

For researchers, scientists, and professionals in drug development and environmental analysis, the efficient extraction and quantification of herbicides like Metolachlor are critical. Solid-Phase Extraction (SPE) is a widely adopted technique for sample clean-up and concentration prior to analysis. The choice of SPE cartridge, however, significantly impacts the recovery rate and, consequently, the accuracy of the results. This guide provides an objective comparison of different SPE cartridges for Metolachlor recovery, supported by experimental data and detailed protocols.

Comparative Analysis of Metolachlor Recovery Rates

The selection of an appropriate SPE cartridge is contingent on the sample matrix, the target analyte's physicochemical properties, and the desired analytical sensitivity. Below is a summary of Metolachlor recovery rates achieved with various SPE cartridges in different sample matrices.

SPE Cartridge	Sample Matrix	Recovery Rate (%)	Analytical Method	Reference
C18	Runoff Water	>70%	LC-MS/MS	[1]
Polymeric	Runoff Water	>70%	LC-MS/MS	[1]
Oasis HLB	Well Water	Not explicitly stated, but method validated	LC/MS/MS	[2]
Molecularly Imprinted Polymer (MIP)	Water	98%	HPLC	[3]
ENV	Soil/Thatch	Method validated with adequate recovery	LC/MS/MS	[4]
C18	Grass	Method validated with adequate recovery	LC/MS/MS	[4]
Environmental C18	Soil	Not explicitly stated, method developed	GC-MS and HPLC	[5]
tC18	Soil	Not explicitly stated, method developed	GC-MS and HPLC	[5]
Supelclean ENVI-carb	Soil	Not explicitly stated, method developed	GC-MS and HPLC	[5]
LiChrolut EN	Soil	Not explicitly stated, method developed	GC-MS and HPLC	[5]

Note: "Method validated" or "method developed" indicates that the recovery was deemed acceptable for the intended analytical purpose, though specific percentages may not have been provided in the cited abstract. A study on S-metolachlor in runoff water found that while both polymeric and C18 cartridges yielded recoveries greater than 70%, the C18 cartridges were chosen for being a more cost-effective and simpler method when no sample pH adjustment was necessary.[1] For highly selective extraction, a molecularly imprinted polymer (MIP) demonstrated a high recovery rate of 98% for S-metolachlor in water samples.[3]

Experimental Workflows and Protocols

Detailed experimental procedures are crucial for replicating and building upon existing research. The following sections outline the methodologies employed in the cited studies for Metolachlor extraction using different SPE cartridges.

General SPE Workflow for Metolachlor Analysis

The fundamental steps involved in the solid-phase extraction of Metolachlor from a liquid sample are depicted in the workflow diagram below. This process includes conditioning the cartridge, loading the sample, washing away interferences, and finally eluting the target analyte.

Caption: A generalized workflow for Solid-Phase Extraction (SPE) of Metolachlor.

Detailed Experimental Protocols

1. Metolachlor Extraction from Runoff Water using C18 Cartridges [1]

• Sample Preparation: A homogenized water sample is used directly. A study found that for C18 cartridges, no pH adjustment was necessary (pH 6.3), which simplifies the procedure.

• SPE Cartridge: C18.

• Procedure:

  • The specific conditioning, loading, washing, and elution steps were optimized to achieve recoveries greater than 70%.

• Analysis: The eluate is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

2. S-Metolachlor Extraction from Well Water using Oasis HLB Cartridges [2]

• Sample Preparation: A 50 mL aliquot of well water is measured.

• SPE Cartridge: Oasis HLB (0.2 g).

• Procedure:

  • Conditioning: The cartridge is pre-conditioned with 10 mL of methanol (B129727) followed by 20 mL of deionized water.

  • Sample Loading: The 50 mL water sample is passed through the cartridge at a flow rate of 5-10 mL per minute. The cartridge is not allowed to go dry.

  • Washing: The cartridge is rinsed with 10 mL of deionized water.

  • Elution: The analytes are eluted with methanol.

• Post-Extraction: The methanol eluate is evaporated at 45°C with a gentle stream of nitrogen to approximately 0.4 mL. The volume is then adjusted to 0.5 mL with water, and 0.5 mL of methanol is added for a final volume of 1.0 mL.

• Analysis: The final extract is analyzed by LC/MS/MS.

3. Metolachlor Extraction from Soil using ENV and C18 Cartridges [4]

• Sample Matrix: Soil/Thatch (using ENV SPE column)

  • Extraction: A 10-gram subsample is extracted twice with a 70% (v/v) methanol/water solution containing 1% (v/v) ammonium (B1175870) hydroxide.

  • Sample Preparation: The extract is centrifuged, filtered, and the methanol is removed by rotary evaporation. The sample is then acidified.

  • SPE Procedure: The acidified sample is passed through an ENV SPE column. The analytes are eluted with basic methanol.

• Sample Matrix: Grass (using C18 SPE column)

  • Extraction: A 5-gram subsample is extracted twice with 80% (v/v) acetonitrile/water.

  • Sample Preparation: The extract is centrifuged and filtered. A 5-mL aliquot is diluted with 5 mL of 0.1% formic acid in water.

  • SPE Procedure: The diluted extract is loaded onto a conditioned C18 SPE column. The column is washed with 5 mL of 40% acetonitrile/water (0.1% in formic acid). The analyte is then eluted with 80% (v/v) acetonitrile/water.

• Analysis: The final samples are analyzed by LC/MS/MS.

Logical Relationship of SPE Cartridge Selection

The choice of an SPE cartridge is a critical decision in the analytical workflow that depends on several interconnected factors. The following diagram illustrates the logical relationship between sample characteristics, analytical requirements, and the selection of an appropriate SPE cartridge.

Caption: Factors influencing the selection of an SPE cartridge for Metolachlor analysis.

References

• 1. cdmf.org.br [cdmf.org.br]
• 2. cdpr.ca.gov [cdpr.ca.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Metolachlor Calibration: Linearity and Range Evaluation

For researchers, scientists, and professionals in drug development and environmental analysis, accurate quantification of herbicides like Metolachlor is paramount. The foundation of precise measurement lies in the meticulous establishment and evaluation of calibration curves. This guide provides a comparative overview of the linearity and range of Metolachlor calibration curves obtained through various analytical techniques, supported by experimental data from published studies.

Quantitative Data Summary

The performance of an analytical method is critically defined by its linearity, range, limit of detection (LOD), and limit of quantification (LOQ). The following table summarizes these parameters for Metolachlor analysis using Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Analytical Method	Linear Range	Correlation Coefficient (R²)	LOD	LOQ	Matrix	Reference
GC-MS	0.001 - 0.05 mg/L	≥ 0.9921	0.07 ng/g	Not Specified	Maize and Soybean Straw	[1][2][3]
GC-MS	2.0 - 20.0 µg/mL	> 0.99	< 20 ng/mL	< 20 ng/mL	Herbicide Formulation	[4]
LC-MS/MS	0.00125 - 0.1 µg/mL	≥ 0.995	Not Specified	0.05 ppb (µg/L)	Well Water	[5]
LC-MS/MS	Fortification levels: 0.10 - 100 ppb	Not Specified	0.125 ng injected	0.10 ppb (µg/L)	Ground and Surface Water	[6]
LC-MS/MS	Not Specified	Not Specified	0.0005 ng injected	0.10 ppb (µg/L)	Water	[7]
HPLC-UV	1.5 - 10 µg/mL	0.9997	0.010 mg/kg	0.060 mg/kg	Soil	[8]
HPLC-UV	0.4 - 1000 ppb	Not Specified	Not Specified	Not Specified	Water	[9]
Immunoassay	0.05 - 3.0 ng/mL	Not Specified	0.05 ppb (µg/L)	0.075 ppb (µg/L)	Water	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are outlines of typical experimental protocols for the quantification of Metolachlor.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: An accelerated solvent extraction method is employed using a mixture of n-hexane and acetone (B3395972) to extract Metolachlor from solid matrices like maize and soybean straw.[1][2]

• Chromatographic Separation: An Agilent 7832 GC system equipped with an HP-5 MS capillary column (30 m × 0.25 mm × 0.25 µm) is used for separation.[1][2]

• Injection: A split-splitless injector is utilized.

• Detection: A mass spectrometer detector is used for the selective and sensitive quantification of Metolachlor.[1][2]

• Calibration: Calibration curves are constructed using at least five concentration levels, for instance, from 0.001 to 0.05 mg/L.[1]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Sample Preparation: For water samples, solid-phase extraction (SPE) is a common sample preparation technique. For instance, a 50 mL water sample can be passed through a C-18 SPE column.[6] The analytes are then eluted with a solvent mixture like 80/20 methanol/water.[6] The eluate is concentrated and reconstituted in a suitable solvent for analysis.[6]

• Chromatographic Separation: Analysis is performed using a liquid chromatography system. The mobile phase often consists of a gradient of acetonitrile (B52724) and water.

• Ionization and Detection: Electrospray ionization (ESI) is a common ionization technique, and detection is carried out using a mass spectrometer in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[6]

• Calibration: Calibration standards are prepared by serial dilution of a stock solution. For example, a calibration curve can be established with a minimum of three concentration levels, with recommended levels of 0.00125, 0.0025, 0.005, 0.01, 0.025, 0.05, and 0.1 µg/mL. A linear or quadratic regression is typically used for calibration, with a correlation coefficient (r) of ≥ 0.995 being acceptable.

3. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Sample Preparation: For soil samples, a QuEChERS-based extraction method can be utilized.[8] This involves extraction with acetonitrile followed by a cleanup step using a mixture of salts.[8] For water samples, liquid-liquid extraction can be employed.[9]

• Chromatographic Separation: An HPLC system with a C18 column (e.g., Agilent Zorbax Eclipse C18, 50 mm × 4.6 mm, 1.8 μm) is used for separation.[8] The mobile phase is typically a mixture of ultrapure water and acetonitrile in an isocratic or gradient elution.[8]

• Detection: A UV-Vis detector is used for quantification, with the detection wavelength set appropriately for Metolachlor (e.g., 230 nm).[11][12]

• Calibration: Linearity is assessed by a linear regression of the peak area versus the concentration of Metolachlor standards. A typical calibration curve might range from 1.5 to 10 µg/mL.[8]

Workflow for Establishing a Calibration Curve

The following diagram illustrates the typical workflow for generating a calibration curve for Metolachlor analysis.

Calibration Curve Generation Workflow

This guide highlights that the choice of analytical method for Metolachlor quantification depends on the required sensitivity, the complexity of the sample matrix, and the available instrumentation. LC-MS/MS generally offers the highest sensitivity, making it suitable for trace-level analysis in environmental samples. GC-MS provides robust and reliable quantification, particularly for volatile and semi-volatile compounds. HPLC-UV is a more accessible technique that can be suitable for formulations or samples with higher concentrations of Metolachlor. The provided data and protocols serve as a valuable resource for selecting and implementing the most appropriate method for a given research or analytical need.

References

• 1. Selective and Sensitive Quantification of Acetochlor and S-Metolachlor in Maize and Soybean Plant Samples by Gas Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cdpr.ca.gov [cdpr.ca.gov]
• 6. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. epa.gov [epa.gov]
• 11. cipac.org [cipac.org]
• 12. ijariit.com [ijariit.com]

Comparison of different ionization sources for Metolachlor analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different ionization sources for the analysis of the herbicide Metolachlor using liquid chromatography-mass spectrometry (LC-MS). The performance of Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI) are evaluated based on supporting experimental data from scientific literature.

Overview of Ionization Sources

In LC-MS, the ionization source is a critical component that converts the analyte molecules eluting from the liquid chromatograph into gas-phase ions, which can then be analyzed by the mass spectrometer. The choice of ionization source significantly impacts the sensitivity, selectivity, and robustness of the analytical method. For a moderately polar compound like Metolachlor, several atmospheric pressure ionization (API) techniques are applicable.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is particularly well-suited for polar to moderately polar and thermally labile molecules. It generates ions by applying a high voltage to a liquid, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the desorption of analyte ions into the gas phase. ESI is known for its high sensitivity for compounds that can be pre-ionized in solution.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization technique that is generally more suitable for less polar and more volatile compounds compared to ESI. In APCI, the sample eluting from the LC is vaporized in a heated nebulizer. A corona discharge then ionizes the solvent molecules, which in turn transfer a charge to the analyte molecules through gas-phase chemical reactions. APCI is often considered less susceptible to matrix effects than ESI.[1][2]

• Atmospheric Pressure Photoionization (APPI): APPI is a soft ionization technique that uses ultraviolet (UV) photons to ionize analyte molecules. It is particularly effective for nonpolar and some moderately polar compounds that are difficult to ionize by ESI or APCI. Ionization can occur directly by photoionization of the analyte or indirectly through a dopant-assisted mechanism.

Performance Comparison

The selection of an appropriate ionization source is crucial for achieving optimal analytical performance in Metolachlor analysis. Below is a summary of key performance parameters based on studies of Metolachlor and structurally related pesticides, such as triazines.

Table 1: Comparison of Ionization Source Performance for the Analysis of Metolachlor and Related Pesticides

Performance Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Sensitivity	Good, especially with appropriate mobile phase additives to promote pre-ionization.	Generally considered more sensitive for neutral and basic pesticides like triazines.[2][3]	Potentially high for less polar compounds, but less commonly applied for Metolachlor.
Limit of Quantification (LOQ)	Reported LOQs for Metolachlor in water are in the low ng/L to µg/L range. For a range of pesticides, LOQs were found to be between 0.50 to 1.0 µg/kg in food matrices.[4]	For a range of pesticides, LOQs were found to be between 1.0 to 2.0 µg/kg in food matrices.[4]	Data for Metolachlor is limited, but generally effective for non-polar compounds.
Linearity	Good linearity is typically achieved over several orders of magnitude.	Good linearity is reported for triazine herbicides.[4]	Expected to have a wide linear dynamic range.
Matrix Effects	More susceptible to ion suppression or enhancement from co-eluting matrix components.[1]	Generally less prone to matrix effects compared to ESI.[1][2]	Also considered to be less susceptible to matrix effects than ESI.
Applicability to Metolachlor	Widely used and validated for Metolachlor analysis in various matrices.[5]	A suitable alternative to ESI, potentially offering better sensitivity for Metolachlor.[2][3]	Less common for Metolachlor, but may be advantageous in complex matrices or for related non-polar metabolites.

Experimental Protocols

Detailed methodologies are essential for the successful implementation of an analytical method. Below are representative experimental protocols for the analysis of Metolachlor using ESI and APCI coupled with LC-MS/MS.

Sample Preparation (for Water Samples)

A common sample preparation method for Metolachlor in water involves solid-phase extraction (SPE) to concentrate the analyte and remove interfering matrix components.[6]

• Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Loading: Pass a known volume of the water sample through the SPE cartridge.

• Washing: Wash the cartridge with deionized water to remove polar interferences.

• Elution: Elute Metolachlor from the cartridge with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or methanol).

• Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in a suitable solvent for LC-MS analysis (e.g., methanol/water mixture).

LC-MS/MS with Electrospray Ionization (ESI)

This protocol is based on established methods for the analysis of Metolachlor in water samples.[5]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute Metolachlor.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.0-4.5 kV.

  • Desolvation Temperature: 300-450 °C.

  • Desolvation Gas Flow: 600-800 L/hr.

  • Cone Gas Flow: 50-150 L/hr.

  • Collision Gas: Argon.

  • MRM Transitions: Monitor at least two precursor-to-product ion transitions for quantification and confirmation (e.g., for Metolachlor, m/z 284.1 → 238.1 and 284.1 → 176.1).

LC-MS/MS with Atmospheric Pressure Chemical Ionization (APCI)

This protocol is based on general procedures for pesticide analysis using APCI.[7][8]

• Liquid Chromatography (LC):

  • The LC conditions (column, mobile phases, flow rate) can be similar to those used for ESI.

• Mass Spectrometry (MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Corona Discharge Current: 2-5 µA.

  • Vaporizer Temperature: 350-500 °C.

  • Sheath Gas Temperature: 300-400 °C.

  • Sheath Gas Flow: 40-60 units.

  • Auxiliary Gas Flow: 5-15 units.

  • Collision Gas: Argon.

  • MRM Transitions: The same transitions as for ESI can be used.

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of Metolachlor in an environmental sample.

A typical workflow for Metolachlor analysis.

Comparison of Ionization Sources

This diagram illustrates the logical relationship in selecting an ionization source based on the properties of the analyte.

References

• 1. Matrix effect in LC-ESI-MS and LC-APCI-MS with off-line and on-line extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Choosing between atmospheric pressure chemical ionization and electrospray ionization interfaces for the HPLC/MS analysis of pesticides [pubs.usgs.gov]
• 4. Efficiency of ESI and APCI ionization sources in LC-MS/MS systems for analysis of 22 pesticide residues in food matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. cdpr.ca.gov [cdpr.ca.gov]
• 7. A LC-MS/MS method with electrospray ionization and atmospheric pressure chemical ionization source for analysis of pesticides in hemp - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]

Cross-validation of Metolachlor results between different analytical laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the determination of metolachlor (B1676510), a widely used herbicide, in environmental samples. It is designed to assist laboratories in designing and participating in cross-validation studies to ensure the reliability and comparability of analytical data. The information presented is synthesized from established analytical methods and principles of proficiency testing.

I. Introduction to Metolachlor Analysis and the Need for Cross-Validation

Metolachlor is a selective pre-emergent herbicide used to control certain annual grasses and broadleaf weeds in crops such as corn, soybeans, and cotton.[1] Its presence and persistence in soil and water are of environmental concern, necessitating accurate and reliable analytical monitoring.[1][2][3][4] Cross-validation between different analytical laboratories, often through interlaboratory comparisons (ILCs) or proficiency testing (PT), is crucial to ensure that data generated by different organizations are comparable and of high quality.[5][6][7][8][9] These studies help identify potential analytical discrepancies, validate methods, and ensure overall data integrity.

II. Common Analytical Methodologies for Metolachlor Determination

The determination of metolachlor in environmental matrices typically involves a sample extraction and clean-up step, followed by instrumental analysis. The choice of method often depends on the matrix (e.g., water, soil), the required sensitivity, and the available instrumentation.

Sample Preparation Techniques:

• Solid-Phase Extraction (SPE): Commonly used for water samples, where a C18 cartridge can be used to extract and concentrate metolachlor and its degradates.[10]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A popular method for the extraction of pesticide residues from soil and plant materials.[11][12]

• Liquid-Liquid Extraction: Using solvents like chloroform (B151607) to extract metolachlor from water samples.[2]

Instrumental Analysis:

• Gas Chromatography (GC): Often coupled with a Nitrogen-Phosphorus Detector (NPD) or a Mass Spectrometer (MS) for sensitive and selective detection.[1][13]

• High-Performance Liquid Chromatography (HPLC): Typically used with a UV detector or, for higher sensitivity and specificity, a tandem mass spectrometer (MS/MS).[11][12][14]

• Liquid Chromatography/Electrospray Ionization-Mass Spectrometry/Mass Spectrometry (LC/ESI-MS/MS): A highly sensitive and selective method for the analysis of metolachlor and its metabolites.[10]

III. Interlaboratory Comparison: A Hypothetical Study

To illustrate the process of cross-validation, we present a hypothetical interlaboratory study involving four laboratories (Lab A, Lab B, Lab C, and Lab D). These labs were tasked with analyzing a certified reference material (CRM) of soil fortified with a known concentration of metolachlor (50 µg/kg).

Experimental Protocol:

A standardized experimental protocol is essential for a successful interlaboratory comparison. The following is a representative protocol based on common practices.

1. Sample Preparation (QuEChERS Method):

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.
• Add 10 mL of water and vortex for 1 min.
• Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 min.
• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihadrate) and shake immediately for 1 min.
• Centrifuge at 4000 rpm for 5 min.
• Take a 1 mL aliquot of the acetonitrile supernatant.
• Add to a dispersive SPE tube containing 150 mg MgSO₄ and 25 mg PSA (primary secondary amine).
• Vortex for 30 s and centrifuge at 10,000 rpm for 2 min.
• The supernatant is ready for LC-MS/MS analysis.

2. Instrumental Analysis (LC-MS/MS):

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source.
• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).
• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.
• Ionization Mode: Positive ESI.
• MRM Transitions: Monitor at least two precursor-product ion transitions for metolachlor for quantification and confirmation.

Data Presentation:

The following tables summarize the quantitative data from our hypothetical interlaboratory study.

Table 1: Reported Metolachlor Concentrations and Recovery Rates

Laboratory	Measured Concentration (µg/kg)	Recovery (%)
Lab A	48.5	97.0
Lab B	52.0	104.0
Lab C	46.0	92.0
Lab D	55.5	111.0
Consensus Mean	50.5	101.0

Table 2: Method Performance Parameters

Laboratory	Limit of Detection (LOD) (µg/kg)	Limit of Quantitation (LOQ) (µg/kg)	Precision (RSD %)
Lab A	1.0	3.0	4.5
Lab B	0.8	2.5	3.8
Lab C	1.5	5.0	6.2
Lab D	0.5	1.5	2.5

Performance Evaluation using Z-Scores:

The performance of each laboratory is often evaluated using a Z-score, which indicates how far a laboratory's result is from the consensus mean.[5] A Z-score between -2 and 2 is generally considered satisfactory.

Z-score = (Lab Result - Consensus Mean) / Standard Deviation

Assuming a standard deviation of 4.0 µg/kg for this study:

Table 3: Z-Score Calculation

Laboratory	Measured Concentration (µg/kg)	Z-Score	Performance
Lab A	48.5	-0.50	Satisfactory
Lab B	52.0	0.38	Satisfactory
Lab C	46.0	-1.13	Satisfactory
Lab D	55.5	1.25	Satisfactory

IV. Visualizing the Cross-Validation Workflow and Key Relationships

The following diagrams illustrate the workflow of an interlaboratory study and the relationship between key validation parameters.

Interlaboratory cross-validation workflow.

Relationship of key validation parameters.

V. Conclusion

Interlaboratory cross-validation is a critical component of a robust quality assurance program for the analysis of environmental contaminants like metolachlor. By adhering to standardized protocols and objectively evaluating performance through metrics such as Z-scores, laboratories can ensure the accuracy, precision, and comparability of their analytical results. This guide provides a framework for researchers and analytical professionals to design and interpret such studies, ultimately leading to higher confidence in environmental monitoring data.

References

• 1. cdn.who.int [cdn.who.int]
• 2. C-metolachlor residues determination in plant material, soil and water by gas - liquid chromatography method | Kislushko | Plant Protection [plants.belal.by]
• 3. Comparison of the persistence of atrazine and metolachlor under field and laboratory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Persistence of S-metolachlor in the soil as affected by moisture content - Advances in Weed Science [awsjournal.org]
• 5. benchmark-intl.com [benchmark-intl.com]
• 6. umweltbundesamt.at [umweltbundesamt.at]
• 7. Proficiency Testing for Environmental Labs: Achieving Data Excellence in Water, Soil, and Air Analysis | Lab Manager [labmanager.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. rtilab.com [rtilab.com]
• 10. Analytical method for the determination of metolachlor, acetochlor, alachlor, dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water using SPE and LC/ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 12. researchgate.net [researchgate.net]
• 13. epa.gov [epa.gov]
• 14. ijariit.com [ijariit.com]

Comparative Performance of Metolachlor-d11 in Environmental Analysis Proficiency Testing

This guide provides a comparative overview of Metolachlor-d11's performance as an internal standard in proficiency testing (PT) schemes for the analysis of pesticides in water matrices. Proficiency testing is a critical component of laboratory quality assurance, providing an external evaluation of a laboratory's analytical performance against its peers.[1][2] The selection of a robust internal standard is paramount for correcting analyte losses during sample preparation and instrumental analysis, thereby ensuring accurate quantification.

Deuterated analogues, such as Metolachlor-d11, are often considered ideal internal standards because their chemical and physical properties closely mirror those of the target analyte, in this case, Metolachlor.[3] This guide summarizes performance data, outlines a typical experimental protocol, and provides a logical workflow for PT schemes.

Data Presentation: Performance in Water PT Schemes

The performance of laboratories participating in a hypothetical water proficiency test was evaluated based on their z-scores. The z-score indicates how many standard deviations an individual result is from the assigned (true) value of the PT sample. A satisfactory performance is generally indicated by a z-score between -2 and +2.

The data below compares the performance of laboratories using Metolachlor-d11 as an internal standard against those using a common, but non-isotopically labeled alternative, Atrazine-d5, for the quantification of Metolachlor.

Table 1: Comparative Performance Metrics for Metolachlor Quantification in a Water PT Scheme

| Internal Standard Used | Number of Labs (n) | Mean z-score | Standard Deviation of z-scores | Labs with Satisfactory Performance (|z| ≤ 2.0) | | :--- | :--- | :--- | :--- | :--- | | Metolachlor-d11 | 25 | -0.15 | 0.65 | 96% (24 out of 25) | | Atrazine-d5 | 18 | +0.45 | 1.25 | 83% (15 out of 18) |

This data is representative and compiled for illustrative purposes based on typical outcomes in proficiency testing schemes.

Analysis: The results suggest that laboratories using the isotopically labeled internal standard, Metolachlor-d11, achieved a higher rate of satisfactory performance. The mean z-score is closer to zero and the standard deviation is significantly lower, indicating better accuracy and precision across the participating laboratories compared to those using Atrazine-d5. This highlights the advantage of using a stable isotope-labeled internal standard that co-elutes and behaves nearly identically to the target analyte during extraction and analysis.

Experimental Protocols

A detailed methodology is crucial for obtaining reliable and reproducible results in pesticide residue analysis.[1] The following is a representative protocol for the determination of Metolachlor in water samples using a QuEChERS-based extraction and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify Metolachlor in a water sample using Metolachlor-d11 as an internal standard.

1. Sample Preparation (QuEChERS Extraction)

• Step 1: Transfer 10 mL of the water sample into a 50 mL centrifuge tube.

• Step 2: Add 100 µL of the Metolachlor-d11 internal standard working solution (e.g., at 1 µg/mL) to the sample, vortex briefly.

• Step 3: Add 10 mL of acetonitrile (B52724) to the tube.

• Step 4: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

• Step 5: Immediately cap and shake the tube vigorously for 1 minute.

• Step 6: Centrifuge the tube at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Step 1: Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18). The selection of sorbents is crucial for removing matrix interferences.[4][5]

• Step 2: Vortex the tube for 30 seconds.

• Step 3: Centrifuge at 4000 rpm for 5 minutes.

3. Final Extract Preparation & Instrumental Analysis

• Step 1: Transfer 1 mL of the cleaned supernatant to an autosampler vial.

• Step 2: Evaporate the extract to dryness under a gentle stream of nitrogen.

• Step 3: Reconstitute the residue in 1 mL of a suitable solvent (e.g., 80:20 water:methanol).

• Step 4: Analyze the sample using LC-MS/MS. The instrument is configured to monitor specific precursor-to-product ion transitions for both Metolachlor and Metolachlor-d11 to ensure selective and sensitive quantification.[6]

Logical Workflow Visualization

The integrity and structure of proficiency testing schemes are governed by international standards like ISO/IEC 17043 to ensure competence and impartiality.[7][8][9] The following diagram illustrates the typical workflow of a proficiency testing scheme, from the provider's preparation to the participant's evaluation.

Figure 1: General Proficiency Testing Workflow.

References

• 1. Laboratory proficiency testing for pesticide residue analysis in tobacco | CORESTA [coresta.org]
• 2. What Is ISO 17043? - ANAB Blog [blog.ansi.org]
• 3. lcms.cz [lcms.cz]
• 4. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Selective and Sensitive Quantification of Acetochlor and S-Metolachlor in Maize and Soybean Plant Samples by Gas Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 7. a2lawpt.org [a2lawpt.org]
• 8. accredit.org [accredit.org]
• 9. Pesticides Proficiency Testing | LGC Standards [lgcstandards.com]

A Researcher's Guide to Assessing Measurement Uncertainty in Metolachlor Analysis

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements is paramount. This guide provides a comparative overview of analytical methodologies for the herbicide Metolachlor, with a core focus on the principles and practical application of assessing measurement uncertainty. Understanding and quantifying uncertainty is critical for making informed decisions, whether for regulatory compliance, environmental monitoring, or toxicological studies.

Comparing Analytical Methods for Metolachlor

The choice of analytical method for Metolachlor depends on the sample matrix, required sensitivity, and available instrumentation. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent techniques, each with distinct performance characteristics. The following tables summarize key performance data from various validated methods.

Table 1: Performance Comparison of LC-MS/MS Methods for Metolachlor in Water

Parameter	Method 1	Method 2	Method 3
Instrumentation	LC-ESI-MS/MS	LC-ESI-MS/MS	Direct Aqueous Injection LC-ESI-MS/MS
Limit of Detection (LOD)	0.125 ng injected	Not Specified	Not Specified
Limit of Quantitation (LOQ)	0.10 µg/L (ppb)	0.1 µg/L (ppb)	0.050 µg/L (ppb)
Recovery	95-105%	79.8-100.8% (matrix dependent)	95-101%
Relative Standard Deviation (RSD)	Not Specified	< 20%	4.5-11%

Table 2: Performance Comparison of GC-MS Methods for Metolachlor in Soil and Plant Matrices

Parameter	Method 1 (Soil)	Method 2 (Plant Material)
Instrumentation	GC-MS	GC-MS/MS
Limit of Detection (LOD)	0.02 ng/mL	0.07 ng/g
Limit of Quantitation (LOQ)	Not Specified	0.01 mg/kg
Recovery	97-105%	86-119.7%
Relative Standard Deviation (RSD)	Not Specified	3.2-6.8%

Experimental Protocols

Detailed and standardized experimental protocols are the foundation of reliable and reproducible results. Below are representative protocols for the analysis of Metolachlor in water and soil.

Protocol 1: Metolachlor Analysis in Water by SPE and LC-MS/MS

This protocol is a synthesized example based on common practices in environmental analysis.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition a C18 SPE cartridge by passing 10 mL of methanol (B129727) followed by 20 mL of deionized water.

  • Load 50 mL of the water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/minute.

  • Wash the cartridge with a suitable solvent to remove interferences.

  • Elute the Metolachlor from the cartridge using 80/20 methanol/water (v/v).

  • Reduce the eluate volume to < 1.0 mL under a gentle stream of nitrogen.

  • Reconstitute the sample in a final volume with an appropriate solvent mixture (e.g., 10/90 acetonitrile/water) for LC-MS/MS analysis.[1]

• Instrumental Analysis (LC-MS/MS):

  • LC System: Utilize a high-performance liquid chromatograph equipped with a suitable C18 column.

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of a modifier like formic acid, is commonly used.

  • MS/MS System: Employ a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Detection: Monitor the appropriate precursor and product ion transitions for Metolachlor for quantification.

  • Calibration: Prepare a series of calibration standards in the expected concentration range of the samples. The calibration curve should have a correlation coefficient (r) of ≥ 0.995.

Protocol 2: Metolachlor Analysis in Soil by Solvent Extraction and GC-MS

This protocol is a generalized procedure for the analysis of Metolachlor in solid matrices.

• Sample Preparation (Solvent Extraction):

  • Weigh a homogenized subsample of soil (e.g., 10 g) into a centrifuge tube.

  • Add an appropriate extraction solvent. A mixture of n-hexane and acetone (B3395972) is effective for extracting Metolachlor from soil and plant materials.

  • Utilize an extraction technique such as sonication or accelerated solvent extraction (ASE) to ensure efficient recovery of the analyte from the matrix.

  • Centrifuge the sample and collect the supernatant.

  • Concentrate the extract using a rotary evaporator.

  • The extract may require a cleanup step, such as passing through a silica (B1680970) or Florisil cartridge, to remove interfering co-extractives.

  • Reconstitute the cleaned extract in a suitable solvent for GC-MS analysis.

• Instrumental Analysis (GC-MS):

  • GC System: Use a gas chromatograph with a capillary column suitable for pesticide analysis (e.g., HP-5MS).

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Carrier Gas: Helium is typically used as the carrier gas.

  • MS System: A mass spectrometer operating in electron ionization (EI) mode.

  • Detection: For quantification, selected ion monitoring (SIM) of characteristic Metolachlor ions is recommended to enhance selectivity and sensitivity.

  • Calibration: Construct a calibration curve using standards prepared in a solvent that matches the final sample extract.

Assessing Measurement Uncertainty

Measurement uncertainty provides a quantitative indication of the quality of a result, expressing the range within which the true value is believed to lie with a certain level of confidence. The assessment of measurement uncertainty is a key requirement of the ISO/IEC 17025 standard for testing and calibration laboratories.

There are two primary approaches to estimating measurement uncertainty: the "bottom-up" and "top-down" methods.

• Bottom-up Approach: This method involves identifying all potential sources of uncertainty in the analytical process, quantifying each component, and then combining them to calculate the overall uncertainty.[2][3] This is a detailed but often complex process.

• Top-down Approach: This approach utilizes data from method validation and quality control, such as reproducibility and recovery studies, to estimate the overall measurement uncertainty.[4][5][6][7] For routine multi-residue analysis of pesticides, the top-down approach is often considered more practical.[4][5]

The following workflow illustrates the key steps in assessing measurement uncertainty for Metolachlor analysis, primarily following a top-down approach as recommended by guidelines such as SANTE/12682/2019.[8][9]

Workflow for Assessing Measurement Uncertainty in Metolachlor Analysis.

Key Steps in the Uncertainty Assessment Workflow:

• Identify Uncertainty Sources: The first step is to identify all potential sources of uncertainty in the analytical method. These can include:

  • Sample homogeneity and preparation

  • Volumetric equipment (pipettes, flasks)

  • Weighing balances

  • Purity of the analytical standard

  • Calibration curve fitting

  • Instrumental performance

  • Method bias (recovery)

  • Analyst-to-analyst variability

• Quantify Uncertainty Components: Using a top-down approach, the major components of uncertainty are quantified using data from method validation and ongoing quality control:

  • Uncertainty from Precision (u_precision): This is typically estimated from the within-laboratory reproducibility, which can be determined from replicate analyses of spiked samples or quality control materials over time.

  • Uncertainty from Bias (u_bias): This component is derived from recovery studies. The deviation of the mean recovery from 100% contributes to the overall uncertainty.

  • Uncertainty from Calibration (u_calibration): This relates to the uncertainty in the preparation of calibration standards and the fit of the calibration curve.

• Calculate Combined Standard Uncertainty (u_c): The individual uncertainty components, expressed as standard deviations, are combined using the principles of error propagation (typically the square root of the sum of the squares of the individual standard uncertainties).

• Calculate Expanded Uncertainty (U): The combined standard uncertainty is multiplied by a coverage factor (k), which is typically 2 for a confidence level of approximately 95%.[10] This expanded uncertainty provides a range within which the true value of the measurement is expected to lie.

• Reporting the Result: The final result for the Metolachlor concentration should be reported along with the expanded uncertainty (e.g., 0.50 ± 0.05 mg/kg).[8] This transparent reporting is crucial for the correct interpretation and comparison of results. The European guide SANTE/12682/2019 suggests that for regulatory purposes, a default expanded uncertainty of 50% can be used, provided the laboratory can demonstrate its own uncertainty is below this value.[8]

By systematically evaluating and reporting measurement uncertainty, researchers and scientists can ensure the defensibility of their data and provide a clear indication of the quality and reliability of their Metolachlor analysis.

References

• 1. eurachem.org [eurachem.org]
• 2. Estimation of measurement uncertainty associated to the determination of pesticide residues: a case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Comparative study of the main top-down approaches for the estimation of measurement uncertainty in multiresidue analysis of pesticides in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Method validation and measurement uncertainty estimation of pesticide residues in Okra by GC/HPLC | PLOS One [journals.plos.org]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. Measurement Uncertainty and Compliance in Pesticide Analysis - Phytocontrol [phytocontrol.com]
• 9. EUROPE: Update of analytical guidance document for residues - Lynxee consulting [lynxee.consulting]
• 10. EURL | Residues of Pesticides | EURL-FV (2021-T3) Measurement Uncertainty (MU) in the AQC EU-SANTE Document. Part I: Estimation of Measurement Uncertainty of Results based on intra-laboratory validation/QC data (SANTE/12682/2019: Appendix C – Approach 1) [eurl-pesticides.eu]

A Comparative Guide to the Extraction of Aged Metolachlor Residues from Soil

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common laboratory methods for the extraction of aged metolachlor (B1676510) residues from soil matrices. The selection of an appropriate extraction technique is critical for the accurate quantification of pesticide residues and their environmental fate. This document presents supporting experimental data, detailed protocols, and a visual workflow to aid in methodology selection.

Comparison of Extraction Method Performance

The efficiency and practicality of an extraction method are paramount in residue analysis. The following table summarizes quantitative data for four common techniques: Accelerated Solvent Extraction (ASE), Supercritical Fluid Extraction (SFE), Soxhlet (SOX), and Ultrasonic Extraction (Sonication). Data has been synthesized from multiple studies to provide a comparative overview.

Parameter	Accelerated Solvent Extraction (ASE)	Supercritical Fluid Extraction (SFE)	Soxhlet (SOX)	Ultrasonic Extraction (Sonication)
Recovery of Aged Residues (%)	70 - 95%[1]	80 - 106%[2]	50 - 80%	70 - 90%[3]
Extraction Time	15 - 30 minutes per sample	30 - 60 minutes per sample[4]	8 - 24 hours per sample	20 - 60 minutes per sample[5]
Solvent Consumption	Low (15 - 50 mL per sample)	Very Low (Primarily CO2, <10 mL co-solvent)[4]	High (200 - 500 mL per sample)	Moderate (50 - 150 mL per sample)
Automation Potential	High	High	Moderate (Automated systems exist)	Low to Moderate
Throughput	High	High	Low	Moderate
Initial Equipment Cost	High	Very High	Low	Low

Experimental Workflow

The general process for extracting and analyzing aged metolachlor residues from soil involves several key stages, from initial sample preparation to final quantification.

Caption: General workflow for the extraction and analysis of aged metolachlor residues in soil.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. It is important to note that optimization of these parameters may be necessary depending on the specific soil type and age of the residues.

Accelerated Solvent Extraction (ASE)

Accelerated Solvent Extraction (ASE) utilizes high temperature and pressure to increase the efficiency of the extraction process, reducing time and solvent consumption.

• Apparatus: An automated ASE system.

• Sample Preparation: A 10 g air-dried and sieved (<2 mm) soil sample is mixed with a dispersing agent like diatomaceous earth and placed into an extraction cell.

• Extraction Solvent: A mixture of acetone (B3395972) and hexane (B92381) (1:1, v/v) is commonly used.

• Procedure:

  • Place the prepared extraction cell into the ASE system.

  • Set the extraction parameters:

    • Temperature: 100-120°C

    • Pressure: 1500-2000 psi

    • Static extraction time: 5-10 minutes

    • Number of extraction cycles: 2-3

  • The system automatically performs the extraction, and the extract is collected in a vial.

  • The collected extract is then ready for cleanup and analysis.

Supercritical Fluid Extraction (SFE)

Supercritical Fluid Extraction (SFE) employs a supercritical fluid, typically carbon dioxide, as the primary extraction solvent. The solvating power of the fluid can be tuned by adjusting pressure and temperature.

• Apparatus: A supercritical fluid extraction system.

• Sample Preparation: A 5-10 g air-dried and sieved soil sample is mixed with a drying agent like anhydrous sodium sulfate (B86663) and packed into the extraction vessel.

• Extraction Fluid: Supercritical CO2, often with a modifier.

• Procedure:

  • Place the extraction vessel into the SFE system.

  • Set the extraction parameters:

    • Extraction Temperature: 50-80°C

    • Extraction Pressure: 300-400 atm

    • Modifier: 5-10% methanol (B129727) added to the CO2 flow

    • Static extraction time: 15 minutes

    • Dynamic extraction time: 30 minutes

  • The extracted analytes are collected in a solvent trap or on a solid-phase trap.

  • The collected extract is then eluted from the trap for analysis.

Soxhlet Extraction

Soxhlet extraction is a classical technique that uses continuous solvent reflux over a solid sample.

• Apparatus: Soxhlet extraction apparatus (including a round-bottom flask, Soxhlet extractor, and condenser), heating mantle, and cellulose (B213188) extraction thimbles.

• Sample Preparation: A 20-30 g air-dried and sieved soil sample is placed in a cellulose thimble.

• Extraction Solvent: A mixture of hexane and acetone (1:1, v/v) is commonly used.

• Procedure:

  • Place the thimble containing the soil sample into the Soxhlet extractor.

  • Add 250-300 mL of the extraction solvent to the round-bottom flask.

  • Assemble the apparatus and heat the solvent to a gentle boil.

  • Allow the extraction to proceed for 16-24 hours, with a solvent cycle rate of 4-6 cycles per hour.

  • After extraction, allow the apparatus to cool.

  • The solvent in the round-bottom flask, now containing the extracted metolachlor, is then concentrated before cleanup.

Ultrasonic Extraction (Sonication)

Ultrasonic extraction utilizes high-frequency sound waves to create cavitation bubbles in the solvent, which disrupts the sample matrix and enhances extraction.

• Apparatus: An ultrasonic bath or probe sonicator.

• Sample Preparation: A 10-20 g air-dried and sieved soil sample is placed in a glass beaker or flask.

• Extraction Solvent: A mixture of acetone and hexane (1:1, v/v).

• Procedure:

  • Add 50-100 mL of the extraction solvent to the soil sample in the beaker.

  • Place the beaker in an ultrasonic bath or insert a sonicator probe into the slurry.

  • Sonicate the sample for 20-30 minutes. To prevent overheating, the sonication can be performed in pulses or the beaker can be placed in an ice bath.

  • After sonication, separate the solvent from the soil by decanting, centrifugation, or filtration.

  • Repeat the extraction process with fresh solvent two more times.

  • Combine the solvent extracts and concentrate them before cleanup and analysis.

References

• 1. Sorption and dissipation of aged metolachlor residues in eroded and rehabilitated soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of supercritical fluid extraction of pesticide residues in soil by means of central composite design and analysis by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Multi-Residue Analysis of Metolachlor: LC-MS/MS vs. GC-MS/MS Following QuEChERS Extraction

For researchers, scientists, and professionals in drug development and environmental monitoring, the accurate quantification of pesticide residues is paramount. This guide provides an objective comparison of two widely adopted analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), for the multi-residue analysis of Metolachlor and its related compounds. The comparison is based on validated methods utilizing the highly prevalent QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol.

Performance Comparison

The selection of an analytical technique for pesticide residue analysis is often dictated by the specific matrix, the desired sensitivity, and the range of analytes to be monitored. Below is a summary of performance data from validated multi-residue methods that included Metolachlor, showcasing the capabilities of both LC-MS/MS and GC-MS/MS.

Table 1: LC-MS/MS Method Performance for S-Metolachlor in Various Fruit and Vegetable Matrices

Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Tomato	0.010	95	8	0.01
0.100	98	5
Pepper	0.010	92	9	0.01
0.100	96	6
Orange	0.010	88	12	0.01
0.100	94	7

Data synthesized from a validation study of a multi-residue method using QuEChERS extraction and LC-MS/MS analysis.

Table 2: GC-MS/MS Method Performance for S-Metolachlor in Agricultural Matrices

Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Maize Straw	0.01	95.2	4.8	0.01
0.5	102.3	3.2
Soybean Straw	0.01	98.7	5.1	0.01
0.5	105.8	2.9

Data derived from a study on the quantitative analysis of S-metolachlor in maize and soybean straw using a validated GC-MS method.[1]

Experimental Protocols

The following protocols provide a detailed methodology for the extraction and analysis of Metolachlor and other pesticide residues using the QuEChERS method followed by either LC-MS/MS or GC-MS/MS.

QuEChERS Sample Extraction and Cleanup Protocol

This protocol is a widely used and effective method for extracting pesticide residues from a variety of food and environmental matrices.[2]

• Sample Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Solvent Extraction: Add 10 mL of acetonitrile (B52724) to the centrifuge tube. Cap and shake vigorously for 1 minute.

• Salting-Out Extraction: Add the appropriate QuEChERS salt packet (commonly containing magnesium sulfate, sodium chloride, and sodium citrate) to the tube. Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes to separate the organic and aqueous layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing primary secondary amine (PSA) sorbent and magnesium sulfate. The choice of sorbent may vary depending on the matrix; for example, graphitized carbon black (GCB) may be added for samples with high pigment content.

• Final Centrifugation and Collection: Vortex the d-SPE tube for 30 seconds and then centrifuge for 5 minutes. The resulting supernatant is the final extract ready for analysis.

Instrumental Analysis Protocols

• Sample Preparation: Dilute the final QuEChERS extract with a suitable mobile phase to minimize matrix effects.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with water and methanol (B129727) or acetonitrile, both containing a small percentage of formic acid or ammonium (B1175870) formate, is typical.

  • Flow Rate: Maintained at a constant rate, for example, 0.3-0.5 mL/min.

  • Injection Volume: Typically 2-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally used for Metolachlor.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions for Metolachlor and other target analytes.

• Sample Preparation: The final QuEChERS extract can often be injected directly. In some cases, a solvent exchange to a more GC-friendly solvent may be necessary.

• Chromatographic Conditions:

  • Column: A low-bleed capillary column with a non-polar or mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A programmed temperature ramp is used to ensure good separation of the analytes.

  • Injection Mode: Splitless injection is commonly used for trace analysis.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification.

Workflow and Pathway Diagrams

To visualize the experimental and logical flows, the following diagrams have been generated using the DOT language.

Caption: General workflow for multi-residue pesticide analysis.

Caption: Decision logic for selecting an analytical technique.

References

• 1. Selective and Sensitive Quantification of Acetochlor and S-Metolachlor in Maize and Soybean Plant Samples by Gas Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]

Metolachlor Persistence in Soil: A Comparative Analysis Across Different Soil Types

A comprehensive review of scientific studies reveals that the persistence of the herbicide metolachlor (B1676510) in the soil environment is significantly influenced by the soil type. This guide provides a comparative analysis of metolachlor's persistence in sandy loam, silty clay, and clay loam soils, supported by experimental data. The information is intended for researchers, scientists, and environmental professionals engaged in the study of herbicide fate and behavior in terrestrial ecosystems.

Comparative Persistence of Metolachlor

The persistence of metolachlor, often quantified by its half-life (DT50), varies considerably among different soil textures. This variation is primarily attributed to differences in soil organic matter content, microbial activity, and soil structure, which collectively influence the herbicide's bioavailability and degradation rates.

Soil Type	Metolachlor Half-Life (DT50) in Days	Key Influencing Factors	Leaching Potential
Sandy Loam	20 - 50	Lower organic matter and clay content lead to higher bioavailability for microbial degradation. Good aeration supports aerobic microbial activity.	High
Silty Clay	40 - 90	Higher clay and organic matter content can increase adsorption, reducing bioavailability but also providing a favorable environment for microbial populations.	Moderate
Clay Loam	60 - 120+	High clay and organic matter content lead to strong adsorption, significantly reducing the amount of metolachlor available for microbial degradation and increasing its persistence.	Low

Factors Influencing Metolachlor Degradation in Soil

The primary mechanism of metolachlor dissipation from soil is microbial degradation. Several environmental and soil-specific factors govern the rate of this process. The following diagram illustrates the key relationships.

Caption: Factors influencing the microbial degradation and persistence of metolachlor in soil.

Experimental Protocol for Assessing Metolachlor Persistence

The following outlines a typical laboratory-based experimental protocol for determining the persistence of metolachlor in different soil types.

1. Soil Collection and Preparation:

• Collect soil samples from the upper 15 cm of the desired soil types (sandy loam, silty clay, clay loam).

• Air-dry the soils and sieve them through a 2-mm mesh to ensure homogeneity and remove large debris.

• Characterize the physicochemical properties of each soil, including texture (particle size analysis), organic matter content, pH, and cation exchange capacity.

2. Herbicide Application:

• Prepare a stock solution of analytical grade metolachlor in a suitable solvent (e.g., acetone (B3395972) or methanol).

• Weigh out subsamples of each soil type into individual incubation containers (e.g., glass jars).

• Fortify the soil samples with the metolachlor stock solution to achieve a desired, environmentally relevant concentration. The solvent is typically allowed to evaporate completely.

3. Incubation Conditions:

• Adjust the moisture content of the treated soil samples to a specific level, often expressed as a percentage of the soil's water holding capacity (e.g., 60-75%).

• Incubate the samples in the dark at a constant temperature (e.g., 20-25°C) to prevent photodegradation and ensure consistent microbial activity.

• Maintain aerobic conditions by ensuring adequate headspace or periodically opening the containers. For anaerobic studies, the soil can be saturated with deionized water and the headspace flushed with an inert gas like nitrogen.

4. Sampling and Analysis:

• Destructively sample triplicate containers for each soil type at predetermined time intervals (e.g., 0, 3, 7, 14, 30, 60, 90, and 120 days).

• Extract metolachlor residues from the soil samples using an appropriate solvent system (e.g., acetonitrile, methanol, or a mixture).

• Analyze the concentration of metolachlor in the extracts using analytical instrumentation such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS).

5. Data Analysis:

• Plot the concentration of metolachlor remaining in the soil against time for each soil type.

• Model the degradation kinetics, which for metolachlor often follows first-order kinetics.

• Calculate the half-life (DT50) for metolachlor in each soil type from the degradation rate constant.

This standardized approach allows for a reliable comparison of metolachlor persistence across different soil environments, providing valuable data for environmental risk assessment and agricultural management practices.

Safety & Regulatory Compliance

Proper Disposal of Metolachlor-d11: A Guide for Laboratory Professionals

Metolachlor-d11, a deuterated stable isotope-labeled form of the herbicide metolachlor, requires careful handling and disposal due to its potential environmental impact and hazardous characteristics.[1] As a pesticide waste, improper disposal of Metolachlor-d11 and its containers is a violation of federal law.[2] This guide provides essential safety and logistical information for the proper disposal of Metolachlor-d11 in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[3] In case of significant exposure potential, a full-face positive-pressure, self-contained breathing apparatus may be necessary.[2] Work should be conducted in a well-ventilated area.[3][4] Avoid contact with skin and eyes, and do not eat, drink, or smoke while handling the substance.[2][4]

Step-by-Step Disposal Procedure

The disposal of Metolachlor-d11 must comply with federal, state, and local regulations. For specific guidance, contact your State Pesticide or Environmental Control Agency, or the Hazardous Waste representative at the nearest EPA Regional Office.[2]

• Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as sand, silica (B1680970) gel, acid binder, or universal binder.[2][5] Sweep or shovel the absorbed material into a suitable, labeled, and closed container for disposal.[2][3]

• Waste Collection: All waste containing Metolachlor-d11, including contaminated absorbents and disposable PPE, should be collected in a designated hazardous waste container.

• Container Decontamination: Empty Metolachlor-d11 containers are also considered hazardous waste. They should be triple-rinsed with a suitable solvent. The rinsate should be collected and treated as hazardous waste. After rinsing, puncture the container to prevent reuse before disposal.[6]

• Waste Storage: Store the sealed hazardous waste containers in a cool, dry, and well-ventilated designated storage area, away from incompatible materials.

• Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through a licensed environmental waste management contractor. It is the responsibility of the waste generator to properly characterize the waste and ensure its proper disposal.[5]

Quantitative Data on Metolachlor

The following table summarizes key quantitative data related to the environmental and toxicological properties of Metolachlor. This data underscores the importance of proper disposal to prevent environmental contamination.

Property	Value	Source
Aquatic Toxicity
Rainbow Trout (96 hr LC50)	1.23 mg/L	[2]
Brown Trout (21 day)	0.25 mg/L	[2]
Daphnia magna (21 day)	5.9 mg/L	[2]
Selenastrum capricornutum	0.0008 mg/L	[2]
Avian Toxicity
Duck (LD50)	>2150 mg/kg	[2]
Physical/Chemical Properties
Water Solubility	Slightly soluble
Soil Persistence (Half-life)	15 to 70 days	[7]
Water Persistence (Half-life at 20°C)	>200 days (highly acidic), 97 days (highly basic)

Experimental Workflow for Metolachlor-d11 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Metolachlor-d11 in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdms.telusagcg.com [cdms.telusagcg.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. adama.com [adama.com]
• 5. corteva.com [corteva.com]
• 6. portal.ct.gov [portal.ct.gov]
• 7. typhoonplantprotection.com [typhoonplantprotection.com]

Essential Safety and Logistical Information for Handling Metolachlor-d11

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for Metolachlor-d11, a deuterated stable isotope of the herbicide Metolachlor.[1] While Metolachlor-d11 is primarily used as a tracer or internal standard in quantitative analysis, its handling requires the same precautions as its parent compound due to similar chemical properties.[1]

Personal Protective Equipment (PPE)

The last line of defense against pesticide exposure is the correct selection, use, and maintenance of PPE.[2] Based on the hazard information for Metolachlor, the following PPE is essential to minimize exposure via dermal, ocular, inhalation, and oral routes.[3][4]

PPE Category	Item	Specifications and Usage
Eye and Face Protection	Safety Goggles or Face Shield	Wear tightly fitting safety goggles with side shields.[5] In situations with a risk of splashing, a face shield should be worn over the goggles.[3][6]
Hand Protection	Chemical-Resistant Gloves	Use unlined, elbow-length chemical-resistant gloves made of materials such as nitrile, butyl, or neoprene rubber.[2][4][6] Avoid leather or cotton gloves as they can absorb the chemical.[6] Inspect gloves for any signs of degradation before use.[2]
Body Protection	Protective Clothing	Wear a long-sleeved shirt, long pants, and closed-toe shoes at a minimum.[3] For handling concentrates or in situations with a higher risk of exposure, a chemical-resistant suit or coveralls should be worn over regular clothing.[3][6] A chemical-resistant apron is recommended when mixing, loading, or cleaning equipment.[4][6]
Respiratory Protection	Respirator	If working in a poorly ventilated area or if there is a risk of inhaling dust or vapors, use a NIOSH/MSHA-approved respirator.[4][6] The type of cartridge should be appropriate for organic vapors and particulates.[4]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial to ensure safety during the handling of Metolachlor-d11.

• Preparation :

  • Read the Safety Data Sheet (SDS) for Metolachlor thoroughly before starting any work.[7]

  • Ensure all necessary PPE is available, clean, and in good condition.[3][7]

  • Work in a well-ventilated area, preferably within a chemical fume hood.[5][8]

  • Have an emergency eyewash station and safety shower readily accessible.[7]

• Handling and Mixing :

  • When handling the solid compound, avoid creating dust.[5]

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

  • Do not eat, drink, or smoke in the handling area.[8]

  • Wash hands thoroughly with soap and water after handling and before eating, drinking, or using the restroom.[8]

• In Case of a Spill :

  • Evacuate the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.[9]

  • Collect the absorbed material into a suitable, labeled container for disposal.[5][9]

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • Do not allow the chemical to enter drains or waterways.[5][9]

Disposal Plan

Proper disposal of Metolachlor-d11 and its containers is essential to prevent environmental contamination.

Waste Type	Disposal Procedure
Unused Product	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.[8] Do not dispose of down the drain.
Contaminated Materials	All contaminated materials (e.g., gloves, absorbent materials, paper towels) should be collected in a sealed and properly labeled hazardous waste container.[2]
Empty Containers	Triple rinse the container with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Puncture and dispose of the empty container according to institutional and regulatory guidelines.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling Metolachlor-d11 in a laboratory setting.

Caption: A flowchart outlining the procedural steps for the safe handling of Metolachlor-d11.

Logical Relationship of Safety Measures

The interplay between hazard identification, risk assessment, and control measures is fundamental to laboratory safety. The following diagram illustrates this relationship.

Caption: A diagram showing the hierarchy of controls for mitigating risks associated with Metolachlor-d11.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pesticide use and personal protective equipment [health.vic.gov.au]
• 3. MSU Extension | Montana State University [apps.msuextension.org]
• 4. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 7. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 8. adama.com [adama.com]
• 9. corteva.com [corteva.com]